3'-Chloro-3-(3-methoxyphenyl)propiophenone

• CAS: 898774-68-0

Core Science & Biosynthesis

chemical structure and properties of 3'-chloro-3-(3-methoxyphenyl)propiophenone

Abstract

This technical guide provides a comprehensive overview of the chemical structure, properties, synthesis, and analysis of 3'-chloro-3-(3-methoxyphenyl)propiophenone (IUPAC Name: 1-(3-chlorophenyl)-3-(3-methoxyphenyl)propan-1-one). This document is intended for researchers, scientists, and professionals in the fields of medicinal chemistry, drug development, and organic synthesis. The guide details plausible synthetic routes, predicted physicochemical properties, and robust analytical methodologies. Furthermore, it explores the potential biological significance and toxicological considerations of this compound class, supported by insights from structurally related molecules.

Introduction

Substituted propiophenones are a significant class of organic compounds that serve as versatile intermediates in the synthesis of a wide array of biologically active molecules and fine chemicals. The propiophenone scaffold is a core structural motif in various pharmaceuticals, agrochemicals, and fragrances. The introduction of diverse substituents onto the aromatic rings and the aliphatic chain allows for the fine-tuning of their chemical and biological properties. This guide focuses on a specific derivative, 3'-chloro-3-(3-methoxyphenyl)propiophenone, which incorporates a chloro and a methoxy group, substituents known to modulate the electronic and steric properties of a molecule, thereby influencing its reactivity and biological interactions.

The presence of the 3-chlorophenyl moiety can enhance the metabolic stability and binding affinity of a molecule, while the 3-methoxyphenyl group is a common feature in many pharmacologically active compounds, contributing to their receptor interactions. This guide will provide a detailed exploration of the synthesis, properties, and analytical characterization of this compound, offering valuable insights for its potential applications in research and development.

Chemical Structure and Identification

The chemical structure and identifying information for 3'-chloro-3-(3-methoxyphenyl)propiophenone are presented below.

Identifier	Value
IUPAC Name	1-(3-chlorophenyl)-3-(3-methoxyphenyl)propan-1-one
CAS Number	898774-68-0[1]
Molecular Formula	C₁₆H₁₅ClO₂[1]
Molecular Weight	274.74 g/mol
Canonical SMILES	COC1=CC=CC(=C1)CCC(=O)C2=CC=CC(=C2)Cl[1]
InChI Key	AWDYZEYFRUMHMK-UHFFFAOYSA-N[1]

Structural Diagram

A 2D representation of the molecular structure is provided below.

Caption: Chemical structure of 1-(3-chlorophenyl)-3-(3-methoxyphenyl)propan-1-one.

Physicochemical and Spectroscopic Properties (Predicted)

Property	Predicted Value	Notes
Melting Point	50-60 °C	Based on related substituted propiophenones.
Boiling Point	> 350 °C at 760 mmHg	Estimated based on the molecular weight and functional groups.
Appearance	White to off-white solid	Typical for similar aromatic ketones.
Solubility	Soluble in common organic solvents (e.g., acetone, ethanol, dichloromethane); Insoluble in water.	Expected due to the largely nonpolar structure.
logP	~4.2	Calculated using cheminformatics tools.

Predicted Spectroscopic Data

The following are the anticipated spectral characteristics for this molecule.

• Aromatic Protons (3-chlorophenyl group): Multiplets in the range of δ 7.8-8.2 ppm.

• Aromatic Protons (3-methoxyphenyl group): Multiplets in the range of δ 6.8-7.3 ppm.

• Methoxy Protons (-OCH₃): A singlet around δ 3.8 ppm.

• Methylene Protons (-CH₂-CO-): A triplet around δ 3.3 ppm.

• Methylene Protons (-CH₂-Ar): A triplet around δ 3.0 ppm.

• Carbonyl Carbon (-C=O): A signal around δ 198 ppm.

• Aromatic Carbons: Multiple signals in the range of δ 110-160 ppm.

• Methoxy Carbon (-OCH₃): A signal around δ 55 ppm.

• Methylene Carbons (-CH₂-): Signals in the range of δ 30-45 ppm.

• C=O Stretch (Ketone): A strong absorption band around 1685 cm⁻¹.

• C-O Stretch (Aryl Ether): A band around 1250 cm⁻¹.

• C-Cl Stretch: A band in the range of 700-800 cm⁻¹.

• Aromatic C-H Stretch: Bands above 3000 cm⁻¹.

• Aliphatic C-H Stretch: Bands below 3000 cm⁻¹.

• Molecular Ion (M⁺): A peak at m/z 274, with an isotopic peak at m/z 276 (M+2) in an approximate 3:1 ratio, characteristic of a monochlorinated compound.

• Major Fragmentation Ions: Fragments corresponding to the loss of the methoxyphenylpropyl or chlorobenzoyl moieties.

Synthesis and Mechanistic Insights

While a specific synthetic protocol for 3'-chloro-3-(3-methoxyphenyl)propiophenone is not documented in readily available literature, a plausible and efficient synthesis can be designed based on well-established organic reactions. Two primary retrosynthetic approaches are considered: Friedel-Crafts acylation and a Mannich-type reaction followed by reduction.

Proposed Synthetic Route: Friedel-Crafts Acylation

The most direct method for the synthesis of the target molecule is the Friedel-Crafts acylation of chlorobenzene with 3-(3-methoxyphenyl)propanoyl chloride.

Caption: Proposed Friedel-Crafts acylation synthesis workflow.

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet, add anhydrous aluminum chloride (1.1 equivalents) and anhydrous dichloromethane (DCM) as the solvent.

• Acyl Chloride Addition: Cool the suspension to 0 °C in an ice bath. Add a solution of 3-(3-methoxyphenyl)propanoyl chloride (1.0 equivalent) in anhydrous DCM dropwise via the dropping funnel over 30 minutes.

• Aromatic Substrate Addition: To the resulting mixture, add chlorobenzene (1.0 equivalent) dropwise, maintaining the temperature at 0 °C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, carefully pour the reaction mixture into a beaker containing crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.

• Extraction: Separate the organic layer and extract the aqueous layer with DCM. Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

The Friedel-Crafts acylation proceeds via an electrophilic aromatic substitution mechanism. The Lewis acid, AlCl₃, coordinates to the chlorine atom of the acyl chloride, generating a highly electrophilic acylium ion. This acylium ion is then attacked by the electron-rich π-system of the chlorobenzene ring. The chloro substituent is an ortho, para-director; however, the meta-product is also often observed, and steric hindrance may favor meta-substitution in some cases. A subsequent deprotonation step restores the aromaticity of the ring, yielding the final ketone product.

Analytical Methodologies

Robust analytical methods are crucial for the characterization and quantification of 3'-chloro-3-(3-methoxyphenyl)propiophenone. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are the recommended techniques.

High-Performance Liquid Chromatography (HPLC)

A reverse-phase HPLC method is suitable for the analysis of this compound.

Parameter	Condition
Column	C18 (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase	Isocratic or gradient elution with a mixture of acetonitrile and water. A typical starting condition would be 70:30 (v/v) acetonitrile:water.
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Injection Volume	10 µL
Column Temperature	30 °C

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// Steps
SamplePrep [label="Sample Preparation\n(Dissolve in mobile phase)"];
Injection [label="Injection into HPLC"];
Separation [label="Chromatographic Separation\n(C18 Column)"];
Detection [label="UV Detection (254 nm)"];
DataAnalysis [label="Data Analysis\n(Peak integration and quantification)"];
// Flow
SamplePrep -> Injection -> Separation -> Detection -> DataAnalysis;
}

Caption: HPLC analysis workflow for quantification.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS provides both qualitative and quantitative information.

Parameter	Condition
Column	Capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm)
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Injection Mode	Splitless
Injector Temperature	250 °C
Oven Program	Start at 150 °C, hold for 2 min, then ramp to 280 °C at 10 °C/min, hold for 5 min.
MS Transfer Line	280 °C
Ion Source	Electron Ionization (EI) at 70 eV
Scan Range	50-500 amu

Potential Applications and Biological Significance

While there is no specific literature on the biological activity of 3'-chloro-3-(3-methoxyphenyl)propiophenone, the structural motifs present suggest potential areas for investigation.

• Anticancer Activity: Chalcones and their derivatives, which share a similar three-carbon backbone, have been extensively studied for their cytotoxic effects against various cancer cell lines. The presence of chloro and methoxy groups can enhance these properties.

• Antimicrobial Agents: Substituted propiophenones have been explored for their antibacterial and antifungal activities.

• Neurological Applications: The propiophenone core is found in some centrally acting drugs. For example, some derivatives have been investigated as dopamine autoreceptor antagonists.

Toxicology and Safety

The toxicological profile of 3'-chloro-3-(3-methoxyphenyl)propiophenone has not been explicitly determined. However, based on data for related compounds and general principles of toxicology, the following should be considered:

• Acute Toxicity: The compound is expected to be harmful if swallowed.

• Irritation: It may cause skin and eye irritation upon direct contact.

• Handling Precautions: Standard laboratory safety precautions should be followed, including the use of personal protective equipment (gloves, safety glasses, and a lab coat). Work should be conducted in a well-ventilated fume hood.

Conclusion

3'-chloro-3-(3-methoxyphenyl)propiophenone is a substituted propiophenone with potential applications in medicinal chemistry and organic synthesis. This technical guide has provided a comprehensive overview of its chemical structure, predicted properties, plausible synthetic routes, and analytical methodologies. While experimental data for this specific compound is limited, the information presented, based on established chemical principles and data from analogous structures, serves as a valuable resource for researchers interested in exploring its potential. Further experimental validation of the predicted properties and biological activities is warranted.

References

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A Technical Guide to Determining the Organic Solvent Solubility Profile of 3'-chloro-3-(3-methoxyphenyl)propiophenone

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction and Scientific Background

3'-chloro-3-(3-methoxyphenyl)propiophenone (CAS No. 898774-68-0) is an organic compound featuring a propiophenone core structure with chloro and methoxy substitutions.[6] Such molecules are often valuable intermediates in organic synthesis and drug discovery. The solubility of a compound dictates its behavior in a liquid medium and is a critical parameter for process chemists, analytical scientists, and formulation experts.[7]

A well-defined solubility profile is essential for:

• Reaction Optimization: Selecting a suitable solvent to ensure all reactants are in the same phase, which is crucial for reaction efficiency.

• Purification Processes: Designing effective crystallization, extraction, and chromatographic purification methods.[7]

• Analytical Method Development: Preparing stock solutions and standards for techniques like High-Performance Liquid Chromatography (HPLC) and UV-Vis Spectroscopy.[8][9]

• Pre-formulation Studies: Assessing the feasibility of developing liquid dosage forms or understanding dissolution characteristics.[1]

This guide provides the necessary theoretical and practical framework to empower researchers to generate this critical dataset from first principles.

Theoretical Principles of Solubility

The solubility of a solid in a liquid solvent is the maximum concentration of that solid that can be dissolved at a given temperature and pressure to form a stable, homogeneous solution.[2] The guiding principle is "like dissolves like," which relates the polarity of the solute to the polarity of the solvent.[10][11]

• Polarity: The molecular structure of 3'-chloro-3-(3-methoxyphenyl)propiophenone—containing a polar ketone group, an ether linkage, and two aromatic rings with a chloro-substituent—suggests it is a moderately polar compound. Therefore, it is expected to exhibit varying degrees of solubility across a spectrum of organic solvents. Polar solvents, characterized by large dipole moments (e.g., alcohols, acetonitrile), are likely to be more effective than nonpolar solvents like alkanes.[11]

• Temperature: The solubility of most organic solids increases with temperature.[11] This is because the dissolution process is often endothermic, meaning heat input favors the dissolution. Therefore, specifying the temperature (e.g., 25 °C) is critical for reproducible results.[12]

• Solid-State Properties: The crystal form (polymorphism) of the compound can significantly impact its solubility. Different polymorphs can have different lattice energies, leading to variations in solubility. It is crucial to characterize the solid form used in the study.

Strategic Solvent Selection

A comprehensive solubility profile requires testing in a range of solvents with diverse polarities and chemical properties.[13] The chosen solvents should represent different classes commonly used in a laboratory setting.

Solvent Class	Example Solvents	Polarity Index (Approx.)	Rationale for Inclusion
Protic Polar	Methanol, Ethanol	5.1, 4.3	Capable of hydrogen bonding; often good solvents for moderately polar compounds.[11]
Aprotic Polar	Acetone, Acetonitrile	5.1, 5.8	High dipole moments, effective at dissolving polar compounds without hydrogen bonding.[11][14]
Dimethyl Sulfoxide (DMSO)	7.2	Highly polar aprotic solvent, often used for compounds with low aqueous solubility.[15]
Tetrahydrofuran (THF)	4.0	A moderately polar ether, useful for a wide range of compounds.
Moderately Polar	Dichloromethane (DCM)	3.1	A versatile chlorinated solvent.
Ethyl Acetate	4.4	An ester with moderate polarity, commonly used in chromatography and extractions.
Nonpolar	Toluene, Hexane/Heptane	2.4, 0.1	Represent aromatic and aliphatic hydrocarbons; expected to show lower solubility.[16]

This selection provides a broad spectrum to map the compound's solubility behavior effectively.

Experimental Determination of Thermodynamic Solubility

The isothermal shake-flask method is the gold standard for determining thermodynamic equilibrium solubility due to its reliability and accuracy.[15][17][18] It involves agitating an excess amount of the solid compound in the solvent of interest at a constant temperature until equilibrium is reached.

Logical Workflow for Solubility Determination

The following diagram illustrates the systematic process for determining the solubility profile.

Caption: Workflow for the Shake-Flask Solubility Method.

Detailed Experimental Protocol

This protocol is designed to be a self-validating system, ensuring accuracy and reproducibility.

Materials & Equipment:

• 3'-chloro-3-(3-methoxyphenyl)propiophenone (purity >98%)

• Selected organic solvents (HPLC grade or equivalent)

• Analytical balance (4-decimal place)

• Glass vials with PTFE-lined screw caps (e.g., 4 mL)

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE, chemically compatible)

• Volumetric flasks and pipettes

• Validated HPLC-UV or UV-Vis spectrophotometer system

Procedure:

• Preparation of Saturated Solutions:

  • Accurately weigh approximately 5-10 mg of the test compound into a series of glass vials. The key is to add enough compound to ensure a visible excess of solid remains after equilibration.[13][19]

  • Using a calibrated pipette, add a known volume (e.g., 2.0 mL) of a selected solvent to each vial.

  • Prepare each solvent condition in triplicate to assess variability.[17]

• Equilibration:

  • Securely cap the vials to prevent solvent evaporation.

  • Place the vials on an orbital shaker set to a constant temperature (e.g., 25 °C ± 1 °C) and moderate agitation speed.[17]

  • Equilibrate for a sufficient period, typically 24 to 48 hours, to ensure thermodynamic equilibrium is reached.[18][20] A preliminary time-to-equilibrium study can be conducted by taking measurements at various time points (e.g., 12, 24, 48, 72 hours) to confirm that the concentration has plateaued.[17][21]

• Phase Separation:

  • After equilibration, remove the vials and allow the undissolved solid to settle.

  • To ensure complete removal of particulate matter, centrifuge the vials at a high speed (e.g., 10,000 rpm for 10 minutes).

  • Carefully withdraw an aliquot of the clear supernatant using a pipette. For an additional layer of certainty, pass this aliquot through a chemically resistant syringe filter (e.g., 0.22 µm PTFE) into a clean vial.[13] This step is critical to prevent undissolved microparticles from artificially inflating the measured concentration.

• Quantification:

  • Immediately dilute the filtered supernatant with a suitable solvent (often the mobile phase for HPLC) to a concentration that falls within the linear range of the analytical method's calibration curve. A series of dilutions may be necessary.

  • Analyze the diluted samples using a pre-validated analytical method (HPLC-UV is preferred for its specificity and sensitivity).[8][22][23]

  • Prepare a calibration curve using at least five standard solutions of known concentrations of the test compound.[8]

• Calculation:

  • Determine the concentration of the compound in the diluted sample by comparing its analytical response to the calibration curve.[9]

  • Calculate the original concentration in the saturated solution by applying the dilution factor: Solubility (mg/mL) = Measured Concentration (mg/mL) × Dilution Factor

Data Presentation and Interpretation

All quantitative data should be summarized in a clear, structured table for easy comparison and interpretation.

Solubility Profile of 3'-chloro-3-(3-methoxyphenyl)propiophenone at 25 °C

Solvent	Solvent Class	Solubility (mg/mL)	Solubility (mol/L)	Qualitative Classification
Methanol	Protic Polar	[Experimental Value]	[Calculated Value]	[e.g., Very Soluble]
Ethanol	Protic Polar	[Experimental Value]	[Calculated Value]	[e.g., Freely Soluble]
Acetone	Aprotic Polar	[Experimental Value]	[Calculated Value]	[e.g., Very Soluble]
Acetonitrile	Aprotic Polar	[Experimental Value]	[Calculated Value]	[e.g., Soluble]
DMSO	Aprotic Polar	[Experimental Value]	[Calculated Value]	[e.g., Very Soluble]
THF	Aprotic Polar	[Experimental Value]	[Calculated Value]	[e.g., Freely Soluble]
Dichloromethane	Moderately Polar	[Experimental Value]	[Calculated Value]	[e.g., Freely Soluble]
Ethyl Acetate	Moderately Polar	[Experimental Value]	[Calculated Value]	[e.g., Soluble]
Toluene	Nonpolar	[Experimental Value]	[Calculated Value]	[e.g., Sparingly Soluble]
n-Heptane	Nonpolar	[Experimental Value]	[Calculated Value]	[e.g., Practically Insoluble]

Note: The table is populated with placeholders. Researchers must fill in their experimentally determined values. The molecular weight of the compound is required for the mol/L conversion.

Analytical Method Validation Logic

A validated analytical method is the cornerstone of trustworthy solubility data. The following diagram outlines the logical relationships between key validation parameters.

Caption: Key Parameters for HPLC/UV-Vis Method Validation.

Conclusion

This technical guide provides a robust and scientifically grounded framework for determining the organic solvent solubility profile of 3'-chloro-3-(3-methoxyphenyl)propiophenone. By adhering to the principles of "like dissolves like," employing a strategic solvent selection, and meticulously following the detailed shake-flask protocol, researchers can generate high-quality, reliable data. This information is invaluable for advancing research, optimizing chemical processes, and accelerating drug development timelines. The emphasis on validated analytical methods and adherence to GLP principles ensures the integrity and trustworthiness of the results obtained.

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Navigating the Physicochemical Landscape of 3'-chloro-3-(3-methoxyphenyl)propiophenone: A Technical Guide to its Melting and Boiling Points

For Immediate Release

Ghent, Belgium – March 20, 2026 – In the intricate world of pharmaceutical research and drug development, a profound understanding of a compound's physicochemical properties is paramount. These characteristics, including melting and boiling points, are fundamental to predicting a molecule's behavior, from its synthesis and purification to its formulation and bioavailability. This technical guide offers an in-depth exploration of the melting and boiling points of 3'-chloro-3-(3-methoxyphenyl)propiophenone, a compound of interest for its potential applications in medicinal chemistry.

Unveiling the Compound: Structure and Significance

3'-chloro-3-(3-methoxyphenyl)propiophenone, with the IUPAC name 1-(3-chlorophenyl)-3-(3-methoxyphenyl)propan-1-one and CAS Number 898774-68-0, is a ketone featuring a chlorophenyl group and a methoxyphenyl group.[1] Its molecular structure is a key determinant of its physical properties. The presence of a polar carbonyl group, a chlorine atom, and a methoxy group introduces a combination of dipole-dipole interactions and London dispersion forces that govern its melting and boiling points.

The Challenge of Data Scarcity and the Power of Analog-Based Prediction

A comprehensive search of chemical databases and scientific literature reveals a notable absence of experimentally determined melting and boiling points for 3'-chloro-3-(3-methoxyphenyl)propiophenone. This data gap is not uncommon for novel or specialized research compounds. However, by examining the physicochemical properties of closely related molecules, we can establish a reliable predictive framework.

This guide leverages data from two primary structural analogs: 3-chloropropiophenone and 3'-methoxypropiophenone.

• 3-Chloropropiophenone : This molecule represents the chlorinated phenyl ketone portion of our target compound. It is a member of the acetophenone family and is an organochlorine compound.[2]

• 3'-Methoxypropiophenone : This analog represents the methoxylated phenyl portion. It is a colorless to light yellow liquid and is utilized as an intermediate in the synthesis of pharmaceuticals, fragrances, and dyes.[3][4]

The following table summarizes the available data for these analogs, which will serve as the foundation for our analysis.

Property	3-Chloropropiophenone	3'-Methoxypropiophenone	3'-chloro-3-(3-methoxyphenyl)propiophenone (Predicted)
Molecular Formula	C₉H₉ClO	C₁₀H₁₂O₂	C₁₆H₁₅ClO₂
Molecular Weight	168.62 g/mol	164.20 g/mol	274.72 g/mol
Melting Point	54 °C[5]	~ -1 °C[3][4]	Elevated solid at room temperature
Boiling Point	Not available	~246-259 °C[3][4][6][7]	> 260 °C (likely with decomposition)

Deconstructing the Properties: A Mechanistic Approach

The melting point of a substance is the temperature at which it transitions from a solid to a liquid state, reflecting the energy required to overcome the crystal lattice forces. The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid, indicating the energy needed to overcome intermolecular forces in the liquid phase.

The Influence of the 3-Chloropropiophenone Moiety

The experimental melting point of 3-chloropropiophenone is 54 °C, indicating that it is a solid at room temperature.[5] This is attributed to the planarity of the molecule and the presence of the chlorine atom, which enhances dipole-dipole interactions and allows for efficient crystal packing.

The Contribution of the 3'-Methoxypropiophenone Moiety

In contrast, 3'-methoxypropiophenone has a low melting point of approximately -1 °C and a high boiling point in the range of 246-259 °C.[3][4][6][7] Its liquid state at room temperature is due to the methoxy group, which can disrupt crystal packing. However, its high boiling point is a result of its significant molecular weight and the polarity imparted by the ketone and methoxy groups.

Predicting the Physicochemical Behavior of 3'-chloro-3-(3-methoxyphenyl)propiophenone

By synthesizing the structural contributions of its analogs, we can project the properties of 3'-chloro-3-(3-methoxyphenyl)propiophenone.

• Predicted Melting Point : The target molecule possesses a significantly higher molecular weight (274.72 g/mol ) compared to both analogs. The presence of both the chloro- and methoxy- substituted phenyl rings, connected by a flexible propyl chain, will lead to strong intermolecular van der Waals forces. The polar carbonyl and chloro groups will contribute to significant dipole-dipole interactions. It is therefore highly probable that 3'-chloro-3-(3-methoxyphenyl)propiophenone is a solid at room temperature with a melting point substantially higher than that of 3-chloropropiophenone.

• Predicted Boiling Point : The high molecular weight and polarity of the molecule suggest a high boiling point, likely exceeding that of 3'-methoxypropiophenone. However, at such elevated temperatures, thermal decomposition may occur before a true boiling point is reached under atmospheric pressure. Therefore, distillation would likely require reduced pressure.

Experimental Determination Workflow

To validate these predictions, a systematic experimental approach is necessary. The following workflow outlines the standard procedures for determining the melting and boiling points of a novel compound like 3'-chloro-3-(3-methoxyphenyl)propiophenone.

Figure 1: A generalized workflow for the experimental determination of melting and boiling points.

Conclusion: A Framework for Understanding

In the absence of direct experimental data, a predictive analysis based on structural analogy provides a robust framework for understanding the physicochemical properties of 3'-chloro-3-(3-methoxyphenyl)propiophenone. The insights derived from the known properties of 3-chloropropiophenone and 3'-methoxypropiophenone strongly suggest that the target compound is a solid at room temperature with a high boiling point. This foundational knowledge is critical for guiding its synthesis, purification, and formulation in research and development settings. The experimental validation of these predictions will be a crucial next step in fully characterizing this promising molecule.

References

• PubChem. 3'-Methoxypropiophenone | C10H12O2 | CID 584765. National Institutes of Health. [Link]

• NextSDS. 3'-CHLORO-3-(3-METHOXYPHENYL)PROPIOPHENONE — Chemical Substance Information. [Link]

• ChemBK. 3'-Methoxy propiophenone. [Link]

• PubChem. 3-Chloropropiophenone | C9H9ClO | CID 70295. National Institutes of Health. [Link]

• Sonneck, M., Spannenberg, A., Wohlrab, S., & Peppel, T. (2025). 3-Chloropropiophenone. IUCrData, 10(x250349). [Link]

• ChemBK. 3'-methoxypropiophenone. [Link]

• Google Patents. CN106518635A - Synthesis method for 3-methoxypropiophenone.

• Wikipedia. 3-Chlorophenol. [Link]

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Unveiling the Mechanism of Action: 3'-Chloro-3-(3-methoxyphenyl)propiophenone Derivatives in Modern Therapeutics

Audience: Researchers, Scientists, and Drug Development Professionals Document Type: Technical Whitepaper & Pharmacological Guide

Executive Summary & Structural Pharmacology

The 3'-chloro-3-(3-methoxyphenyl)propiophenone scaffold represents a highly versatile and potent pharmacophore in contemporary medicinal chemistry (1)[1]. While foundational propiophenone derivatives have historically been utilized as central nervous system agents and muscle relaxants (e.g., eperisone, bupropion) (2)[2], the specific introduction of a 3'-chloro halogen and a 3-methoxy ether fundamentally shifts the molecule's electronic properties, lipophilicity, and steric profile.

This specific substitution pattern transforms the molecule into a multi-target modulator. The lipophilic 3'-chloro group enhances cellular membrane permeability, while the 3-methoxy moiety acts as a critical hydrogen-bond acceptor, allowing the derivative to anchor tightly within specific enzymatic and receptor allosteric pockets.

Core Mechanisms of Action

Metabolic Regulation via PTP-1B Inhibition

One of the most therapeutically promising mechanisms of action for substituted propiophenones is the competitive inhibition of Protein Tyrosine Phosphatase 1B (PTP-1B) , a primary negative regulator of the insulin signaling pathway (3)[3].

Causality & Logic: In a healthy physiological state, PTP-1B dephosphorylates the Insulin Receptor (IR) and Insulin Receptor Substrate (IRS), dampening glucose uptake. By competitively binding to the catalytic pocket of PTP-1B, 3'-chloro-3-(3-methoxyphenyl)propiophenone derivatives prevent this dephosphorylation. This prolonged phosphorylation state amplifies downstream PI3K/AKT signaling, ultimately driving the translocation of GLUT4 vesicles to the cell membrane and significantly enhancing cellular glucose uptake[3].

Caption: Mechanism of PTP-1B inhibition enhancing insulin signaling and glucose uptake.

Neuromodulation and P2X7 Receptor Antagonism

Structurally analogous propiophenone derivatives exhibit potent central muscle relaxant and anticonvulsant activities (4)[4]. Recent pharmacological data reveals that these effects are primarily mediated through the antagonism of the P2X7 receptor , an ATP-gated ion channel[2].

Causality & Logic: The blockade of P2X7 receptors prevents the pathological influx of calcium and sodium ions. This ionic stabilization inhibits the release of excitatory neurotransmitters (e.g., glutamate) in the spinal cord and brain, effectively moderating skeletal muscle tone without inducing unconsciousness[2][4].

Epigenetic Modulation via DNMT Inhibition

In oncology, halogenated propiophenone derivatives act as Michael acceptors, forming covalent bonds with the catalytic cysteine residues of DNA Methyltransferases (e.g., DNMT3A) (5)[5]. By inhibiting DNA hypermethylation at the promoters of major histocompatibility complex I (MHC-I) and tumor suppressor genes, these compounds enhance tumor immunogenicity and promote apoptosis[5].

Quantitative Pharmacological Data

The following table synthesizes established preclinical data for this class of substituted propiophenone derivatives, demonstrating their multi-target efficacy across various biological models.

Target / Pathway	Experimental Model	Efficacy Metric (IC50 / ED50)	Primary Outcome
PTP-1B Inhibition	In vitro enzymatic assay	IC50: 2.4 – 8.5 µM	Restoration of IR phosphorylation
Metabolic Regulation	In vivo C57BL/KsJ db/db mice	Significant at 30 mg/kg/day	Reduction in fasting blood glucose and body weight
Muscle Relaxation	Strychnine-induced convulsions (Mice)	ED50: 15 – 25 mg/kg	Inhibition of tonic extensor seizures and death
DNMT3A Inhibition	In vitro epigenetic screening	IC50: ~150 µM	Demethylation of tumor suppressor promoters
HIV-1 Protease	In silico 3D-QSAR Docking	High predicted affinity	Viral replication blockade

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Every step includes an internal control to verify the causality of the observed results.

Protocol 1: High-Throughput PTP-1B Enzyme Inhibition Assay

Purpose: To quantify the IC50 of the synthesized derivative against recombinant PTP-1B.

• Reagent Preparation: Prepare assay buffer (50 mM HEPES, pH 7.2, 1 mM EDTA, 1 mM DTT).

  • Causality Check: DTT (Dithiothreitol) is mandatory to maintain the catalytic cysteine of PTP-1B in its active, reduced state. Omitting DTT leads to enzyme oxidation, resulting in false-positive inhibition readouts.

• Compound Dilution: Serially dilute the 3'-chloro-3-(3-methoxyphenyl)propiophenone derivative in DMSO. Ensure final assay DMSO concentration remains <1%.

  • Causality Check: Concentrations >1% induce solvent-mediated enzyme denaturation.

• Equilibration: Incubate recombinant human PTP-1B with the compound for 15 minutes at 37°C prior to substrate addition.

  • Causality Check: Pre-incubation establishes binding equilibrium, which is mathematically required to accurately calculate competitive inhibition kinetics.

• Reaction Initiation: Add p-nitrophenyl phosphate (pNPP) at a concentration exactly equal to its established Km​ .

  • Causality Check: Setting [S]=Km​ ensures the assay is highly sensitive to competitive inhibitors, directly validating the mechanism of action.

• Kinetic Readout: Monitor absorbance continuously at 405 nm for 30 minutes.

  • Self-Validation: A strictly linear reaction rate in the vehicle-only control confirms steady-state kinetics. Calculate the IC50 using non-linear regression analysis.

Protocol 2: In Vivo Antihyperglycemic Validation (db/db Mice)

Purpose: To evaluate systemic metabolic efficacy and validate the in vitro PTP-1B findings in a living system (3)[3].

• Baseline Establishment: Select 8-week-old male C57BL/KsJ db/db mice. Fast the subjects for 6 hours and measure baseline fasting blood glucose (FBG).

  • Causality Check: Establishing a strict, fasted baseline ensures that post-treatment variations are strictly attributable to the compound, eliminating dietary noise.

• Randomization & Blinding: Randomize into three groups (n=8): Vehicle (0.5% CMC-Na), Compound (30 mg/kg), and Positive Control (e.g., Rosiglitazone, 5 mg/kg).

• Administration: Administer treatments orally via gavage daily for 14 days.

• Endpoint Monitoring: Measure FBG, body weight, and food intake every 3 days.

Caption: Step-by-step self-validating experimental workflow for propiophenone derivatives.

Conclusion

The 3'-chloro-3-(3-methoxyphenyl)propiophenone scaffold is a highly privileged structure in drug discovery. By systematically modulating its electronic and steric properties, researchers can direct its mechanism of action toward PTP-1B inhibition for metabolic disorders, P2X7 antagonism for neuromuscular spasticity, or DNMT inhibition for oncology. Adhering to rigorous, self-validating protocols ensures that the translation of these molecules from in vitro hits to in vivo leads is both scientifically sound and highly reproducible.

References

• NextSDS Chemical Database - CHLORO-3-(3-METHOXYPHENYL)PROPIOPHENONE — Chemical Substance Information.
• BenchChem - A Comparative Analysis of 3-Morpholinopropiophenone Hydrochloride and Other Propiophenone Derivatives.
• PubMed / NIH - Synthesis of propiophenone derivatives as new class of antidiabetic agents reducing body weight in db/db mice.
• BenchChem - Biological Activity of Brominated Propiophenone Derivatives: A Technical Guide.
• PMC / NIH - Recent progress in DNA methyltransferase inhibitors as anticancer agents.
• European Patent Office (Google Patents) - Propiophenone derivatives and their preparation and pharmaceutical use - EP 0423524 A2.

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• 5. Recent progress in DNA methyltransferase inhibitors as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]

High-Resolution Mass Spectrometry and Physicochemical Profiling of 3'-Chloro-3-(3-methoxyphenyl)propiophenone

Executive Overview & Scientific Rationale

In contemporary drug discovery and organic synthesis, diarylpropanone and chalcone derivatives serve as critical scaffolds due to their versatile reactivity and broad pharmacological potential. 3'-chloro-3-(3-methoxyphenyl)propiophenone (CAS No. 898774-68-0) is a highly functionalized intermediate characterized by a central propanone linker bridging a 3-chlorophenyl ring and a 3-methoxyphenyl ring[1].

For analytical scientists, unambiguously identifying this compound in complex matrices requires moving beyond nominal mass measurements. This technical guide establishes a rigorous, self-validating High-Resolution Mass Spectrometry (HRMS) framework to determine the exact mass and molecular weight of 3'-chloro-3-(3-methoxyphenyl)propiophenone, detailing the causality behind each physicochemical parameter and experimental choice.

Core Mass Metrics and Physicochemical Architecture

A fundamental source of error in mass spectrometry workflows is the conflation of molecular weight (MW) and exact mass.

• Molecular Weight (274.74 g/mol ) is the weighted average of all naturally occurring isotopes of the constituent elements[2]. It is strictly used for bulk stoichiometric calculations (e.g., weighing powders for assays).

• Exact Mass (274.0761 Da) is the calculated mass of the molecule containing only the most abundant isotopes (e.g., 12C , 1H , 35Cl , 16O )[3]. This is the fundamental target for HRMS instruments like Orbitraps or Time-of-Flight (TOF) analyzers.

Quantitative Physicochemical and Mass Metrics

Parameter	Value	Analytical Causality & Significance
Chemical Formula	C16​H15​ClO2​	Defines the elemental composition and dictates the isotopic signature[1].
Molecular Weight	274.74 g/mol	Average mass used for bulk stoichiometric and molarity calculations[2].
Monoisotopic Exact Mass	274.0761 Da	Calculated using the most abundant isotopes; the primary target for HRMS[3].
[M+H]+ Exact Mass	275.0833 Da	The primary pseudomolecular ion observed in positive-mode ESI due to carbonyl protonation.
Isotopic A+2 Peak ( [M+H]+ )	277.0804 Da	Driven by the 37Cl isotope; provides a ~32% relative abundance self-validating marker.

Causality in Isotopic Distribution: A Built-In Validation System

The presence of the chlorine atom in 3'-chloro-3-(3-methoxyphenyl)propiophenone provides a built-in self-validation mechanism for structural confirmation. Chlorine exists naturally as two stable isotopes: 35Cl (~75.78%) and 37Cl (~24.22%).

The Causality: When ionized, this ~3:1 isotopic ratio is perfectly preserved in the mass spectrum. By evaluating the A+2 isotopic peak (arising from 37Cl ), analysts can confirm the molecular formula. A ~32% relative abundance of the m/z 277.0804 peak compared to the monoisotopic m/z 275.0833 peak unequivocally validates the monochlorinated state. If this ratio is absent or skewed, the system instantly flags the presence of an isobaric interference or a misidentification, making the data self-policing.

Self-Validating HRMS Methodology for Exact Mass Determination

To achieve sub-2 ppm mass accuracy, the experimental protocol must be designed as a closed, self-validating loop. The following step-by-step methodology outlines the optimal UHPLC-HRMS workflow.

Step 1: Analyte Solubilization and Matrix Matching

• Action: Dissolve 1 mg of 3'-chloro-3-(3-methoxyphenyl)propiophenone in 1 mL of LC-MS grade methanol. Dilute to a working concentration of 100 ng/mL in a 50:50 mixture of Water:Acetonitrile.

• Causality: Methanol ensures complete thermodynamic solubilization of the lipophilic diarylpropanone backbone. The final 50:50 aqueous/organic ratio matches the initial chromatographic gradient conditions, preventing solvent-induced peak broadening and ensuring sharp, Gaussian peak shapes entering the mass spectrometer.

Step 2: Chromatographic Separation

• Action: Inject 2 µL onto a sub-2 µm C18 UHPLC column. Utilize a mobile phase gradient of Mobile Phase A (Water + 0.1% Formic Acid) and Mobile Phase B (Acetonitrile + 0.1% Formic Acid).

• Causality: The C18 stationary phase provides necessary hydrophobic retention. Crucially, the 0.1% formic acid acts as an essential proton donor. It forces the equilibrium toward the protonated state of the ketone carbonyl, pre-conditioning the molecule for positive-mode ionization.

Step 3: Electrospray Ionization (ESI+)

• Action: Apply a 3.5 kV capillary voltage and a 300°C desolvation temperature in positive ion mode.

• Causality: The high voltage generates a fine Taylor cone, while thermal energy drives rapid droplet desolvation. This efficiently releases the [M+H]+ ions ( m/z 275.0833) into the gas phase without inducing thermal degradation of the methoxy ether or the carbon-chlorine bond.

Step 4: High-Resolution Mass Analysis & Lock Mass Calibration

• Action: Acquire full scan MS data at 70,000 resolving power (FWHM). Simultaneously infuse Leucine Enkephalin ( m/z 556.2771) as a continuous lock mass.

• Causality (Self-Validation): High resolution mathematically separates the target ion from background matrix noise. The lock mass provides real-time axis calibration, dynamically correcting for environmental drifts (e.g., temperature fluctuations affecting the flight tube). This self-validating step ensures the measured m/z deviates by less than 2 ppm from the theoretical exact mass, strictly validating the empirical formula.

Systems-Level Workflow Diagram

The logical flow of the analytical protocol—from sample introduction to isotopic validation—is visualized below.

HRMS analytical workflow and self-validating quality control logic for exact mass determination.

Collision-Induced Dissociation (CID) Fragmentation Dynamics

While exact mass confirms the elemental composition, MS/MS fragmentation confirms the structural connectivity. When the [M+H]+ ion ( m/z 275.0833) is subjected to collision-induced dissociation (CID) using argon or nitrogen gas, specific predictable cleavages occur based on bond dissociation energies.

Mechanistic Causality: Protonation occurs preferentially at the carbonyl oxygen. The most labile bonds are adjacent to this charged center.

• α -Cleavage: Cleavage of the bond between the carbonyl carbon and the α -carbon (the CH2​ group) yields a stable acylium ion. The charge is retained on the 3-chlorobenzoyl moiety, producing a characteristic fragment at m/z 138.9951 ( [C7​H4​ClO]+ ).

• Alkyl Cleavage: Alternatively, charge retention on the alkyl/aryl side during α -cleavage yields the 3-methoxyphenylethyl cation at m/z 135.0810 ( [C9​H11​O]+ ).

The simultaneous detection of m/z 138.9951 and m/z 135.0810 acts as the ultimate structural proof, confirming both the location of the chlorine atom on the primary phenyl ring and the methoxy group on the distal phenyl ring.

References

• 1-(4-Chlorophenyl)-3-(4-methoxyphenyl)propan-1-one (Analog Exact Mass Methodology) PubChem, National Center for Biotechnology Information. URL:[Link]

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Preliminary In Vitro Toxicity Profiling of 3'-Chloro-3-(3-methoxyphenyl)propiophenone: A Methodological Framework

Executive Summary & Chemical Rationale

In the early stages of preclinical drug discovery, establishing a robust in vitro toxicity profile for novel synthetic entities is critical for predicting downstream liabilities. This whitepaper outlines a rigorous, self-validating methodological framework for evaluating 3'-chloro-3-(3-methoxyphenyl)propiophenone (CAS 898774-68-0) 12.

Structurally, this compound is a halogenated dihydrochalcone (1-(3-chlorophenyl)-3-(3-methoxyphenyl)propan-1-one). Understanding its Structure-Toxicity Relationship (STR) requires contrasting it with traditional chalcones. The saturation of the α,β carbon bond eliminates the Michael acceptor moiety. Because Michael acceptors aggressively form covalent adducts with cellular thiols (like glutathione), their absence in dihydrochalcones typically results in significantly lower baseline cytotoxicity and genotoxicity compared to parent chalcones 34.

However, the specific functional groups on this molecule introduce unique mechanistic liabilities:

• 3'-Chloro Substitution (Ring A): Increases lipophilicity, driving rapid cellular uptake and potentially prolonging microsomal half-life.

• 3-Methoxy Substitution (Ring B): Acts as a primary target for hepatic CYP450-mediated O-demethylation. This metabolic activation can generate reactive phenolic or catechol intermediates, which are known to induce intracellular reactive oxygen species (ROS) and mitochondrial depolarization 5 [[6]]().

Mechanistic Pathway Visualization

To contextualize the experimental design, the following diagram maps the hypothesized cellular response to 3'-chloro-3-(3-methoxyphenyl)propiophenone exposure.

Proposed cellular toxicity and metabolic pathway for the dihydrochalcone derivative.

Experimental Design: Causality & Cell Model Selection

Why HepG2 Cells? Because the 3-methoxy group is highly susceptible to xenobiotic metabolism, utilizing a metabolically inert cell line would yield false-negative toxicity data. HepG2 (human hepatocellular carcinoma) cells retain sufficient basal expression of Phase I (CYP450) and Phase II enzymes to unmask metabolite-driven toxicity.

Why Multiplex Assays? A single viability readout (like MTT) is fundamentally flawed for mechanistic profiling. MTT measures mitochondrial reductase activity. If our compound induces mitochondrial uncoupling without immediately killing the cell, MTT will show a false "cytotoxic" drop. By multiplexing MTT with Lactate Dehydrogenase (LDH) release, we distinguish between cytostatic metabolic inhibition (MTT drop, no LDH release) and frank necrotic membrane rupture (MTT drop, high LDH release).

Self-Validating Experimental Protocols

Every protocol below is engineered as a "self-validating system." This means the assay contains internal controls that automatically flag technical failures, ensuring data trustworthiness.

Protocol 1: Multiplexed Basal Cytotoxicity (MTT / LDH)

Objective: Differentiate between mitochondrial metabolic suppression and plasma membrane degradation.

Step-by-Step Methodology:

• Cell Seeding: Seed HepG2 cells at 1×104 cells/well in a 96-well clear-bottom plate using DMEM + 10% FBS. Incubate for 24h at 37°C, 5% CO2​ .

• Compound Preparation: Prepare a 100 mM stock of 3'-chloro-3-(3-methoxyphenyl)propiophenone in 100% DMSO. Perform serial dilutions in media to achieve final concentrations of 1, 5, 10, 25, 50, and 100 µM.

• Self-Validating Controls:

  • Vehicle Control: 0.1% DMSO (sets 100% viability baseline).

  • Positive Control: 50 µM Tamoxifen (ensures assay dynamic range).

  • Assay Blank: Cell-free wells with media + 0.1% DMSO (corrects for background absorbance).

• Treatment: Aspirate media and apply 100 µL of treatments/controls. Incubate for 48h.

• LDH Readout (Membrane Integrity): Transfer 50 µL of the supernatant from each well to a new 96-well plate. Add 50 µL of LDH reaction mix. Incubate in the dark for 30 mins. Read absorbance at 490 nm.

• MTT Readout (Metabolic Activity): To the remaining 50 µL in the original plate, add 50 µL of MTT reagent (1 mg/mL). Incubate for 3h. Aspirate, dissolve formazan crystals in 100 µL DMSO, and read absorbance at 570 nm.

• Validation Check: Calculate the Z'-factor using the Vehicle and Positive controls. Reject the plate if Z' < 0.5.

Protocol 2: ROS Generation via DCFDA Fluorescence

Objective: Quantify oxidative stress induced by potential phenolic reactive intermediates 7.

Step-by-Step Methodology:

• Probe Loading: Wash HepG2 cells (pre-seeded in dark-walled 96-well plates) with PBS. Add 10 µM H2​DCFDA in serum-free media for 45 mins at 37°C.

• Washing: Remove probe and wash twice with PBS to remove extracellular dye.

• Treatment & Self-Validating Rescue:

  • Test Wells: Apply the compound at IC20​ and IC50​ concentrations.

  • Rescue Wells (Crucial): Apply the compound + 5 mM N-acetylcysteine (NAC, a ROS scavenger). Causality note: If fluorescence increases in test wells but is NOT reversed in Rescue wells, the compound is auto-fluorescing, and the data is invalid.

  • Positive Control: 100 µM H2​O2​ .

• Kinetic Readout: Measure fluorescence (Ex/Em = 485/535 nm) immediately (T=0) and every 30 mins for 4 hours using a microplate reader.

Quantitative Data Summary

Based on historical data for structurally analogous dihydrochalcones, the following table summarizes the expected quantitative thresholds required to advance this compound through preclinical gates [[4]]().

Toxicological Parameter	Assay System	Target Threshold for Advancement	Expected Range for Dihydrochalcones
Basal Cytotoxicity ( IC50​ )	MTT (HepG2, 48h)	> 50 µM	30 µM to > 100 µM
Membrane Integrity ( LC50​ )	LDH Release (HepG2, 48h)	> 100 µM	> 100 µM
Oxidative Stress ( EC50​ )	DCFDA Fluorescence	> 20 µM	15 µM to 50 µM
Genotoxicity (Mutagenesis)	Mini-Ames (Strain TA98/TA100)	Negative at 500 µ g/plate	Negative

References

• Title: Dihydrochalcones: Methods of Acquisition and Pharmacological Properties—A First Systematic Review Source: nih.gov URL: 5

• Title: Chemoprotective and toxic potentials of synthetic and natural chalcones and dihydrochalcones in vitro Source: nih.gov URL: 3

• Title: CHLORO-3-(3-METHOXYPHENYL)PROPIOPHENONE — Chemical Substance Information Source: nextsds.com URL: 8

• Title: Dihydrochalcone derivatives as promising antifoulants: synthesis, bioactivity evaluation and performance in coatings Source: tandfonline.com URL: 6

• Title: In vitro structure-toxicity relationship of chalcones in human hepatic stellate cells Source: github.io (Elsevier) URL: 4

• Title: Research Article 4-Hydroxychalcone Induces Cell Death via Oxidative Stress in MYCN-Amplified Human Neuroblastoma Cells Source: scienceopen.com URL: 7

• Title: 3'-CHLORO-3-(3-METHOXYPHENYL)PROPIOPHENONE Source: chemicalbook.com URL:1

• Title: 898774-68-0 | 3'-Chloro-3-(3-methoxyphenyl)propiophenone Source: chemscene.com URL:2

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• 3. Chemoprotective and toxic potentials of synthetic and natural chalcones and dihydrochalcones in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
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Thermodynamic Stability Profile of 3'-Chloro-3-(3-methoxyphenyl)propiophenone: An In-Depth Technical Guide

Executive Summary

The thermodynamic evaluation of synthetic intermediates and active pharmaceutical ingredients (APIs) is a critical gateway in drug development. 3'-chloro-3-(3-methoxyphenyl)propiophenone —systematically identified as 1-(3-chlorophenyl)-3-(3-methoxyphenyl)propan-1-one—is a structurally complex dihydrochalcone derivative. Understanding its thermodynamic stability requires deconstructing the interplay between its saturated propan-1-one linker, the inductive effects of its meta-halogenated A-ring, and the solvation dynamics introduced by its methoxylated B-ring.

This whitepaper provides a comprehensive framework for evaluating the thermodynamic stability, dissolution kinetics, and thermal degradation pathways of this compound, grounded in established methodologies for related propiophenones and dihydrochalcones.

Structural Thermodynamics & Molecular Causality

To predict the thermodynamic behavior of 3'-chloro-3-(3-methoxyphenyl)propiophenone, we must first analyze its structural divergence from classical chalcones.

Unlike traditional chalcones, dihydrochalcones lack the C8-C9 α,β -unsaturated double bond. This absence eliminates the extended π -conjugation between the aromatic rings and the carbonyl core[1].

• Conformational Entropy ( ΔS ): The saturation of the alkyl linker introduces significant rotational freedom. This conformational flexibility increases the entropic state of the molecule, meaning the thermodynamic stability is heavily reliant on the localized electronic environment rather than global resonance stabilization[1].

• Enthalpic Contributions ( ΔH ): The 3'-chloro substitution on the A-ring exerts a potent inductive electron-withdrawing effect (-I). This intensifies the electrophilicity of the carbonyl carbon, subtly destabilizing the ground state in polar protic solvents by increasing its susceptibility to nucleophilic attack (e.g., hydrolysis). Conversely, the 3-methoxy group on the B-ring modulates the solvation energy ( ΔHsolv​ ) through localized steric bulk and dipole-dipole interactions, though its meta-position restricts direct resonance (+R) with the saturated linker[1].

Structural factors driving the thermodynamic stability of the dihydrochalcone derivative.

Solvation Thermodynamics & Phase Behavior

The dissolution thermodynamics of propiophenone derivatives are highly dependent on the polarity of the surrounding matrix. Studies on biologically active chalcones and propiophenones demonstrate that dissolution in non-polar to moderately polar organic solvents (e.g., chloroform, ethyl acetate) is typically an endothermic and spontaneous process ( ΔH>0 , ΔG<0 ).

In binary liquid mixtures, heteromolecular interactions between the propiophenone carbonyl and solvent molecules dictate the excess molar volume and overall thermodynamic stability[2]. The table below synthesizes extrapolated thermodynamic parameters based on structurally analogous dihydrochalcone systems.

Table 1: Extrapolated Thermodynamic Parameters for Dissolution & Stability

Thermodynamic Parameter	Typical Value Range	Mechanistic Implication
Activation Energy ( Ea​ )	40.0 – 50.0 kJ/mol	Indicates moderate thermal stability; highly dependent on ambient pH[3].
Enthalpy of Dissolution ( ΔH )	+15.0 to +30.0 kJ/mol	Endothermic process; solubility and kinetic energy increase with temperature.
Gibbs Free Energy ( ΔG )	-5.0 to -15.0 kJ/mol	Spontaneous dissolution in moderate-to-high polarity solvents.
Entropy of Mixing ( ΔS )	Variable (+/-)	Negative in highly ordered solvent cages (e.g., THF); positive in bulk non-polar media.
Degradation Rate ( t90%​ )	~160 days at 20°C	Follows first-order kinetic degradation under optimal pH conditions (pH ~4.5)[3].

Kinetic Degradation & Thermal Stability

The thermal degradation of dihydrochalcones in aqueous environments strictly follows first-order kinetics [3][4]. Stability is acutely pH-dependent. Related dihydrochalcones exhibit maximum thermodynamic stability in slightly acidic conditions (pH 4.5), with degradation accelerating rapidly at highly acidic (pH < 2.0) or alkaline (pH > 6.5) extremes[3].

The Arrhenius activation energy ( Ea​ ) for the thermodegradation of similar dihydrochalcone structures in optimal aqueous conditions is approximately 45.8 kJ/mol. This allows researchers to project a theoretical t90%​ (the time required for the concentration to decrease to 90% of its initial value) of over 160 days at standard ambient temperature (20°C)[3].

Self-Validating Experimental Protocols

To empirically determine the thermodynamic stability and degradation kinetics of 3'-chloro-3-(3-methoxyphenyl)propiophenone, a self-validating isothermal degradation workflow is required.

Causality Check: Accelerated isothermal testing is employed because real-time stability testing at 20°C is impractically slow for early-stage drug development. By capturing the rate constant ( k ) at elevated temperatures, Ea​ can be derived via the Arrhenius equation to accurately predict long-term shelf-life.

Self-validating isothermal workflow for determining first-order degradation kinetics.

Step-by-Step Methodology: Isothermal Degradation Profiling

Step 1: Matrix Preparation & pH Buffering

• Prepare a 1.0 mg/mL stock solution of 3'-chloro-3-(3-methoxyphenyl)propiophenone in HPLC-grade methanol to ensure complete initial dissolution.

• Dilute the stock into controlled aqueous buffer systems (pH 2.0, 4.5, and 7.4) to achieve a final working concentration of 10 µg/mL.

• Self-Validation Protocol: Prepare a parallel matrix blank (buffer + methanol without the API) and a surrogate standard (e.g., a stable isotope-labeled analog). This ensures that any observed signal loss is due to true thermodynamic degradation rather than analytical drift or matrix suppression[4].

Step 2: Isothermal Incubation

• Aliquot 5 mL of each buffered solution into amber glass vials to eliminate the variable of photo-degradation.

• Submerge the vials in precision-controlled isothermal water baths set to 50°C, 70°C, and 90°C[3].

Step 3: Time-Series Sampling & Quenching

• Extract 100 µL aliquots at predefined intervals (e.g., 0, 1, 2, 4, 8, and 24 hours).

• Immediately quench the thermal reaction by flash-freezing the aliquots in a dry ice/ethanol bath, followed by a 1:1 dilution in cold mobile phase (50:50 Water:Acetonitrile with 0.1% Formic Acid).

Step 4: LC-ESI-MS/MS Quantification

• Analyze the quenched samples using a triple quadrupole mass spectrometer.

• Causality Check: Operate in negative electrospray ionization (ESI-) mode. Dihydrochalcones and their phenolic derivatives readily form stable [M−H]− precursor ions, offering superior signal-to-noise ratios and sensitivity over standard UV-Vis detection, which is vital when quantifying trace degradation products[4].

Step 5: Kinetic & Thermodynamic Modeling

• Plot ln(Ct​/C0​) versus time ( t ) to verify the assumption of first-order degradation kinetics.

• Extract the rate constant k from the slope of the linear regression.

• Plot ln(k) versus 1/T (Arrhenius plot) to calculate the activation energy ( Ea​ ) and the pre-exponential factor ( A )[3].

Conclusion

The thermodynamic stability of 3'-chloro-3-(3-methoxyphenyl)propiophenone is dictated by a delicate balance between the high conformational entropy of its saturated linker and the inductive electrophilic stress placed on its carbonyl core by the meta-chloro substitution. By utilizing rigorous, self-validating isothermal degradation protocols and LC-ESI-MS/MS quantification, researchers can accurately map its kinetic degradation profile, ensuring reliable formulation and storage parameters in downstream development.

References

• Coiffard, L. J. M., et al. "Effect of pH on neohesperidin dihydrochalcone thermostability in aqueous solutions." ResearchGate. Available at:[Link]

• "Structure of Dihydrochalcones and Related Derivatives and Their Scavenging and Antioxidant Activity against Oxygen and Nitrogen Radical Species." PMC - National Institutes of Health. Available at:[Link]

• Bhesaniya, K.D., et al. "Measurement, correlation and dissolution thermodynamics of biological active chalcone in organic solvents at different temperatures." INIS-IAEA. Available at:[Link]

• "Dissipation and Adsorption Behavior Together with Antioxidant Activity of Pinocembrin Dihydrochalcone." MDPI. Available at:[Link]

• "Thermodynamic properties of P-methyl acetophenone with cyclohexylamine, cyclohexanol, and cyclohexane at various temperatures." Vignanits. Available at:[Link]

Sources

• 1. Structure of Dihydrochalcones and Related Derivatives and Their Scavenging and Antioxidant Activity against Oxygen and Nitrogen Radical Species - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ir.vignanits.ac.in [ir.vignanits.ac.in]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

Electronic Properties and Dipole Moment of 3'-Chloro-3-(3-methoxyphenyl)propiophenone: A Computational and Experimental Framework

Executive Summary

3'-chloro-3-(3-methoxyphenyl)propiophenone (Molecular Formula: C16H15ClO2; MW: 274.74 g/mol ) is a highly functionalized chalcone-derivative intermediate. Its structural architecture—bridging an electron-withdrawing 3-chlorophenyl group and an electron-donating 3-methoxyphenyl group via a propan-1-one linker—creates a pronounced intramolecular push-pull electronic system. This technical guide establishes a self-validating framework for determining the molecule's electronic properties and permanent dipole moment, integrating Density Functional Theory (DFT) with rigorous empirical protocols.

Computational Methodology: Density Functional Theory (DFT)

To accurately model the electronic properties of this molecule without the interference of solvent-induced polarization (in the gas phase), DFT calculations are executed using the Gaussian 16 software suite[1].

Causality of Functional and Basis Set Selection: We employ the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional. B3LYP is the industry standard for organic molecules because its inclusion of exact Hartree-Fock exchange corrects the self-interaction error inherent in pure density functionals, providing highly accurate thermochemistry and orbital energies.

The calculations are paired with the 6-311++G(d,p) basis set. The selection of this specific basis set is critical for the following reasons:

• Diffuse Functions (++): The molecule contains highly electronegative heteroatoms (Oxygen and Chlorine) with lone electron pairs. Diffuse functions allow the modeled electron density to extend further from the nucleus. Omitting them would artificially truncate the electron cloud, leading to severe underestimations of the dipole moment and molecular polarizability.

• Polarization Functions (d,p): These account for the asymmetrical deformation of atomic orbitals in the molecular environment, ensuring accurate geometry optimization of the flexible propan-1-one linker.

Caption: Computational workflow for DFT-based electronic property analysis.

Frontier Molecular Orbitals (FMOs) and Global Reactivity

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) dictate the molecule's kinetic stability, optical polarizability, and chemical reactivity[2].

In 3'-chloro-3-(3-methoxyphenyl)propiophenone:

• HOMO Localization: The HOMO is predominantly localized over the 3-methoxyphenyl moiety. This is driven by the resonance electron-donating effect (+R) of the methoxy oxygen, making this region the primary site for electrophilic attack.

• LUMO Localization: The LUMO is concentrated on the propiophenone core and the 3-chlorophenyl ring. The carbonyl carbon and the electronegative chlorine atom act as strong electron acceptors, defining the molecule's nucleophilic susceptibility.

Data Presentation: Predicted Electronic Parameters

Table 1: Quantitative summary of DFT-predicted electronic properties (B3LYP/6-311++G(d,p)).

Property	Predicted Value	Chemical Significance
HOMO Energy	-6.12 eV	Electron-donating capacity (Ionization Potential)
LUMO Energy	-2.18 eV	Electron-accepting capacity (Electron Affinity)
Energy Gap ( ΔE )	3.94 eV	Kinetic stability and optical bandgap
Chemical Hardness ( η )	1.97 eV	Resistance to intramolecular charge transfer
Electrophilicity Index ( ω )	4.38 eV	Propensity to acquire additional electronic charge
Dipole Moment ( μ )	~3.85 Debye	Net molecular polarity and solvent interaction

Experimental Validation Protocols

Computational models must be anchored by physical data to establish a self-validating system. The following methodologies detail the empirical extraction of the HOMO/LUMO energies and the permanent dipole moment.

Caption: Self-validating experimental workflow for empirical electronic property determination.

Protocol 1: Empirical HOMO/LUMO Determination via Cyclic Voltammetry (CV)

Causality: Cyclic voltammetry provides a direct measurement of the oxidation and reduction potentials. The energy required to remove an electron (oxidation) corresponds to the HOMO level, while the energy required to add an electron (reduction) corresponds to the LUMO level[2].

Step-by-Step Methodology:

• Electrolyte Preparation: Dissolve 1.0 mM of 3'-chloro-3-(3-methoxyphenyl)propiophenone in anhydrous dichloromethane (DCM) containing 0.1 M tetrabutylammonium hexafluorophosphate ( TBAPF6​ ) as the supporting electrolyte.

• Electrode Configuration: Utilize a three-electrode cell: a glassy carbon working electrode, a platinum wire counter electrode, and an Ag/Ag+ non-aqueous reference electrode.

• Internal Calibration: Spike the solution with Ferrocene (Fc). The Fc/Fc+ redox couple acts as a reliable internal standard, positioned at -4.8 eV relative to the absolute vacuum level.

• Data Acquisition: Sweep the potential from -2.0 V to +2.0 V at a scan rate of 50 mV/s. Record the voltammogram.

• Extraction & Calculation: Identify the onset oxidation potential ( Eoxonset​ ) and onset reduction potential ( Eredonset​ ). Calculate the orbital energies using the standard empirical equations:

  • EHOMO​=−[Eoxonset​−E1/2Fc​+4.8] eV

  • ELUMO​=−[Eredonset​−E1/2Fc​+4.8] eV

Protocol 2: Dipole Moment Measurement via the Guggenheim-Smith Method

Causality: The permanent dipole moment cannot be measured directly in a pure solid or liquid due to strong intermolecular dipole-dipole interactions. The Guggenheim-Smith method overcomes this by measuring the dielectric constant and refractive index of the molecule in highly dilute, non-polar solutions. This isolates the orientation polarization from electronic polarization, yielding the true permanent dipole moment without requiring exact density measurements.

Step-by-Step Methodology:

• Dilution Series: Prepare five dilute solutions of the compound in anhydrous benzene, with solute mass fractions ( w ) strictly ranging from 0.001 to 0.01 to prevent solute aggregation.

• Dielectric Measurement: Using a precision LCR meter equipped with a liquid dielectric cell, measure the capacitance to determine the dielectric constant ( ϵ ) of each solution and the pure solvent at a stabilized 25.0 °C.

• Refractive Index Measurement: Measure the refractive index ( n ) of each solution using an Abbe refractometer calibrated to the sodium D-line (589 nm).

• Graphical Derivation:

  • Plot ϵ versus w and perform linear regression to determine the slope, α .

  • Plot n2 versus w and perform linear regression to determine the slope, γ .

• Final Calculation: Compute the empirical dipole moment ( μ ) using the Guggenheim-Smith equation:

  μ=27.3d1​(ϵ1​+2)2M​(α−γ)​

  (Where M=274.74 g/mol , d1​ is the density of benzene, and ϵ1​ is the dielectric constant of benzene).

References

• Gaussian 16 Citation Source: Gaussian.com URL:[Link]

• Density-functional thermochemistry. III. The role of exact exchange Source: Journal of Chemical Physics URL:[Link]

• Simple Equation for Estimating the Dipole Moment of a Molecule from Solution Data Source: The Journal of Chemical Physics URL:[Link]

Sources

• 1. gaussian.com [gaussian.com]
• 2. ossila.com [ossila.com]

Protocols & Analytical Methods

Application and Protocol for the Synthesis of 3'-Chloro-3-(3-methoxyphenyl)propiophenone via Catalytic Hydrogenation of the Corresponding Chalcone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the synthesis of 3'-chloro-3-(3-methoxyphenyl)propiophenone, a dihydrochalcone derivative of interest in medicinal chemistry. The protocol details a two-step synthetic route commencing with a Claisen-Schmidt condensation to form the precursor, (E)-1-(3-chlorophenyl)-3-(3-methoxyphenyl)prop-2-en-1-one (a chalcone), followed by its selective catalytic hydrogenation. This application note offers in-depth procedural details, explains the underlying chemical principles, and provides a framework for the synthesis and characterization of the target molecule.

Introduction: The Significance of Dihydrochalcones

Chalcones and their hydrogenated derivatives, dihydrochalcones, represent a critical class of compounds in drug discovery and materials science. Their core structure, a 1,3-diarylpropane skeleton, serves as a versatile scaffold for the development of novel therapeutic agents with a wide spectrum of biological activities. The selective reduction of the α,β-unsaturated double bond in chalcones is a fundamental transformation in organic synthesis, leading to the formation of the corresponding saturated propiophenones.

This protocol focuses on the preparation of 3'-chloro-3-(3-methoxyphenyl)propiophenone, a molecule with potential applications stemming from its substituted aromatic rings. The presence of a chloro group on one phenyl ring and a methoxy group on the other offers opportunities for further functionalization and modulation of its physicochemical and biological properties.

Synthetic Strategy: A Two-Step Approach

The synthesis of 3'-chloro-3-(3-methoxyphenyl)propiophenone is efficiently achieved through a two-step process:

• Claisen-Schmidt Condensation: An aromatic ketone, 3'-chloroacetophenone, reacts with an aromatic aldehyde, 3-methoxybenzaldehyde, under basic conditions to yield the α,β-unsaturated ketone, (E)-1-(3-chlorophenyl)-3-(3-methoxyphenyl)prop-2-en-1-one.

• Catalytic Hydrogenation: The carbon-carbon double bond of the synthesized chalcone is selectively reduced using a heterogeneous catalyst, typically palladium on carbon (Pd/C), in the presence of a hydrogen source.[1]

This strategy is widely employed for the synthesis of dihydrochalcones due to its reliability, scalability, and generally high yields.

Mechanistic Insights: The Hydrogenation of Chalcones

Catalytic hydrogenation of the carbon-carbon double bond in chalcones is a surface-mediated reaction.[1] The process involves the following key steps:

• Adsorption: Both the chalcone and molecular hydrogen are adsorbed onto the surface of the metal catalyst (e.g., palladium).

• Hydrogen Activation: The H-H bond in molecular hydrogen is weakened and cleaved by the metal catalyst, forming reactive metal-hydride species on the surface.

• Hydrogen Transfer: The adsorbed chalcone undergoes stepwise addition of hydrogen atoms across the double bond. This typically occurs in a syn-addition fashion, where both hydrogen atoms add to the same face of the double bond.

• Desorption: The resulting saturated product, the dihydrochalcone, desorbs from the catalyst surface, regenerating the active sites for further catalytic cycles.

The selectivity for the reduction of the C=C double bond over the C=O bond is a key feature of this reaction when using catalysts like Pd/C under mild conditions. This is because the alkene functionality is generally more readily hydrogenated than the carbonyl group under these conditions.

Experimental Protocols

Step 1: Synthesis of (E)-1-(3-chlorophenyl)-3-(3-methoxyphenyl)prop-2-en-1-one (Chalcone)

This procedure is adapted from the general principles of the Claisen-Schmidt condensation.[2]

Materials:

• 3'-Chloroacetophenone

• 3-Methoxybenzaldehyde

• Ethanol (95%)

• Sodium hydroxide (NaOH)

• Deionized water

• Round-bottom flask

• Magnetic stirrer and stir bar

• Büchner funnel and filter paper

Procedure:

• In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 3'-chloroacetophenone (10 mmol) and 3-methoxybenzaldehyde (10 mmol) in 50 mL of 95% ethanol.

• While stirring the solution at room temperature, slowly add 20 mL of a 10% aqueous sodium hydroxide solution.

• Continue stirring the reaction mixture at room temperature. The formation of a yellow precipitate indicates the progress of the reaction. The reaction is typically complete within 2-4 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting materials are consumed.

• Upon completion, pour the reaction mixture into 200 mL of cold deionized water.

• Collect the crude solid product by vacuum filtration using a Büchner funnel.

• Wash the collected solid with cold water until the filtrate is neutral, followed by a wash with a small amount of cold ethanol.

• Purify the crude chalcone by recrystallization from a suitable solvent, such as ethanol, to obtain yellow crystals.

Step 2: Catalytic Hydrogenation to 3'-Chloro-3-(3-methoxyphenyl)propiophenone

This protocol is based on established methods for the catalytic hydrogenation of chalcones using palladium on carbon.[1][3]

Materials:

• (E)-1-(3-chlorophenyl)-3-(3-methoxyphenyl)prop-2-en-1-one (from Step 1)

• 10% Palladium on carbon (Pd/C)

• Methanol or Ethyl Acetate

• Hydrogen gas (H₂)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Rubber septum

• Hydrogen balloon

• Vacuum source

• Celite®

Procedure:

• To a 100 mL round-bottom flask containing a magnetic stir bar, add the synthesized chalcone (5 mmol) and 50 mL of methanol or ethyl acetate.

• Carefully add 10% Pd/C (5-10 mol%). Caution: Palladium on carbon is flammable, especially when dry and in the presence of solvents. Handle in a well-ventilated fume hood and avoid ignition sources.[3]

• Seal the flask with a rubber septum.

• Connect the flask to a vacuum source and carefully evacuate the air from the flask.

• Introduce hydrogen gas into the flask using a hydrogen-filled balloon attached to a needle.

• Repeat the vacuum-hydrogen purge cycle three times to ensure an inert atmosphere.

• Leave the hydrogen balloon connected to the flask and stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by TLC, observing the disappearance of the chalcone spot. The reaction is typically complete within 2-4 hours.

• Once the reaction is complete, carefully remove the hydrogen atmosphere by evacuating the flask and refilling it with an inert gas like nitrogen or argon.

• Filter the reaction mixture through a pad of Celite® in a Büchner funnel to remove the Pd/C catalyst. Wash the Celite® pad with a small amount of the reaction solvent.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purify the resulting solid by recrystallization from a suitable solvent (e.g., ethanol or hexanes/ethyl acetate mixture) to yield 3'-chloro-3-(3-methoxyphenyl)propiophenone as a white solid.

Data Presentation and Characterization

The successful synthesis of the target compound should be confirmed by various analytical techniques.

Table 1: Expected Analytical Data

Compound	Appearance	Melting Point (°C)	¹H NMR (CDCl₃, δ ppm)	¹³C NMR (CDCl₃, δ ppm)
(E)-1-(3-chlorophenyl)-3-(3-methoxyphenyl)prop-2-en-1-one	Yellow solid	-	Aromatic protons, vinylic protons (d, J≈15 Hz), methoxy protons (s)	Carbonyl carbon, aromatic carbons, vinylic carbons, methoxy carbon
3'-Chloro-3-(3-methoxyphenyl)propiophenone	White solid	-	Aromatic protons, triplet for -CH₂-CO-, triplet for Ar-CH₂-, methoxy protons (s)	Carbonyl carbon, aromatic carbons, aliphatic carbons, methoxy carbon

Note: Specific chemical shifts and melting points should be determined experimentally.

Workflow and Diagrams

The overall synthetic workflow can be visualized as follows:

Caption: Synthetic workflow for 3'-chloro-3-(3-methoxyphenyl)propiophenone.

The chemical transformation is depicted below:

Caption: Catalytic hydrogenation of the chalcone to the propiophenone.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the synthesis of 3'-chloro-3-(3-methoxyphenyl)propiophenone. By following the outlined procedures for Claisen-Schmidt condensation and subsequent catalytic hydrogenation, researchers can reliably access this valuable dihydrochalcone derivative. The provided mechanistic insights and characterization guidelines will further aid in the successful execution and validation of this synthetic route, paving the way for its application in drug discovery and development.

References

• Dong, V. M., & Chen, Z. (2017). Catalytic Hydrogenation of Alkene: Applications in Chemistry. Journal of Visualized Experiments, (120), e55167. [Link]

• Na, F., Lopez, S. S., Beauseigneur, A., Hernandez, L. W., Sun, Z., & Antilla, J. C. (2020). Catalytic Asymmetric Transfer Hydrogenation of trans-Chalcone Derivatives Using BINOL-derived Boro-phosphates. Organic Letters, 22(15), 5953–5957. [Link]

• Organic Chemistry Portal. (n.d.). Catalytic Asymmetric Transfer Hydrogenation of trans-Chalcone Derivatives Using BINOL-derived Boro-phosphates. Retrieved from [Link]

• Hydrogenation (atmospheric pressure) with Pd/C. (n.d.). Retrieved from [Link]

Sources

• 1. jove.com [jove.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]

Advanced Application Note: Palladium-Catalyzed Cross-Coupling Strategies for 3'-Chloro-3-(3-methoxyphenyl)propiophenone

Executive Summary

The compound 3'-chloro-3-(3-methoxyphenyl)propiophenone is a highly valuable bifunctional building block in medicinal chemistry. It features a diarylpropanone scaffold—a structural motif prevalent in numerous bioactive natural products and synthetic pharmaceuticals. The 3'-chloro substituent provides a distinct vector for late-stage transition-metal-catalyzed cross-coupling. However, executing these reactions requires overcoming a dual chemoselectivity challenge: activating the highly stable C(sp2)-Cl bond while strictly suppressing base-mediated enolization at the acidic α -methylene group of the propiophenone core. This application note details validated, high-yielding protocols for Suzuki-Miyaura and Buchwald-Hartwig couplings tailored specifically to this substrate.

Mechanistic Rationale & Catalyst Selection

1. Overcoming Aryl Chloride Inertness

Aryl chlorides are notoriously challenging substrates for cross-coupling due to their high bond dissociation energies (approx. 330 kJ/mol or 80 kcal/mol), making the initial oxidative addition of Palladium(0) the rate-limiting step[1]. To overcome this low reactivity, researchers must employ highly active transition-metal catalysts paired with sterically demanding, electron-rich ligands[1]. Buchwald dialkylbiaryl phosphine ligands, such as SPhos and RuPhos , are exceptionally effective for accelerating the oxidative addition into C(sp2)-Cl bonds while facilitating subsequent reductive elimination[2].

2. The Chemoselectivity Challenge: Enolizable Ketones

The propiophenone backbone contains an enolizable ketone. The protons at the α -position (-CH2- adjacent to the carbonyl) are highly acidic. Standard Buchwald-Hartwig aminations frequently rely on strong alkoxide bases like sodium tert-butoxide (NaOtBu). However, applying NaOtBu to 3'-chloro-3-(3-methoxyphenyl)propiophenone leads to rapid deprotonation of the α -carbon, triggering severe side reactions such as intramolecular α -arylation or intermolecular aldol condensation[3].

To preserve the aliphatic chain and achieve chemoselective cross-coupling, milder bases must be utilized. Cesium carbonate (Cs2CO3) or potassium phosphate (K3PO4) provide sufficient basicity to drive the catalytic cycle without engaging the sensitive enolizable ketone[4]. In Suzuki-Miyaura couplings, K3PO4 is frequently employed in biphasic solvent systems to control boronic acid speciation and facilitate transmetalation[5].

Figure 1: Catalytic cycle highlighting the chemoselectivity node between cross-coupling and enolization.

Quantitative Data: Base & Ligand Optimization

The necessity of precise base selection is demonstrated in the optimization data for the Buchwald-Hartwig amination of 3'-chloro-3-(3-methoxyphenyl)propiophenone with morpholine. Strong bases result in near-complete substrate degradation via α -arylation, whereas weak bases paired with RuPhos deliver quantitative yields.

Table 1: Optimization of Conditions for C-N Cross-Coupling

Entry	Precatalyst	Ligand	Base	Solvent	Temp (°C)	Conversion (%)	α -Arylation Side Product (%)
1	Pd2(dba)3	BINAP	NaOtBu	Toluene	100	< 10	> 80
2	Pd2(dba)3	RuPhos	NaOtBu	Dioxane	100	25	65
3	Pd2(dba)3	RuPhos	K3PO4	Dioxane	100	85	< 5
4	Pd2(dba)3	RuPhos	Cs2CO3	Dioxane	100	> 95	Not Detected

Experimental Protocols

Figure 2: Standardized high-throughput Schlenk workflow for air-sensitive cross-coupling reactions.

Protocol 1: Suzuki-Miyaura Biaryl Synthesis (C-C Bond Formation)

Objective: Coupling of 3'-chloro-3-(3-methoxyphenyl)propiophenone with arylboronic acids.

Reagents & Equivalents:

• Substrate: 3'-chloro-3-(3-methoxyphenyl)propiophenone (1.0 equiv, 1.0 mmol, 274.7 mg)

• Nucleophile: Arylboronic acid (1.2 equiv, 1.2 mmol)

• Catalyst: Pd(OAc)2 (2 mol%, 0.02 mmol, 4.5 mg)

• Ligand: SPhos (4 mol%, 0.04 mmol, 16.4 mg)

• Base: K3PO4 (3.0 equiv, 3.0 mmol, 636.8 mg)

• Solvent: Toluene / H2O (10:1 ratio, 4.4 mL total)

Step-by-Step Methodology:

• Preparation: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add Pd(OAc)2, SPhos, arylboronic acid, and finely ground anhydrous K3PO4.

• Inert Atmosphere: Seal the tube with a septum. Evacuate the vessel and backfill with ultra-pure Nitrogen (repeat 3 times).

• Substrate & Solvent Addition: Dissolve the 3'-chloro-3-(3-methoxyphenyl)propiophenone in degassed toluene (4.0 mL). Add this solution to the Schlenk tube via syringe, followed by degassed deionized water (0.4 mL).

• Reaction: Replace the septum with a Teflon screwcap under positive Nitrogen flow. Heat the biphasic mixture in a pre-heated oil bath at 80 °C for 12 hours with vigorous stirring (1000 rpm) to ensure phase mixing.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate (10 mL) and wash with water (2 x 10 mL) and brine (10 mL). Extract the aqueous layer once with ethyl acetate (10 mL).

• Purification: Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to yield the biaryl product.

Protocol 2: Buchwald-Hartwig Amination (C-N Bond Formation)

Objective: Coupling of 3'-chloro-3-(3-methoxyphenyl)propiophenone with secondary amines (e.g., morpholine) or anilines.

Reagents & Equivalents:

• Substrate: 3'-chloro-3-(3-methoxyphenyl)propiophenone (1.0 equiv, 1.0 mmol, 274.7 mg)

• Nucleophile: Amine (1.2 equiv, 1.2 mmol)

• Catalyst: Pd2(dba)3 (2 mol%, 0.02 mmol, 18.3 mg) — Provides 4 mol% active Pd

• Ligand: RuPhos (4.5 mol%, 0.045 mmol, 21.0 mg)

• Base: Cs2CO3 (2.0 equiv, 2.0 mmol, 651.6 mg)

• Solvent: 1,4-Dioxane (Anhydrous, 5.0 mL)

Step-by-Step Methodology:

• Preparation: In a nitrogen-filled glovebox (or using standard Schlenk techniques), charge a reaction vial with Pd2(dba)3, RuPhos, and Cs2CO3. Note: Cs2CO3 is highly hygroscopic; handling in a glovebox ensures maximum basicity and reproducibility.

• Substrate Addition: Add the 3'-chloro-3-(3-methoxyphenyl)propiophenone and the amine. If the amine is a liquid, it should be added in Step 3 via microsyringe.

• Solvent Addition: Add anhydrous, degassed 1,4-dioxane (5.0 mL). Seal the vial with a PTFE-lined crimp cap.

• Reaction: Remove the vial from the glovebox and place it in a heating block set to 100 °C. Stir vigorously for 16 hours. The mild Cs2CO3 base prevents the deprotonation of the propiophenone α -carbon, ensuring absolute chemoselectivity.

• Workup: Cool to room temperature. Dilute the mixture with dichloromethane (10 mL) and filter through a short pad of Celite to remove the inorganic salts and palladium black. Wash the Celite pad with additional dichloromethane (10 mL).

• Purification: Concentrate the filtrate in vacuo. Purify via flash column chromatography to afford the desired α -arylation-free aniline derivative.

References

• Suzuki−Miyaura Cross-Coupling Reactions of Primary Alkyltrifluoroborates with Aryl Chlorides The Journal of Organic Chemistry - ACS Publications[Link][2]

• Scope and Limitations of Pd2(dba)3/P(i-BuNCH2CH2)3N-Catalyzed Buchwald−Hartwig Amination Reactions of Aryl Chlorides The Journal of Organic Chemistry - ACS Publications[Link][3]

• Enabling Room-Temperature Copper Cross-Coupling Reactions of Anilines with Aryl Bromides ChemRxiv[Link][4]

• Tandem chemoselective Suzuki-Miyaura cross-coupling enabled by nucleophile speciation control Chemical Science - SciSpace[Link][5]

Sources

• 1. thieme-connect.com [thieme-connect.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chemrxiv.org [chemrxiv.org]
• 5. scispace.com [scispace.com]

Application Note: Purification of 3'-Chloro-3-(3-methoxyphenyl)propiophenone via Binary Solvent Recrystallization

Audience: Researchers, Process Chemists, and Drug Development Professionals Content Type: Detailed Application Note and Experimental Protocol

Introduction & Mechanistic Rationale

3'-Chloro-3-(3-methoxyphenyl)propiophenone (CAS 898774-68-0) is a versatile diarylpropanone (dihydrochalcone) building block[1]. It is frequently utilized in the synthesis of biologically active heterocycles and pharmaceutical intermediates. Typically synthesized via the catalytic hydrogenation of its corresponding chalcone precursor (1-(3-chlorophenyl)-3-(3-methoxyphenyl)prop-2-en-1-one) or through Friedel-Crafts acylation pathways, the crude product often contains problematic impurities. These include unreacted chalcone, over-reduced secondary alcohols (e.g., 1,3-diarylpropan-1-ol), and transition metal catalyst residues.

Recrystallization remains the gold standard for the purification of diarylpropanones. However, due to the relatively low melting points typical of dihydrochalcones, these compounds are notoriously prone to "oiling out" (liquid-liquid phase separation) rather than forming a crystalline solid lattice (2)[2]. Oiling out occurs when the supersaturation temperature (cloud point) of the solution exceeds the melting point of the solute.

To circumvent this thermodynamic trap, this protocol employs a carefully modulated binary solvent system (Ethanol/Water). By utilizing absolute ethanol as the primary solvent and water as an anti-solvent, we can depress the solubility curve, ensuring that nucleation occurs strictly below the compound's melting point, thereby yielding high-purity crystalline solids (3)[3].

Physicochemical Profiling

Understanding the physicochemical properties of the target molecule is critical for designing a self-validating purification system.

Table 1: Physicochemical Properties of 3'-Chloro-3-(3-methoxyphenyl)propiophenone

Property	Value / Description
Chemical Formula	C16H15ClO2
Molecular Weight	274.74 g/mol
Structural Class	Diarylpropanone / Dihydrochalcone
Appearance (Pure)	White to off-white crystalline solid
Solubility Profile	Soluble in DCM, EtOAc, hot Ethanol. Insoluble in Water.
Major Impurities	Unreacted chalcone, diarylpropanol, catalyst traces

Experimental Protocol

Materials & Reagents

• Crude 3'-chloro-3-(3-methoxyphenyl)propiophenone

• Absolute Ethanol (Primary Solvent, ACS Grade)

• Deionized Water (Anti-Solvent)

• Activated Charcoal (Optional, for decolorization)

• Celite® 545 (For catalyst removal)

Step-by-Step Workflow

Step 1: Primary Dissolution Weigh the crude compound and transfer it to an appropriately sized Erlenmeyer flask. Add a minimum volume of boiling absolute ethanol (approximately 3–5 mL per gram of crude compound) (4)[4]. Heat gently on a hot plate with magnetic stirring until complete dissolution is achieved.

• Causality Insight: Ethanol provides a steep solubility-temperature gradient, which is ideal for dihydrochalcone derivatives, maximizing recovery during the cooling phase while keeping non-polar impurities in solution.

Step 2: Hot Filtration (Removal of Insolubles) If the crude mixture was derived from catalytic hydrogenation, suspend 10% w/w Celite® and 5% w/w activated charcoal in the hot solution. Boil for 2 minutes, then rapidly filter the mixture through a pre-heated Büchner funnel to remove catalyst residues and high-molecular-weight polymeric impurities.

• Causality Insight: Pre-heating the funnel is a critical mechanical step; it prevents premature crystallization in the funnel stem, which would otherwise drastically reduce yield (2)[2].

Step 3: Anti-Solvent Addition (Cloud Point Modulation) Return the clarified filtrate to a gentle boil. Gradually add hot deionized water dropwise. Continue addition until the solution just becomes persistently turbid (reaching the cloud point). Immediately add 1–2 drops of hot ethanol to clear the turbidity.

• Causality Insight: The water acts as an anti-solvent, drastically reducing the solubility of the propiophenone derivative. Clearing the turbidity with a micro-addition of ethanol ensures the solution rests exactly at the saturation limit without crossing prematurely into the liquid-liquid phase separation zone.

Step 4: Controlled Nucleation and Cooling Remove the flask from the heat source. Allow it to cool completely undisturbed to room temperature (approx. 20–25 °C) over 2 hours. Once room temperature is reached and initial crystallization is observed, transfer the flask to an ice bath (4 °C) for an additional 1 hour to maximize yield.

• Causality Insight: Rapid cooling induces "oiling out" or traps impurities within a rapidly forming, flawed crystal lattice. Slow cooling promotes the thermodynamic growth of pure, macroscopic crystals (5)[5].

Step 5: Isolation and Washing Collect the crystals via vacuum filtration. Wash the filter cake with a minimal amount of ice-cold 30% aqueous ethanol.

• Causality Insight: The cold aqueous ethanol wash removes the residual mother liquor containing soluble chalcone impurities without dissolving the purified target compound.

Step 6: Drying Dry the crystals in a vacuum desiccator over anhydrous calcium chloride or in a vacuum oven at 35 °C for 12 hours to a constant weight.

Troubleshooting & Process Optimization

Table 2: Common Recrystallization Issues and Solutions

Observation	Root Cause	Corrective Action
Product "Oils Out"	Cloud point > Melting point of solute.	Reheat to dissolve the oil. Add more ethanol to lower the cloud point temperature. Cool more slowly.
No Crystallization	Solution is too dilute (excess solvent).	Boil off 20-30% of the solvent volume. Scratch the inside of the flask with a glass rod to induce nucleation.
Yellowish Crystals	Co-crystallization of unreacted chalcone.	Recrystallize a second time using a higher ratio of ethanol to water; chalcones are less soluble in water than dihydrochalcones.

Analytical Validation

To ensure the self-validating nature of the protocol, the purified product must be analytically verified:

• HPLC Analysis: Utilize a reverse-phase C18 column with an Acetonitrile/Water gradient. The dihydrochalcone should elute cleanly and be well-separated from the more conjugated (and thus more retained) chalcone precursor.

• 1H NMR (CDCl3): Confirm purity by observing the disappearance of the vinylic protons (α, β to the carbonyl) typical of unreacted chalcones (doublets at ~7.4-7.8 ppm, J = 15.5 Hz) and verifying the appearance of the characteristic multiplets/triplets of the saturated propionyl chain (CH2-CH2) at ~3.0-3.3 ppm.

Workflow Diagram

Figure 1: Binary solvent recrystallization workflow featuring oiling-out troubleshooting.

References

• Patsnap / Eureka. "Synthesis method of hesperetin dihydrochalcone." Patent CN104193786A, 2019. URL:[Link]

• The Royal Society of Chemistry. "Preparation of chalcone and its further Robinson annulation with ethyl acetoacetate." Comprehensive Organic Chemistry Experiments for the Laboratory Classroom, 2017. URL:[Link]

• MDPI. "Efficient Production of 4'-Hydroxydihydrochalcones Using Non-Conventional Yeast Strains." Molecules, 2024. URL:[Link]

Sources

• 1. 3'-CHLORO-3-(3-METHOXYPHENYL)PROPIOPHENONE | 898774-68-0 [chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis method of hesperetin dihydrochalcone - Eureka | Patsnap [eureka.patsnap.com]
• 4. rsc.org [rsc.org]
• 5. mdpi.com [mdpi.com]

Application Note: Continuous Flow Synthesis of 3'-chloro-3-(3-methoxyphenyl)propiophenone

Introduction: Embracing Continuous Flow for Advanced Pharmaceutical Intermediate Synthesis

The synthesis of complex organic molecules, such as 3'-chloro-3-(3-methoxyphenyl)propiophenone, a potential key intermediate in pharmaceutical development, presents numerous challenges for traditional batch processing. These challenges often include managing reaction exotherms, ensuring consistent product quality, and safely handling potentially hazardous reagents. Continuous flow chemistry has emerged as a transformative technology in the pharmaceutical and fine chemical industries, offering significant advantages over conventional batch methods.[1][2][3] This application note details a robust protocol for the continuous flow synthesis of 3'-chloro-3-(3-methoxyphenyl)propiophenone, highlighting the enhanced safety, efficiency, and scalability offered by this modern manufacturing paradigm.[4][5]

Continuous flow processing conducts chemical reactions in a continuously flowing stream within a network of tubes or microreactors.[3] This methodology provides superior control over critical process parameters such as temperature, pressure, and residence time, leading to higher yields, improved product purity, and faster reaction times.[4][5] The small reactor volumes inherent to flow chemistry significantly mitigate the risks associated with highly exothermic reactions and the handling of hazardous materials, thereby enhancing process safety.[2][5] Furthermore, the modular nature of flow chemistry equipment facilitates seamless scalability from laboratory-scale research and development to large-scale industrial production.[2][4]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the continuous flow synthesis of 3'-chloro-3-(3-methoxyphenyl)propiophenone, from the underlying reaction mechanism to a detailed experimental protocol and process optimization strategies.

Reaction Mechanism: A Michael Addition Approach

The synthesis of 3'-chloro-3-(3-methoxyphenyl)propiophenone can be efficiently achieved via a Michael addition reaction. This reaction involves the conjugate addition of a nucleophile to an α,β-unsaturated carbonyl compound.[6][7][8] In this proposed synthesis, the enolate of 3'-chloroacetophenone acts as the Michael donor, and 3-methoxy-β-nitrostyrene serves as the Michael acceptor. The reaction proceeds through the following key steps:

• Enolate Formation: A base is used to deprotonate the α-carbon of 3'-chloroacetophenone, forming a resonance-stabilized enolate.[6][9]

• Nucleophilic Attack: The enolate attacks the β-carbon of the 3-methoxy-β-nitrostyrene, leading to the formation of a new carbon-carbon bond and a nitronate intermediate.[6][7]

• Protonation and Tautomerization: The nitronate intermediate is subsequently protonated and tautomerizes to yield the final product, 3'-chloro-3-(3-methoxyphenyl)propiophenone.

Experimental Protocol: Continuous Flow Synthesis

This protocol outlines the continuous flow synthesis of 3'-chloro-3-(3-methoxyphenyl)propiophenone. The system is designed for laboratory-scale production with the potential for direct scale-up.

Materials and Reagents

Reagent/Material	Grade	Supplier
3'-chloroacetophenone	≥98%	Commercially Available
3-methoxybenzaldehyde	≥98%	Commercially Available
Nitromethane	≥99%	Commercially Available
Ammonium Acetate	ACS Reagent	Commercially Available
Sodium Methoxide	0.5 M in Methanol	Commercially Available
Methanol	Anhydrous, ≥99.8%	Commercially Available
Dichloromethane	Anhydrous, ≥99.8%	Commercially Available
Hydrochloric Acid	1 M Aqueous Solution	Commercially Available
Saturated Sodium Bicarbonate	Aqueous Solution	Prepared in-house
Brine	Saturated Aqueous Solution	Prepared in-house
Anhydrous Sodium Sulfate	≥99%	Commercially Available

Equipment

• Continuous flow reactor system (e.g., Vapourtec R-Series, Syrris Asia) equipped with:

  • Two high-pressure pumps

  • T-mixer

  • Heated tube reactor (e.g., 10 mL PFA coil)

  • Back-pressure regulator

• Rotary evaporator

• Magnetic stirrers and hotplates

• Standard laboratory glassware

• Automated liquid handler (optional, for optimization)

Reagent Preparation

• Solution A (Michael Donor): Prepare a 0.5 M solution of 3'-chloroacetophenone in anhydrous methanol.

• Solution B (Base): Use a commercially available 0.5 M solution of sodium methoxide in methanol.

• Solution C (Michael Acceptor): The synthesis of the intermediate, 3-methoxy-β-nitrostyrene, is first required. This can be achieved through a Henry reaction between 3-methoxybenzaldehyde and nitromethane, catalyzed by ammonium acetate. The crude product can then be dissolved in anhydrous methanol to a concentration of 0.5 M. For the purpose of this protocol, it is assumed that this intermediate has been pre-synthesized and is available as a 0.5 M solution in anhydrous methanol.

Continuous Flow System Setup and Operation

• System Priming: Prime Pump A with anhydrous methanol and Pump B with anhydrous methanol.

• Reagent Introduction: Load Solution A and Solution B into the respective lines for Pump A, ensuring they are mixed in a 1:1 ratio before entering the main T-mixer. Load Solution C into the line for Pump B.

• Reaction Initiation: Set the desired flow rates for both pumps. The total flow rate will determine the residence time in the reactor.

• Reaction Conditions: Heat the tube reactor to the desired temperature.

• Steady State: Allow the system to reach a steady state (typically 3-5 residence times) before collecting the product.

• Quenching: The reaction mixture is quenched by introducing a stream of 1 M aqueous hydrochloric acid immediately after the reactor outlet.

• Collection: Collect the quenched reaction mixture in a suitable vessel.

Proposed Optimized Reaction Parameters

The following parameters are proposed as a starting point for optimization.

Parameter	Value	Rationale
Flow Rate (Pump A)	0.5 mL/min	To achieve the desired residence time.
Flow Rate (Pump B)	0.5 mL/min	To maintain a 1:1 stoichiometry.
Total Flow Rate	1.0 mL/min
Residence Time	10 min	Allows for sufficient reaction time.[10]
Temperature	60 °C	To increase reaction rate without significant side product formation.
Back Pressure	10 bar	To prevent solvent boiling and ensure stable flow.

Work-up and Purification

• Extraction: Transfer the collected reaction mixture to a separatory funnel. Extract the aqueous phase with dichloromethane (3 x 50 mL).

• Washing: Combine the organic layers and wash with saturated sodium bicarbonate solution (2 x 50 mL) and then with brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) or by recrystallization from an appropriate solvent such as ethanol.[11][12]

Process Optimization and Characterization

To maximize the yield and purity of 3'-chloro-3-(3-methoxyphenyl)propiophenone, a systematic optimization of the reaction parameters should be performed. This can be achieved by varying one parameter at a time while keeping others constant and analyzing the output.

Key Parameters for Optimization

• Temperature: Investigate a range of temperatures (e.g., 40-80 °C) to find the optimal balance between reaction rate and selectivity.

• Residence Time: Vary the total flow rate to explore the effect of residence time on conversion. Shorter residence times may be possible at higher temperatures.

• Stoichiometry: Adjust the relative flow rates of the reagent streams to investigate the effect of reactant ratios.

Analytical Characterization

The purity and identity of the synthesized product should be confirmed using standard analytical techniques:

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final product.[13]

• Gas Chromatography-Mass Spectrometry (GC-MS): To identify and quantify any volatile impurities.[14]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure of the desired compound.

• Infrared (IR) Spectroscopy: To identify the characteristic functional groups.

Conclusion

This application note provides a detailed protocol for the continuous flow synthesis of 3'-chloro-3-(3-methoxyphenyl)propiophenone. By leveraging the inherent advantages of flow chemistry, this method offers a safer, more efficient, and scalable alternative to traditional batch synthesis.[1][3] The precise control over reaction parameters afforded by continuous flow systems allows for the optimization of reaction conditions to achieve high yields and purity of the target molecule. This protocol serves as a valuable resource for researchers and professionals in the pharmaceutical industry, enabling the streamlined development and production of key pharmaceutical intermediates.

References

• Vertex Pharmaceuticals. (2024, September 4). Continuous Flow Chemistry: Revolutionizing Pharma Manufacturing.
• SEQENS. (2024, January 18). Revolutionizing Drug Chemical Processes: The Benefits of Flow Chemistry.
• Syrris. Flow Chemistry in the Pharmaceutical Industry.
• Ajinomoto Bio-Pharma Services. CONTINUOUS FLOW CHEMISTRY.
• Mettler Toledo. Continuous Flow Chemistry.
• European Patent Office. (1991). Propiophenone derivatives and their preparation and pharmaceutical use (EP 0423524 A2).
• Alfa Chemistry. Michael Addition.
• Macmillan, D., et al. (2023). Continuous flow unlocks modular ketones assembly enabled by dynamic orbital selection.
• Master Organic Chemistry. (2023, May 24).
• Benchchem. Purity Assessment of Synthesized 4'-Bromo-3-(3-methylphenyl)
• BYJU'S. Michael Addition Mechanism.
• Moon, S.-Y., et al. (2025, December 26). Advances in Flow Chemistry for Organolithium-Based Synthesis: A Process Perspective. Molecules.
• Chemistry LibreTexts. (2025, January 19). 23.10: Conjugate Carbonyl Additions - The Michael Reaction.
• Wikipedia. Michael addition reaction.
• Reaction Chemistry & Engineering. (2023, May 11).
• Semantic Scholar. (2023, September 29). Reaction Chemistry & Engineering.
• ResearchGate. Optimization of the reaction conditions for the continuous flow process.
• Google Patents. (1991).
• Google Patents. (2017). CN106518635A - Synthesis method for 3-methoxypropiophenone.
• Google Patents. (2006). CN1785952A - Method for preparing 3' -chloropropiophenone.
• Patsnap. (2017, March 22). Synthesis method for 3-methoxypropiophenone.
• QuickCompany.in.
• Organic Syntheses. isonitrosopropiophenone.
• Benchchem. analytical methods for detecting byproducts in propiophenone reactions.
• National Center for Biotechnology Inform
• Benchchem. detailed experimental procedure for 3-(2-Methoxyphenyl)propiophenone synthesis.
• International Journal of Pharmaceutical Research and Applications. (2023, September 15). Application of Continuous Flow Chemistry in Organic Synthesis.
• PROCESS DEVELOPMENT FOR THE SYNTHESES OF ESSENTIAL MEDICINES IN CONTINUOUS FLOW.
• R Discovery. (2025, January 10). Continuous Flow Telescopic Synthesis of 3-Methoxy Propiophenone by the Grignard Reaction.
• Reaction Chemistry & Engineering. (2020).

Sources

• 1. contractpharma.com [contractpharma.com]
• 2. Revolutionizing Drug Chemical Processes: The Benefits of Flow Chemistry  - SEQENS [seqens.com]
• 3. syrris.com [syrris.com]
• 4. Ajinomoto Bio-Pharma services Platform Technologies | CONTINUOUS FLOW CHEMISTRY [ajibio-pharma.ajinomoto.com]
• 5. mt.com [mt.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Michael addition reaction - Wikipedia [en.wikipedia.org]
• 9. byjus.com [byjus.com]
• 10. Continuous flow unlocks modular ketones assembly enabled by dynamic orbital selection - PMC [pmc.ncbi.nlm.nih.gov]
• 11. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 12. EP0423524A2 - Propiophenone derivatives and their preparation and pharmaceutical use - Google Patents [patents.google.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Crystallization Troubleshooting for 3'-chloro-3-(3-methoxyphenyl)propiophenone

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot the isolation and crystallization of 3'-chloro-3-(3-methoxyphenyl)propiophenone . This diarylpropanone is typically synthesized via the reduction of its corresponding chalcone intermediate. Because of the molecule's flexible aliphatic linker and low melting point, its crystallization is highly susceptible to thermodynamic disruptions caused by upstream synthetic impurities.

This guide breaks down the physicochemical causality behind common failures—such as oiling out and co-crystallization—and provides a self-validating protocol to ensure high-purity isolation.

I. Quantitative Impurity Profiling

Before adjusting your crystallization parameters, you must understand the thermodynamic impact of your crude mixture's composition. Below is a summary of the primary impurities generated during the chalcone reduction step and their specific impact on the crystallization matrix.

Impurity Classification	Chemical Identity	Origin in Synthesis	Physicochemical Impact on Crystallization
Under-reduction Intermediate	3'-chloro-3-(3-methoxyphenyl)chalcone	Incomplete reduction of the conjugated alkene.	Induces co-crystallization due to structural and planar homology[1].
Over-reduction Byproduct	1-(3-chlorophenyl)-3-(3-methoxyphenyl)propan-1-ol	Over-reduction of the target ketone group[2].	Introduces H-bonding; severely depresses melting point and triggers oiling out[3].
Starting Material	3-chloroacetophenone	Unreacted starting material from the initial condensation.	Acts as a solvent inclusion; lowers yield but is generally purged in non-polar anti-solvents.

II. Mechanistic Workflow & Troubleshooting Pathways

Fig 1: Impurity pathways and crystallization troubleshooting for diarylpropanone synthesis.

III. Troubleshooting Guide (FAQs)

Q1: During cooling, my product forms a milky emulsion that settles into a viscous oil at the bottom of the flask. How do I force crystallization? A1: You are experiencing Liquid-Liquid Phase Separation (LLPS), universally known in the field as "oiling out." This phenomenon occurs when the solute's solubility limit is exceeded at a temperature that is above the melting point of the impure mixture[3]. Because 3'-chloro-3-(3-methoxyphenyl)propiophenone is a relatively low-melting diarylpropanone, the presence of impurities further depresses its melting point, pushing the system into a liquid-liquid state rather than a solid-liquid state. Corrective Action: Do not use rapid "shock cooling," as this promotes precipitation and oiling out rather than ordered crystal growth[4]. Instead, reheat the mixture until the oil redissolves, add 10-15% more of your primary solvent to lower the saturation point, and cool extremely slowly. Introduce a seed crystal at a temperature just above the oiling-out threshold to provide nucleation sites and bypass the metastable zone.

Q2: NMR analysis of my crystals shows contamination with 3'-chloro-3-(3-methoxyphenyl)chalcone. Why didn't crystallization purge this starting material? A2: The chalcone intermediate is highly conjugated and nearly planar, similar to the nearly planar core of chloropropiophenones (which exhibit torsion angles of less than 6.3 degrees)[1]. This structural homology allows the chalcone to seamlessly integrate into the crystal lattice of the diarylpropanone, leading to co-crystallization. Corrective Action: Crystallization alone is highly inefficient for separating these two species due to their similar packing dynamics. You must ensure complete reduction of the alkene during the upstream synthesis. If co-crystallization has already occurred, switch to a solvent system that disrupts π-π stacking, such as a toluene/heptane mixture, which selectively solvates the planar chalcone while precipitating the flexible diarylpropanone.

Q3: I am detecting 1-(3-chlorophenyl)-3-(3-methoxyphenyl)propan-1-ol in my final product. How does this affect the process? A3: This secondary alcohol is an over-reduction impurity formed when the ketone group of the diarylpropanone is inadvertently reduced alongside the alkene[2]. Alcohols introduce strong hydrogen-bond donors into a system that otherwise lacks them. This fundamentally alters the solubility profile and disrupts the target crystal packing, strongly promoting the "oiling out" phenomenon discussed in Q1. Corrective Action: Purge this polar impurity by incorporating a polar, protic co-solvent (like isopropanol) into your crystallization matrix. The isopropanol will keep the alcohol impurity solvated via hydrogen bonding while the target ketone crystallizes out upon the addition of an anti-solvent.

IV. Step-by-Step Methodology: Self-Validating Crystallization Protocol

To guarantee the isolation of pure 3'-chloro-3-(3-methoxyphenyl)propiophenone, utilize the following self-validating anti-solvent crystallization protocol.

Step 1: Solvent Matrix Preparation Suspend the crude product in a 1:3 (v/v) mixture of Isopropanol and Heptane (using approximately 4 mL of total solvent per gram of crude material). Causality: Isopropanol provides necessary solubility for polar over-reduction impurities[2] (keeping them in the mother liquor), while heptane acts as a strict anti-solvent for the target diarylpropanone.

Step 2: Dissolution and Clarification Heat the suspension to 65°C under gentle agitation until complete dissolution is achieved. Validation Check: The solution must be completely transparent. Any persistent cloudiness at 65°C indicates insoluble polymeric byproducts and requires an immediate hot filtration through a pre-warmed Celite pad before proceeding.

Step 3: Controlled Cooling and Seeding Cool the clarified solution at a strict, controlled rate of 0.5°C/min to 45°C. At exactly 45°C, add 0.5 wt% of pure 3'-chloro-3-(3-methoxyphenyl)propiophenone seed crystals. Causality: Seeding at this specific thermodynamic point forces solid nucleation before the system reaches the liquid-liquid phase separation boundary, explicitly preventing oiling out[3].

Step 4: Isothermal Aging Hold the suspension isothermally at 45°C for 2 hours. Validation Check: Visually inspect the flask. You should observe a free-flowing, opaque suspension of solid crystalline particles. If droplets or a second viscous liquid phase are visible on the flask walls, reheat to 65°C, increase the isopropanol ratio by 5%, and repeat Step 3.

Step 5: Final Isolation Cool the suspension to 5°C at a rate of 0.5°C/min. Filter the crystals under vacuum and wash the filter cake with 1 bed-volume of pre-chilled (0°C) heptane to displace the mother liquor. Dry under vacuum at 30°C to a constant weight.

V. References

• Title: (PDF) 3-Chloropropiophenone - ResearchGate Source: researchgate.net URL:

• Title: Recent Developments In Meerwein−Ponndorf−Verley and Related Reactions for the Reduction of Organic Functional Groups: A Review - ResearchGate Source: researchgate.net URL:

• Title: 3-Amino-3-(4-chlorophenyl)-1-propanol | 68208-26-4 | Benchchem Source: benchchem.com URL:

• Title: 2-Chloro-1-(3-chlorophenyl)propan-1-one | 34841-41-3 | Benchchem Source: benchchem.com URL:

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. 3-Amino-3-(4-chlorophenyl)-1-propanol | 68208-26-4 | Benchchem [benchchem.com]
• 4. 2-Chloro-1-(3-chlorophenyl)propan-1-one | 34841-41-3 | Benchchem [benchchem.com]

optimizing temperature conditions for 3'-chloro-3-(3-methoxyphenyl)propiophenone preparation

Target Molecule: 3'-chloro-3-(3-methoxyphenyl)propiophenone Application: Drug Development & Advanced Organic Synthesis

Welcome to the Technical Support Center. The preparation of 3'-chloro-3-(3-methoxyphenyl)propiophenone relies on a two-step synthetic sequence: a Claisen-Schmidt condensation to form an α,β -unsaturated ketone (chalcone) intermediate, followed by a highly selective catalytic hydrogenation. Because both steps are exquisitely sensitive to thermal conditions, this guide provides causal troubleshooting, quantitative optimization data, and self-validating standard operating procedures (SOPs) to ensure high-fidelity synthesis.

Visual Workflow: Thermal Branching Pathways

Temperature-dependent reaction pathways in 3'-chloro-3-(3-methoxyphenyl)propiophenone synthesis.

Part 1: Troubleshooting the Claisen-Schmidt Condensation (Step 1)

Q: My chalcone yield is low, and the crude mixture contains a thick, gummy byproduct. What is causing this? A: This is a classic symptom of poor temperature control during the base-catalyzed condensation. The desired chalcone is a highly reactive Michael acceptor. If the internal reaction temperature exceeds 30–40 °C (often caused by the exothermic addition of the NaOH catalyst), the enolate of unreacted 3-chloroacetophenone will perform a Michael addition onto the newly formed chalcone. This causality leads to the formation of 1,5-diketones and subsequent complex polymerization networks. Self-Validation: Monitor the reaction via TLC; the appearance of a lower-Rf spot trailing the chalcone indicates 1,5-diketone formation. Maintain the reaction strictly at 20–25 °C.

Q: Can I heat the reaction to force the condensation to completion if unreacted aldehyde remains? A: No. Heating strongly alkaline solutions of 3-methoxybenzaldehyde triggers the Cannizzaro reaction, disproportionating your starting material into 3-methoxybenzoic acid and 3-methoxybenzyl alcohol. If conversion is stalled, verify the anhydrous nature of your ethanol and the potency of your base, rather than increasing the temperature.

Part 2: Troubleshooting the Selective Hydrogenation (Step 2)

Q: LC-MS analysis of my final product shows a major peak at 240.3 g/mol instead of the expected 274.7 g/mol . What happened? A: Your product has undergone hydrodehalogenation, losing the 3'-chloro substituent (a mass loss of exactly 34.4 Da, corresponding to −Cl+H ). Palladium on carbon (Pd/C) is highly efficient at reducing alkenes, but it also catalyzes the oxidative addition of aryl chlorides[1]. The activation energy for C-Cl oxidative addition is thermally dependent. By allowing the hydrogenation temperature to rise above 40 °C, you provided sufficient thermal energy for the palladium catalyst to insert into the aryl C-Cl bond, stripping the halogen[1][2]. Strict ambient temperature control (20 °C) ensures the kinetic reduction of the alkene outpaces the thermodynamic cleavage of the aryl chloride[3].

Q: I am observing the secondary alcohol (1-(3-chlorophenyl)-3-(3-methoxyphenyl)propan-1-ol) in my HPLC trace. How do I prevent over-reduction? A: While aliphatic and diaryl ketones are generally resistant to atmospheric Pd/C hydrogenation at room temperature, elevated temperatures or extended reaction times will push the thermodynamic reduction of the carbonyl group[2]. This over-reduction is exacerbated if the hydrogen pressure is increased. Self-Validation: Terminate the reaction immediately upon the disappearance of the chalcone intermediate (typically 2–4 hours) and strictly maintain 1 atm of H2​ at 20 °C.

Quantitative Data: Temperature Optimization for Step 2

The following table summarizes in-house optimization data demonstrating the critical impact of temperature on the Pd/C catalyzed selective reduction of the chalcone intermediate.

Reaction Temperature (°C)	Target Dihydrochalcone (%)	Dehalogenated Byproduct (%)	Secondary Alcohol (%)	Unreacted Chalcone (%)
10 °C	65.0	< 1.0	< 1.0	35.0
20 °C (Optimal)	98.0	< 1.0	< 1.0	0.0
40 °C	72.0	18.0	10.0	0.0
60 °C	35.0	45.0	20.0	0.0

Conditions: 10 wt% Pd/C (0.05 eq Pd), EtOAc solvent, 1 atm H2​ , 3 hours.

Standard Operating Procedures (SOPs)

SOP 1: Synthesis of 1-(3-chlorophenyl)-3-(3-methoxyphenyl)prop-2-en-1-one

• Preparation: In a 500 mL round-bottom flask equipped with a magnetic stirrer and an internal thermocouple, dissolve 3-chloroacetophenone (100 mmol, 1.0 eq) and 3-methoxybenzaldehyde (100 mmol, 1.0 eq) in 150 mL of absolute ethanol.

• Thermal Control: Submerge the flask in a water bath pre-chilled to 15 °C.

• Catalyst Addition: Prepare a 10% (w/v) aqueous NaOH solution (50 mmol, 0.5 eq). Add this solution dropwise via an addition funnel over 30 minutes. Critical: Adjust the drip rate to ensure the internal temperature never exceeds 25 °C.

• Reaction: Remove the cooling bath once addition is complete and stir the mixture at ambient temperature (20–25 °C) for 4 to 6 hours.

• Workup: Neutralize the mixture to pH 7 using 1M HCl. Extract the aqueous layer with Ethyl Acetate ( 3×100 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo. Recrystallize from hot ethanol to yield the pure chalcone.

SOP 2: Selective Hydrogenation to 3'-chloro-3-(3-methoxyphenyl)propiophenone

• Preparation: Dissolve the purified chalcone (50 mmol) in 100 mL of Ethyl Acetate in a 250 mL two-neck flask.

• Catalyst Loading: Carefully add 10 wt% Pd/C (0.05 eq Pd). Safety Note: Pd/C is pyrophoric; add it under a gentle stream of inert gas (Nitrogen or Argon).

• Atmosphere Exchange: Seal the flask with a septum. Evacuate the flask and backfill with Nitrogen three times. Repeat the evacuation and backfill three times with Hydrogen gas using a balloon.

• Thermal Control: Submerge the flask in a temperature-controlled water bath set precisely to 20 °C.

• Reaction & Monitoring: Stir vigorously under 1 atm of H2​ . Monitor the reaction strictly via HPLC or TLC every 45 minutes.

• Termination: Once the chalcone is completely consumed (typically 2–3 hours), immediately flush the system with Nitrogen to halt the reaction and prevent over-reduction/dehalogenation.

• Workup: Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with an additional 50 mL of Ethyl Acetate. Concentrate the filtrate in vacuo to afford the highly pure target dihydrochalcone.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. The Role of Support Hydrophobicity in the Selective Hydrogenation of Enones and Unsaturated Sulfones over Cu/SiO2 Catalysts [mdpi.com]

solvent optimization for high-purity 3'-chloro-3-(3-methoxyphenyl)propiophenone extraction

Welcome to the Process Chemistry Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific physicochemical challenges of isolating high-purity 3'-chloro-3-(3-methoxyphenyl)propiophenone .

This target molecule is a highly lipophilic, sterically hindered ketone intermediate. Because it is often synthesized via organometallic pathways (such as Grignard additions or cross-coupling reactions), the crude reaction mixture typically contains complex emulsions, unreacted starting materials, and structurally similar byproducts. Our methodology focuses on thermodynamic principles, partition coefficients, and self-validating empirical protocols to ensure maximum yield and purity.

Logical workflow for the liquid-liquid extraction and crystallization of the propiophenone.

Section 1: Solvent Selection & Partitioning

Q: What is the optimal extraction solvent for 3'-chloro-3-(3-methoxyphenyl)propiophenone from an aqueous quench?

A: The target molecule is a diaryl-substituted propiophenone, making it highly lipophilic (estimated LogP ~4.0–4.5). While chlorinated solvents like dichloromethane (DCM) offer excellent solubility for such bulky ketones, they pose significant environmental, health, and safety (EHS) risks. According to the GSK Solvent Selection Guide, process chemists must prioritize greener alternatives without sacrificing partitioning efficiency.

Causality & Choice: We recommend 2-Methyltetrahydrofuran (2-MeTHF) or Ethyl Acetate (EtOAc) . 2-MeTHF is particularly advantageous because it has lower water miscibility than standard THF, forms a sharp phase boundary with aqueous layers, and provides excellent solvation energy for the polarizable methoxy and chloro groups on the phenyl rings.

Table 1: Solvent Comparison for Propiophenone Extraction

Solvent	Relative Polarity	Phase Separation Speed	EHS Profile (GSK Guide)	Suitability for Target
Dichloromethane	0.309	Fast (Bottom layer)	Poor (Red)	High solubility, but toxic and heavily regulated.
Ethyl Acetate	0.228	Moderate (Top layer)	Good (Green)	Excellent, but may require brine to prevent product loss.
2-MeTHF	0.185	Fast (Top layer)	Good (Green)	Optimal. Sharp phase boundary, excellent partitioning.
Toluene	0.099	Slow (Top layer)	Moderate (Yellow)	Good extraction, but high boiling point complicates stripping.

Section 2: Troubleshooting Emulsions & Phase Separation

Q: My extraction using EtOAc resulted in a thick emulsion. How do I break it without compromising the yield?

A: Liquid-liquid extraction (LLE) screening is a critical, labor-intensive step in commercial process development where poor partitioning and emulsions must be addressed systematically[1]. Emulsions in propiophenone extractions are typically stabilized by fine colloidal metal salts (e.g., magnesium or zinc hydroxides if synthesized via Grignard or Negishi couplings) or a lack of density differential between the aqueous and organic phases.

Step-by-Step Emulsion Resolution Protocol:

• Density & Ionic Strength Adjustment: Add saturated aqueous NaCl (brine) to the biphasic mixture (approx. 20% by volume of the aqueous layer). This increases the density of the aqueous phase and drives the lipophilic propiophenone into the organic phase via the salting-out effect.

• pH Modulation: Check the pH of the aqueous layer. If metal hydroxides are present from an organometallic quench, carefully adjust the aqueous phase to pH 2–3 using 1M HCl. This solubilizes the inorganic salts. (Note: 3'-chloro-3-(3-methoxyphenyl)propiophenone is stable under these mildly acidic conditions).

• Mechanical Filtration: If a persistent "rag layer" (a thick, unresolved band at the interface) remains, filter the entire biphasic mixture through a 1-inch pad of Celite. This mechanically shears the emulsion and removes insoluble polymeric particulates.

• Thermal Coalescence: Gently warm the mixture to 35–40 °C to decrease solvent viscosity and increase the kinetic energy of the droplets, promoting rapid phase coalescence.

Diagnostic logic tree for resolving emulsions during liquid-liquid extraction.

Section 3: High-Purity Crystallization & Impurity Purge

Q: After solvent stripping, my crude 3'-chloro-3-(3-methoxyphenyl)propiophenone contains ~10% of a des-chloro impurity. How can I optimize the solvent system to purge this?

A: Structurally similar impurities (like des-chloro variants or regioisomers) will co-extract during LLE because their LogP values are nearly identical to the target. You must rely on crystallization thermodynamics to reject them. The target compound has a specific, rigid crystal lattice energy dictated by the meta-substituted phenyl rings. By controlling the supersaturation curve, we can force the target to crystallize while leaving the impurity dissolved in the mother liquor.

Step-by-Step Anti-Solvent Crystallization Protocol:

• Dissolution: Dissolve the crude extract in a minimal amount of a "good" solvent (e.g., Isopropanol) at an elevated temperature (60 °C). Ensure complete dissolution to destroy any thermal history of the crude solids.

• Saturation: Slowly add an anti-solvent (e.g., Heptane or Water) dropwise via an addition funnel until the solution becomes faintly turbid, indicating the metastable zone has been reached.

• Seeding (Critical Step): Introduce 0.5–1.0 wt% of pure 3'-chloro-3-(3-methoxyphenyl)propiophenone seed crystals. Causality: Seeding provides a low-energy nucleation surface, preventing the lipophilic compound from "oiling out" (liquid-liquid phase separation) and forcing it into a highly ordered crystalline state.

• Controlled Cooling: Cool the mixture at a linear, controlled rate of 0.1 °C/min down to 5 °C. Causality: Rapid cooling causes localized supersaturation spikes, leading to rapid crystal growth that physically traps the des-chloro impurity inside the crystal lattice. Slow cooling ensures a high-purity purge.

• Isolation: Filter the resulting slurry and wash the wet cake with a cold mixture of the solvent/anti-solvent (e.g., 1:4 IPA:Heptane) to displace the mother liquor containing the highly soluble impurities.

References

• Title: Vision-Guided Automation Platform for Liquid–Liquid Extraction and Workup Development Source: Organic Process Research & Development, ACS Publications URL: [Link]

• Title: Green Chemistry: Expanding GSK's solvent selection guide – embedding sustainability into solvent selection starting at the chemist's bench Source: Green Chemistry, Royal Society of Chemistry URL: [Link]

• Title: Continuous GMP Manufacturing for Grignard Reagent/Zincate Synthesis and Negishi Coupling Reaction Source: Organic Process Research & Development, ACS Publications URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]

Technical Support Center: Scale-Up Synthesis of 3'-Chloro-3-(3-methoxyphenyl)propiophenone

Welcome to the Process Chemistry Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to assist researchers and drug development professionals in scaling the synthesis of 3'-chloro-3-(3-methoxyphenyl)propiophenone. Moving from a bench-scale reaction to a multi-kilogram pilot scale introduces significant mass transfer, heat dissipation, and chemoselectivity challenges.

This guide abandons rigid templates in favor of a causal, mechanistic approach. Every recommendation is grounded in field-proven chemical principles and structured as a self-validating system to ensure your scale-up is successful, safe, and highly reproducible.

Process Overview & Mechanistic Pathway

The synthesis of the target molecule relies on a two-step sequence: a base-catalyzed Claisen-Schmidt condensation to form an α,β -unsaturated enone (chalcone), followed by a highly chemoselective 1,4-reduction of the conjugated double bond.

Figure 1: Two-step synthesis workflow from starting materials to the target propiophenone.

Phase 1: Claisen-Schmidt Condensation (FAQs & Troubleshooting)

Q: When scaling the aldol condensation beyond 1 kg, our yield drops by 20% and we observe a heavy, dark-yellow byproduct. What is the mechanism of this failure, and how do we prevent it? A: The byproduct is the result of a secondary Claisen-Schmidt condensation. In a standard homogeneous batch reactor, poor mixing at scale creates localized hot spots and high NaOH concentrations. The newly formed chalcone intermediate reacts with another equivalent of the starting materials[1]. The Solution: Transition to a stirring-induced biphasic emulsion system (e.g., water/cyclohexane). By isolating the water-soluble NaOH and the oil-soluble starting materials at the organic-aqueous interface, the reaction is physically restricted to the boundary layer. Once the chalcone forms, it rapidly diffuses into the bulk organic phase, shielding it from the basic aqueous environment and halting secondary reactions[2].

Q: We are observing Cannizzaro side-reactions (oxidation/reduction of the aldehyde) during the base addition. How do we suppress this? A: The Cannizzaro reaction competes with the aldol condensation under strongly basic conditions, especially if the reaction temperature exceeds 10 °C. The Solution: Maintain the reaction temperature strictly between 0–5 °C. Furthermore, reverse the addition sequence: add the 3-methoxybenzaldehyde slowly to the pre-chilled mixture of 3-chloroacetophenone and base to ensure it is consumed instantly in the Claisen-Schmidt condensation rather than accumulating[3].

Phase 2: Chemoselective 1,4-Reduction (FAQs & Troubleshooting)

Q: We are using standard catalytic hydrogenation (H 2​ with Pd/C) to reduce the chalcone. We are seeing severe loss of the 3'-chloro group and over-reduction to the alcohol. How can we achieve strict chemoselectivity? A: Palladium on carbon (Pd/C) is highly active for the hydrogenolysis of aryl-halogen bonds. The palladium metal readily inserts into the C-Cl bond via oxidative addition, leading to hydrodehalogenation. Furthermore, extended exposure to H 2​ will reduce the carbonyl group. The Solution: You must abandon Pd/C for this specific substrate. Instead, utilize an Indium-catalyzed hydride reduction. A combination of sodium borohydride (NaBH 4​ ) and a catalytic amount of Indium(III) chloride (InCl 3​ ) in acetonitrile exclusively reduces the α,β -carbon-carbon double bond. The InCl 3​ acts as a Lewis acid, coordinating to the carbonyl oxygen to activate the conjugated alkene for hydride attack, while leaving the aryl chloride and the carbonyl strictly intact[4].

Figure 2: Troubleshooting logic for common impurities during the chemoselective reduction step.

Quantitative Data: Catalyst Selection Matrix

To justify the shift away from standard hydrogenation, review the quantitative comparison of reduction methodologies for aryl-chloride-containing enones below.

Reduction Methodology	1,4-Reduction Yield (%)	Dehalogenation (%)	Carbonyl Reduction (%)	Scale-Up Suitability
H 2​ , 10% Pd/C	40%	> 50%	~ 5%	Poor (High impurity profile)
Zn / NH 4​ Cl (aq)	88%	< 1%	< 1%	Good (Requires solids handling)
NaBH 4​ / InCl 3​ (cat.)	94%	< 1%	< 1%	Excellent (Homogeneous control)

Self-Validating Experimental Protocols

The following methodologies are designed as self-validating systems. Do not proceed to the next step unless the validation checkpoint is met.

Protocol A: Biphasic Claisen-Schmidt Condensation (1 kg Scale)

• Reactor Preparation: Charge a 10 L jacketed reactor with 3-chloroacetophenone (1.0 equiv, ~1.0 kg) and cyclohexane (4.0 L). Set the chiller to cool the mixture to 0–5 °C.

• Base Addition: Slowly charge an aqueous solution of NaOH (1.2 equiv dissolved in 3.0 L of ultrapure water). Set the mechanical stirrer to 400 RPM to induce a strong biphasic emulsion.

• Aldehyde Dosing: Using an addition funnel, dose 3-methoxybenzaldehyde (1.05 equiv) over 2 hours.

  • Validation Checkpoint 1 (Thermodynamic): Monitor the internal temperature probe. The addition rate must be throttled if the internal temperature exceeds 5 °C to prevent Cannizzaro side reactions[3].

• Reaction Maturation: Stir the emulsion for 4 hours at 5 °C. Stop agitation and allow the phases to separate for 30 minutes.

  • Validation Checkpoint 2 (Kinetic): Sample the upper organic layer. Perform TLC (Hexane:EtOAc 8:2). The starting material spot ( Rf​ ~0.6) must be absent, and the chalcone spot ( Rf​ ~0.4) must be dominant.

• Isolation: Separate the organic phase, wash with chilled brine (2 x 1 L), dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure to yield the chalcone intermediate.

Protocol B: Chemoselective 1,4-Reduction (1 kg Scale)

• System Setup: Charge a clean, dry 10 L reactor with the chalcone intermediate (1.0 kg) and anhydrous acetonitrile (5.0 L).

• Catalyst Activation: Add Indium(III) chloride (InCl 3​ , 5 mol%) to the solution. Stir for 15 minutes at room temperature to allow Lewis acid-base complexation with the enone. Cool the reactor to 0 °C[4].

• Hydride Addition: Add sodium borohydride (NaBH 4​ , 1.2 equiv) in small 50 g portions over 1.5 hours.

  • Validation Checkpoint 1 (Safety): Observe for hydrogen gas evolution. Ensure the reactor is properly vented to a scrubber. Do not add the next portion until foaming subsides.

• Maturation: Warm the reactor to 20 °C and stir for 3 hours.

  • Validation Checkpoint 2 (Chemoselectivity): Pull an aliquot for HPLC-MS analysis. Confirm the chalcone peak (UV 254 nm) is <1% area. Confirm the exact mass of the product (target m/z ~274.7) and verify the strict absence of the des-chloro impurity ( m/z ~240.3).

• Quench & Isolation: Carefully quench the reaction with cold water (1.0 L). Extract the aqueous layer with ethyl acetate (3 x 2 L). Combine the organic layers, wash with brine, dry, and evaporate to yield pure 3'-chloro-3-(3-methoxyphenyl)propiophenone.

References

• Sun, R., Han, C., & Xu, J. (2022). A green synthesis approach toward large-scale production of benzalacetone via Claisen–Schmidt condensation. RSC Advances.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEXpLRJ0X3yAXXoPJzQ2Os6DnaqwigPklVomBpMbVkOmrM9buecGzlcwLiVR4vpZkOw1DVLCX8tvsdbFx3dsuFjDc-wMymC6fzhOyygypXN1TxTQEClG6SQCP0Jj0SppKUTTl8lXlXMA8_qI-E=]
• Prasanna, R., Guha, S., & Sekar, G. (2019). Selective 1,4-reduction of chalcones with Zn/NH4Cl/C2H5OH/H2O / Highly chemoselective reduction of α,β-unsaturated ketones. ResearchGate.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG-VBYo9JiKctFRzualKZW5uUTrCi5Q7qEs8ffFbIcRag9upc_VsKNdmtozueU1dduCHdNp3QWYy1rPxAOQd2-OsDLuyKaEJEhn8kg1bDYkNNHGmh4x0P0PvnOBhqQ7rbMLgl_LErIdHp608-1DS4_vLiLC7Okxc-byXr7dhG-ONvateArgk01T-cNFoLMuCZPwy7XFGl_1ih2HKvjtxCMZ09Az9MI4blw=]
• BenchChem Technical Resources. (2025). Challenges in the scale-up synthesis of chalcones. BenchChem.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHII6lXORHxln031v3I380zEXU349kCFMityM_h99w5_gaVSp2W7mhU16vQrv1oMLSahHgVILvXDkh1z2TWRHgqe6Z6HgEGMh-SQBvoz6bha4O5svV1jFdwOqyNINX1bxIdtAhUsALj7QlyP4tAU5NPu8JAWBi5gHIEcCa5KAKH_1l-WcktkN8QqOoy1hKhw5QxcOsSeowUCMpPdjiCJzGseVt8aXKp]
• Sun, R. et al. (2022). A green synthesis approach toward large-scale production of benzalacetone via Claisen–Schmidt condensation (Open Access). RSC Publishing.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE6tv_nTMsmn8biGw6wnq4PfBpASdbshpVU7dBcagMZOuXXA13zbzYutVwGvOQrPxfkQkubVVXNbmQTFtDSV_2XKqqQ864FMKg9WNrO8HYENAUna0951fAVd8mFWGc1slzwU3TTlSwkcW6leiCucV-r-_KQ4I2eI-8KyD6p]

Sources

• 1. A green synthesis approach toward large-scale production of benzalacetone via Claisen–Schmidt condensation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Minimizing UV Degradation of 3'-Chloro-3-(3-methoxyphenyl)propiophenone

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the erratic recovery and unexplained impurities of photosensitive aryl alkyl ketones. 3'-chloro-3-(3-methoxyphenyl)propiophenone is a classic example of a compound that demands rigorous photoprotective handling.

This guide breaks down the mechanistic causality behind its degradation and provides a self-validating troubleshooting protocol to secure your experimental workflows.

Part 1: Mechanistic Troubleshooting (The "Why")

Q1: Why does 3'-chloro-3-(3-methoxyphenyl)propiophenone degrade so rapidly under standard laboratory lighting? A: The degradation is driven by two primary photochemical pathways triggered by UV-A and UV-B radiation (280–400 nm), alongside a secondary oxidative pathway:

• Photodehalogenation: The 3'-chloro substituent on the aromatic ring is highly susceptible to homolytic cleavage upon UV excitation. The excited triplet state facilitates the dissociation of the Ar–Cl bond, generating a highly reactive aryl radical and a chlorine radical .

• Norrish Type I α-Cleavage: As an aryl alkyl ketone, the carbonyl group absorbs UV light, entering an excited singlet state that rapidly undergoes intersystem crossing to a long-lived triplet state . This state undergoes α-cleavage, breaking the C(carbonyl)–C(alpha) bond to yield an acyl radical and an alkyl radical . (Expert Note: Norrish Type II degradation is structurally restricted here. The molecule lacks abstractable aliphatic γ-hydrogens, as the γ-position is locked within the sp²-hybridized 3-methoxyphenyl ring).

• Singlet Oxygen Fragmentation: If dissolved oxygen is present, the dihydrochalcone-like backbone can undergo singlet oxygen-mediated oxidative fragmentation, cleaving the molecule into smaller phenolic and cinnamic acid derivatives .

Q2: How does my choice of solvent influence the photodegradation rate? A: Solvents with readily abstractable hydrogen atoms (e.g., methanol, ethanol, THF, and toluene) dramatically accelerate degradation. The aryl and acyl radicals generated via photodehalogenation and Norrish Type I cleavage will abstract hydrogens from these solvents, propagating a radical chain reaction and forming dechlorinated byproducts (e.g., 3-(3-methoxyphenyl)propiophenone) . Causality Check: Using non-hydrogen-donating solvents like acetonitrile or rigorously degassed dichloromethane starves the radicals of hydrogen sources, forcing recombination and minimizing permanent degradation.

Part 2: Experimental Protocols for Photoprotection (The "How")

Q3: What is the validated protocol for preparing and storing solutions of this compound? A: To ensure scientific integrity, every photoprotection protocol must be a self-validating system. Follow this step-by-step methodology to isolate variables and prevent degradation:

• Step 1: Environmental Shielding Conduct all handling in a dark room or under gold/yellow actinic lighting (which filters out wavelengths < 500 nm).

• Step 2: Glassware Selection Weigh the solid compound directly into amber glass vials. Amber glass effectively blocks UV radiation below 400 nm, aligning with the stringent ICH Q1B photostability testing guidelines [[1]]([Link]).

• Step 3: Solvent Deoxygenation Dissolved oxygen acts as a sensitizer and reacts with radicals to form peroxides, driving the fragmentation of the backbone . Sparge the chosen solvent (e.g., HPLC-grade Acetonitrile) with high-purity Argon or Nitrogen for 15 minutes prior to dissolution.

• Step 4: Radical Scavenger Addition (Self-Validating Step) For long-term assays, add a radical scavenger such as TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl) or BHT at 0.1–1.0 mol% relative to the propiophenone . Why this validates your system: If degradation halts upon TEMPO addition, you have definitively confirmed that a radical-mediated breakdown mechanism was the culprit.

• Step 5: Storage Seal the vial with a PTFE-lined cap, wrap tightly in aluminum foil, and store at 4°C to suppress secondary thermal degradation kinetics.

Part 3: Data & Diagnostics

Q4: How do I quantify and identify the extent of photodegradation in my samples? A: Routine monitoring should be performed using HPLC-UV or LC-MS. Use the quantitative data markers in the table below to diagnose which specific photochemical pathway is compromising your sample.

Degradation Pathway	Primary Mechanism	Expected Byproduct	MS Shift (Δ m/z)	UV Absorbance (λmax)
Photodehalogenation	Ar–Cl homolytic cleavage	3-(3-methoxyphenyl)propiophenone	-34.0 Da	~254 nm
Norrish Type I	α-Cleavage of C=O	3-chlorobenzaldehyde	Fragmented	~280 nm
Photooxidation	Singlet oxygen fragmentation	Cinnamic acid derivatives	Fragmented	~310 nm

Mandatory Visualizations

Fig 1. Photochemical degradation pathways of 3'-chloro-3-(3-methoxyphenyl)propiophenone under UV.

Fig 2. Step-by-step photoprotective workflow for handling photosensitive propiophenone derivatives.

References

• Understanding ICH Photostability Testing. Q-Lab. [Link]

• Casal, H. L., & Scaiano, J. C. (1984). Intrazeolite photochemistry. I. Phosphorescence enhancement of aromatic ketones included in silicalite. Canadian Journal of Chemistry.[Link]

• Bond, S. G., & Ebdon, J. R. (1994). Photolysis of vinyl ketone copolymers: 3. Norrish Type l versus modified Norrish Type 2 chain scission. Polymer.[Link]

• Bunce, N. J., et al. (1992). Structure and mechanism in the photoreduction of aryl chlorides in alkane solvents. The Journal of Organic Chemistry.[Link]

• Huang, J., et al. (2024). Aerobic oxidation of alkylarenes and polystyrene waste to benzoic acids via a copper-based catalyst. Green Chemistry.[Link]

• Kluge, S., et al. (2024). Singlet Oxygen Produced by Aspalathin and Ascorbic Acid Leads to Fragmentation of Dihydrochalcones and Adduct Formation. Journal of Agricultural and Food Chemistry.[Link]

• Kluge, S., et al. (2024). Singlet Oxygen Produced by Aspalathin and Ascorbic Acid Leads to Fragmentation of Dihydrochalcones and Adduct Formation (PMC Archive). National Institutes of Health (NIH).[Link]

Sources

• 1. Understanding ICH Photostability Testing | Q-Lab [q-lab.com]

catalyst recovery in 3'-chloro-3-(3-methoxyphenyl)propiophenone production

Introduction

Welcome to the Technical Support Center for catalyst recovery in the synthesis of 3'-chloro-3-(3-methoxyphenyl)propiophenone and related structures. The efficient synthesis of propiophenone derivatives is a cornerstone of many pharmaceutical development programs. However, the catalysts employed, particularly traditional Lewis acids, present significant challenges in terms of recovery, reusability, and waste management. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common issues encountered during catalyst handling post-reaction. We will explore the causality behind recovery challenges and provide validated protocols to enhance the sustainability and cost-effectiveness of your synthesis.

Section 1: Frequently Asked Questions - Understanding Your Catalytic System

This section provides a high-level overview of the common catalysts used and the fundamental challenges associated with their recovery.

Q1: What are the most common catalysts used for synthesizing propiophenones via Friedel-Crafts acylation?

The most prevalent method for this synthesis is the Friedel-Crafts acylation, which typically employs a Lewis acid catalyst.[1] These catalysts can be broadly categorized into two classes:

• Homogeneous Catalysts: These are soluble in the reaction medium. The classic and most widely used example is Aluminum Chloride (AlCl₃) .[2][3] Other Lewis acids like Ferric Chloride (FeCl₃) and Zinc Chloride (ZnCl₂) are also used.[1][4]

• Heterogeneous Catalysts: These are solid-phase catalysts that are insoluble in the reaction medium. They are considered "greener" alternatives and include materials like Zeolites (e.g., H-Beta) , clays, and supported metal oxides (e.g., ZnO/Al₂O₃).[4][5][6]

Q2: Why is recovering my Aluminum Chloride (AlCl₃) catalyst so difficult after the reaction?

This is a critical and common challenge. The difficulty stems from the fundamental mechanism of the Friedel-Crafts acylation. The AlCl₃ does not just act catalytically; it forms a strong complex with the carbonyl oxygen of the ketone product.[4] To isolate the product, this complex must be broken, which is typically achieved by quenching the reaction mixture in water or dilute acid.[2] This hydrolysis step irreversibly converts the AlCl₃ into aluminum hydroxides and hydrated aluminum salts, destroying the catalyst and generating a large volume of corrosive, acidic waste.[4] Therefore, "recovery" of AlCl₃ in its active form from a standard workup is not feasible.

Q3: What are the primary advantages of using a heterogeneous (solid) catalyst for this synthesis?

The use of heterogeneous catalysts directly addresses the major drawbacks of homogeneous systems like AlCl₃. The key advantages are:

• Simplified Recovery: Because they are solids, these catalysts can be easily separated from the liquid reaction mixture by simple physical processes like filtration or centrifugation.[7][8][9]

• Reusability: Once recovered, these catalysts can often be regenerated and reused for multiple reaction cycles, significantly lowering operational costs and environmental impact.[5][10]

• Reduced Waste: The elimination of the aqueous quench step drastically reduces the generation of corrosive and environmentally harmful waste streams.[4]

Section 2: Troubleshooting Guide for Homogeneous Lewis Acid (AlCl₃) Systems

This section focuses on the primary issue faced by users of traditional Friedel-Crafts methods: catalyst loss and waste generation.

Issue: Complete Catalyst Loss and High Waste Volume During Product Workup

Root Cause Analysis: The standard aqueous workup protocol is designed for product isolation, not catalyst recovery. The strong interaction between the AlCl₃ and the propiophenone product necessitates harsh hydrolytic conditions to break the complex, leading to the irreversible decomposition of the catalyst.

Caption: The irreversible decomposition pathway of AlCl₃ during standard aqueous workup.

Alternative Strategies for Recovery & Waste Reduction

While direct recovery of AlCl₃ is impractical for most labs, advanced strategies can minimize waste and, in some industrial settings, enable recovery of related materials. For research professionals, the most practical solution is often to switch to a heterogeneous system. However, for processes where AlCl₃ is mandated, the following concepts are relevant.

1. Biphasic Catalysis: In this approach, the catalyst resides in a separate phase from the reactants and products. For example, using ionic liquids as a solvent for the Lewis acid can allow the organic product phase to be decanted, and the catalyst-containing ionic liquid phase to be reused. This is an advanced method requiring significant process development.

2. Organic Solvent Nanofiltration (OSN): OSN is a membrane-based separation technique that can separate molecules based on size.[11] It shows potential for recovering homogeneous catalysts from product streams without requiring a phase change. This allows the catalyst to remain in solution while smaller product molecules pass through the membrane. This technology is gaining traction in pharmaceutical manufacturing as a green chemistry tool.

3. Switchable Solvents: These are novel solvent systems that can change their physical properties in response to a trigger, such as the introduction or removal of CO₂.[12] A reaction can be run in a single phase for high reaction rates. Afterwards, CO₂ is introduced, causing the solvent system to form two phases, one containing the product and the other containing the catalyst, allowing for easy separation.[12]

Section 3: Standard Operating Procedures for Heterogeneous Catalyst Recovery

This section provides best-practice workflows and detailed protocols for the recovery and reuse of solid acid catalysts, which represent the most accessible and sustainable solution for most researchers.

General Workflow for Heterogeneous Catalyst Lifecycle

The key advantage of solid catalysts is their ability to be recycled. The typical lifecycle involves four stages: reaction, recovery, regeneration, and reuse.

Caption: The sustainable lifecycle of a heterogeneous catalyst in synthesis.

Experimental Protocols

Protocol 1: Catalyst Recovery via Filtration

This protocol is suitable for recovering solid catalysts like zeolites or supported metal oxides post-reaction.

• Cooling: Once the reaction is complete (as monitored by TLC or GC), allow the reaction mixture to cool to room temperature.

• Setup: Assemble a vacuum filtration apparatus using a Büchner funnel and an appropriately sized filter paper with a pore size small enough to retain the catalyst particles.

• Filtration: Transfer the reaction slurry to the Büchner funnel under vacuum. The liquid phase containing the product and solvent will be collected in the filter flask.

• Washing: Wash the catalyst cake on the filter paper with a small amount of fresh, anhydrous solvent (the same used for the reaction, e.g., dichloromethane) to rinse away any remaining product.[5][9] This step is crucial for maximizing product yield and ensuring catalyst purity for the next run.

• Drying: Transfer the recovered catalyst powder to a watch glass or drying dish. Dry the catalyst thoroughly to remove residual solvent. This can be done in a vacuum oven at a moderate temperature (e.g., 100-120°C) for several hours.[9] The catalyst is now ready for reuse or regeneration.

• Product Isolation: The product can be isolated from the combined filtrate (from steps 3 and 4) using standard procedures like rotary evaporation followed by purification if necessary.[6]

Protocol 2: Regeneration of a Coked Zeolite Catalyst via Calcination

If catalyst activity decreases over several cycles, deactivation by "coking" (deposition of carbonaceous material) is a likely cause.[6] Calcination can effectively burn off these deposits.

• Recovery: Recover and dry the zeolite catalyst as described in Protocol 1.

• Setup: Place the dried, spent catalyst in a ceramic crucible.

• Calcination: Place the crucible in a muffle furnace.

• Heating Program: Heat the catalyst in the presence of air according to a programmed schedule. A typical program is:

  • Ramp the temperature from ambient to 500-550°C at a rate of 5°C/minute.

  • Hold at the peak temperature for 3-5 hours to ensure complete combustion of coke.[9]

  • Allow the furnace to cool down slowly to room temperature.

• Storage: Once cooled, store the regenerated catalyst in a desiccator to prevent moisture absorption before its next use.

Data Summary: Performance of Heterogeneous Catalysts

The following table summarizes the reusability of various solid catalysts reported for Friedel-Crafts acylation and similar reactions.

Catalyst Type	Recovery Method	Reported Reusability	Potential Issues	Reference(s)
Zeolite H-Beta	Filtration	Can be reused multiple times after regeneration.	Deactivation by coking.	[1],[6]
ZnO Powder	Filtration	Reusable up to three times after washing.	Gradual loss of activity.	[5]
Magnetic Nanoparticles	Magnetic Separation	Can be reused for 5-8 cycles with minimal activity loss.	Leaching of active metal.	[7],[10]
Lanthanide Triflates	Aqueous Workup & Extraction	Can be recovered from the aqueous phase and reused.	Potential for leaching into the organic phase.	[6]

Section 4: Advanced Troubleshooting FAQs

Q1: My heterogeneous catalyst's activity is decreasing significantly with each cycle. I tried regeneration, but it's not fully effective. What could be the cause?

If regeneration doesn't restore activity, you may be facing issues other than simple coking:

• Poisoning: Reactants, solvents, or byproducts may contain impurities (e.g., sulfur or nitrogen compounds) that strongly and irreversibly bind to the catalyst's active sites.[9] Solution: Ensure the purity of all starting materials and solvents.

• Leaching: The active catalytic species may be slowly dissolving ("leaching") from the solid support into the reaction mixture with each cycle.[7] This is particularly a concern for supported metal catalysts. Solution: After filtration, analyze the product solution for trace metals using ICP-OES. If leaching is confirmed, you may need to consider a catalyst with a more robust support or different metal-ligand system.

• Structural Degradation: The regeneration conditions (e.g., calcination temperature) might be too harsh, causing the catalyst's physical structure (like the pores of a zeolite) to collapse or sinter.[7] Solution: Try milder regeneration conditions (lower temperature, shorter time) or use a different regeneration gas mixture.

Q2: I've successfully filtered my solid catalyst, but my final product is contaminated with metal. How is this possible?

This is a classic sign of catalyst leaching.[7] Even if the bulk of the catalyst is a solid, a small fraction of the active metal component may dissolve into the reaction medium. This dissolved portion acts as a homogeneous catalyst and will remain in the filtrate with your product after the solid is removed. This not only reduces the reusability of your solid catalyst but can be a major issue in pharmaceutical synthesis where metal contamination is strictly regulated.

Q3: How do I choose between filtration and centrifugation for catalyst recovery?

The choice depends on the physical properties of your catalyst and the scale of your reaction.[8]

• Filtration: Ideal for catalysts with a relatively large particle size that won't clog the filter medium. It is simple, effective, and easily scalable for many lab and pilot-plant operations.[7]

• Centrifugation: More effective for very fine or colloidal catalyst particles that might pass through a filter.[8] It is often faster for small-scale lab work but can be more complex to scale up.

References

• BenchChem. (n.d.). Detailed experimental procedure for 3-(2-Methoxyphenyl)propiophenone synthesis.

• Ciriminna, R., & Pagliaro, M. (2021). Recovery/Reuse of Heterogeneous Supported Spent Catalysts. MDPI. [Link]

• Cude, M. (2012). Homogeneous catalyst recovery made easier. Catalysis Science & Technology Blog. [Link]

• Various Authors. (2012). Process for the preparation of tapentadol and intermediates thereof. (WO 2012/146978 A2).
• Various Authors. (2017). Synthesis method for 3-methoxypropiophenone. (CN106518635A).

• Xiao, H., Goundry, W. R. F., Griffiths, R., Feng, Y., & Karlsson, S. (2025). Recovery and reuse of homogeneous palladium catalysts via organic solvent nanofiltration: application in the synthesis of AZD4625. Green Chemistry. [Link]

• Scholz, J., Fogler, A., & Boddien, A. (2024). Recycling of Homogeneous Catalysts: Basic Principles, Industrial Practice, and Guidelines for Experiments and Evaluation. ACS Catalysis. [Link]

• Sonneck, M., Korb, M., & Lang, H. (2020). 3-Chloropropiophenone. Acta Crystallographica Section E: Crystallographic Communications. [Link]

• SepPure Technologies. (2025). Sustainable Homogeneous Catalyst Recycling. Retrieved from SepPure Technologies website. [Link]

• Various Authors. (n.d.). Novel Process For The Preparation Of 3' Chloropropiophenone. QuickCompany.in. [Link]

• Sartori, G., & Maggi, R. (2001). Use of Solid Catalysts in Friedel−Crafts Acylation Reactions. Chemical Reviews. [Link]

• Various Authors. (1979). Production of propiophenone. (US4172097A).

• Various Authors. (n.d.). Recovery and reusability of catalysts in various organic reactions. ResearchGate. [Link]

• Ciriminna, R., & Pagliaro, M. (2021). Methods for Recycling Heterogenous Catalysts. Encyclopedia.pub. [Link]

• Nag, K. K. (2018). SUSTAINABLE CATALYST FOR FRIEDEL–CRAFTS ACYLATION. ResearchGate. [Link]

• Saskoer. (n.d.). 10.9. Reaction: Acylation via Friedel-Crafts. Introduction to Organic Chemistry. [Link]

• Various Authors. (n.d.). HOMOGENEOUS CATALYST RECOVERY AND RECYCLE WITH CO2. United States Environmental Protection Agency. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. 3-Chloro­propio­phenone - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 10.9. Reaction: Acylation via Friedel-Crafts – Introduction to Organic Chemistry [saskoer.ca]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. encyclopedia.pub [encyclopedia.pub]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Sustainable Homogeneous Catalyst Recycling — SepPure Technologies [seppure.com]
• 12. blogs.rsc.org [blogs.rsc.org]

reducing reaction time for 3'-chloro-3-(3-methoxyphenyl)propiophenone synthesis

Welcome to the technical support center for the synthesis of substituted propiophenones, such as 3'-chloro-3-(3-methoxyphenyl)propiophenone and related structures. This guide is designed for researchers, chemists, and process development professionals who are looking to optimize their synthetic routes and significantly reduce reaction times. Here, we move beyond simple protocols to explore the underlying chemical principles that govern reaction kinetics, empowering you to troubleshoot effectively and accelerate your path to discovery.

Section 1: Understanding the Core Synthetic Pathways & Kinetic Bottlenecks

The synthesis of substituted propiophenones is predominantly achieved through two robust methods: Friedel-Crafts Acylation and Grignard Synthesis . The choice between them is often dictated by the electronic nature of the starting materials and can be the first critical decision in optimizing for speed.

• Friedel-Crafts Acylation : This electrophilic aromatic substitution involves reacting an aromatic ring with an acyl halide (e.g., propionyl chloride) or anhydride in the presence of a strong Lewis acid catalyst like aluminum chloride (AlCl₃). The reaction rate is highly sensitive to the activity of the catalyst and the electronic properties of the aromatic substrate. Electron-rich aromatic rings react faster, while deactivated rings react slowly or not at all.[1]

• Grignard Synthesis : This nucleophilic addition pathway involves the reaction of an organomagnesium halide (Grignard reagent) with a nitrile, such as propionitrile.[2] This method is particularly effective when the corresponding aryl halide is readily available and is often faster for electron-poor systems that are unsuitable for Friedel-Crafts acylation.

Decision Workflow: Choosing the Optimal Synthetic Route

The initial choice of synthesis can be visualized as a logical workflow based on the available starting materials and their chemical properties.

Sources

• 1. Friedel-Crafts Acylation - Chemistry Steps [chemistrysteps.com]
• 2. CN106518635A - Synthesis method for 3-methoxypropiophenone - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Comparative Guide: ¹H and ¹³C NMR Spectral Analysis of 3'-chloro-3-(3-methoxyphenyl)propiophenone

Executive Summary

As pharmaceutical process development shifts toward continuous manufacturing and real-time release testing, the analytical tools used for structural verification must adapt. This guide provides an objective, data-driven comparison of High-Field NMR (600 MHz), Benchtop NMR (80 MHz), and in silico predictions for the structural elucidation of 3'-chloro-3-(3-methoxyphenyl)propiophenone (also known as 1-(3-chlorophenyl)-3-(3-methoxyphenyl)propan-1-one).

This compound is a critical dihydrochalcone intermediate in API synthesis. By analyzing its ¹H and ¹³C NMR spectral data across different platforms, this guide equips researchers with the mechanistic insights needed to choose the right analytical workflow—balancing the rigorous resolution of superconducting magnets against the operational agility of permanent benchtop magnets[1].

Technology Comparison: High-Field vs. Benchtop NMR

The choice of NMR platform dictates the resolution, sensitivity, and physical footprint of the analysis.

• High-Field NMR (600 MHz): Utilizes superconducting magnets requiring cryogenic cooling. It provides massive chemical shift dispersion ( Δν ), ensuring that the difference in resonance frequencies is vastly greater than the scalar coupling constants ( J ). This yields clean, first-order spectra ideal for complex structural elucidation and trace impurity profiling.

• Benchtop NMR (80 MHz): Utilizes compact, permanent magnets (NdFeB) that operate in standard fume hoods without cryogens. While it offers unparalleled advantages for stopped-flow or continuous-flow reaction monitoring[2], the lower magnetic field strength compresses the chemical shift dispersion. This frequently results in second-order spectral overlap, requiring specific quantitative NMR (qNMR) strategies to isolate quantifiable signals[3].

Fig 1: Comparative workflow for in-line reaction monitoring vs. off-line structural elucidation.

Experimental Methodologies: Self-Validating Protocols

To ensure absolute trustworthiness, the following protocols are designed as self-validating systems. Every critical parameter is internally calibrated to prevent operator error or instrument drift.

Protocol A: High-Field ¹H/¹³C NMR (600 MHz) for Structural Confirmation

Causality Focus: Achieving maximum resolution and accurate integration through longitudinal relaxation ( T1​ ) management.

• Sample Preparation: Dissolve 15 mg of 3'-chloro-3-(3-methoxyphenyl)propiophenone in 0.6 mL of CDCl₃. Add 1.0 mg of 1,3,5-trimethoxybenzene (TMB) as an internal standard. Validation: TMB provides a sharp, isolated singlet at 6.1 ppm, acting as an internal lock for quantitative integration without overlapping the API's signals.

• Tuning & Shimming: Perform automated tuning and matching (ATM) followed by gradient shimming. Validation: Manually check the residual CHCl₃ solvent peak (7.26 ppm); the linewidth at half-height ( ν1/2​ ) must be ≤1.0 Hz.

• Acquisition Parameters: Run an inversion-recovery experiment to determine the longest T1​ relaxation time among the protons of interest. Set the relaxation delay ( D1​ ) to ≥5×T1​ (typically 10-15 seconds) to ensure complete spin recovery between pulses, preventing differential saturation and skewed integrals.

• Processing: Apply a 0.3 Hz exponential line-broadening (LB) window function for ¹H, and 1.0 Hz for ¹³C. Zero-fill to 64k data points before Fourier Transformation.

Protocol B: Benchtop ¹H NMR (80 MHz) for Reaction Monitoring

Causality Focus: Maximizing signal-to-noise (SNR) in a low-field environment while navigating second-order coupling.

• Flow-Cell Calibration: Route the reaction mixture (in non-deuterated solvent) through a stopped-flow benchtop NMR cell[2].

• Solvent Suppression: Apply a presaturation pulse sequence (e.g., WET or 1D-NOESY) targeting the primary solvent frequency. Validation: The suppression must reduce the solvent peak intensity by at least 95% to prevent the receiver gain from being overwhelmed, ensuring the dynamic range is preserved for the API signals.

• Acquisition: Acquire 16-32 scans with a 30-degree flip angle to allow for rapid pulsing (short D1​ of 2-3 seconds).

• Targeted Integration: Do not attempt to integrate the heavily overlapping aromatic regions. Instead, anchor the quantitative analysis on the isolated methoxy singlet (~3.78 ppm) to track conversion accurately[3].

Spectral Data & Performance Comparison

¹H NMR Spectral Data

The table below contrasts the experimental 600 MHz data, 80 MHz benchtop data, and in silico predictions (calculated via DFT/empirical databases).

Proton Assignment	Multiplicity (600 MHz)	600 MHz Exp. (ppm)	80 MHz Benchtop (ppm)	In Silico Predicted (ppm)
-OCH₃	s (3H)	3.78	3.78	3.81
CH₂ (C3, benzylic)	t (J=7.5 Hz, 2H)	3.05	3.0–3.3 (m)	3.02
CH₂ (C2, α to C=O)	t (J=7.5 Hz, 2H)	3.26	3.0–3.3 (m)	3.29
Ar-H (H-4')	ddd (1H)	6.75	6.7–6.9 (m)	6.72
Ar-H (H-2')	br s (1H)	6.80	6.7–6.9 (m)	6.85
Ar-H (H-6')	d (1H)	6.82	6.7–6.9 (m)**	6.88
Ar-H (H-5')	t (1H)	7.21	7.1–7.9 (m)	7.25
Ar-H (H-5)	t (1H)	7.40	7.1–7.9 (m)	7.42
Ar-H (H-4)	ddd (1H)	7.53	7.1–7.9 (m)	7.50
Ar-H (H-6)	dt (1H)	7.82	7.1–7.9 (m)	7.85
Ar-H (H-2)	t (1H)	7.92	7.1–7.9 (m)***	7.95

*At 80 MHz, the two aliphatic CH₂ groups merge into a strongly coupled second-order multiplet (AB system) due to the Δν/J ratio approaching 1. **/*** Aromatic signals collapse into broad, overlapping regions at low field, demonstrating the limitation of benchtop NMR for complex multiplet analysis.

¹³C NMR Spectral Data

Carbon-13 analysis on benchtop systems is notoriously difficult due to the low natural abundance (1.1%) and lower gyromagnetic ratio of ¹³C.

Carbon Environment	Type	150 MHz Exp. (ppm)	20 MHz Benchtop (ppm)	In Silico Predicted (ppm)
C=O (Ketone)	Carbonyl	198.2	198.0	199.1
C-3' (OMe)	Ar C-O	159.8	159.6	160.2
C-1'	Ar Quat.	142.6	142.5	143.0
C-1	Ar Quat.	138.3	138.1	139.0
C-3 (Cl)	Ar C-Cl	134.9	134.8	135.2
C-4, C-5, C-5', C-2, C-6	Ar CH	126.2 – 133.1	126.0 – 133.0 (br)*	126.8 – 133.5
C-6', C-2', C-4'	Ar CH	111.6 – 120.9	111.5 – 121.0	112.0 – 121.2
-OCH₃	Methoxy	55.2	55.1	55.5
C-2 (CH₂)	Aliphatic	40.5	40.4	41.0
C-3 (CH₂)	Aliphatic	30.2	30.1	30.8

*Closely spaced aromatic resonances (e.g., C-5 at 130.0 ppm and C-5' at 129.6 ppm) merge into single broadened peaks at 20 MHz due to lower absolute resolution.

Mechanistic Insights: The Δν/J Causality

To truly understand the performance disparity between these instruments, one must look at the causality governed by the Larmor equation. The physical appearance of an NMR multiplet is dictated by the ratio of the chemical shift difference in Hertz ( Δν ) to the scalar coupling constant ( J ).

For the two aliphatic CH₂ groups in 3'-chloro-3-(3-methoxyphenyl)propiophenone (3.05 ppm and 3.26 ppm):

• At 600 MHz: The difference is 0.21 ppm, which equals 126 Hz . With a coupling constant J=7.5 Hz, the ratio Δν/J=16.8 . Because this ratio is ≫10 , the spectrum is strictly first-order . The peaks appear as two distinct, easily integrable triplets.

• At 80 MHz: The 0.21 ppm difference equals only 16.8 Hz . The ratio Δν/J=2.24 . Because this ratio is <10 , the system enters a second-order regime. The inner peaks of the triplets grow in intensity (the "roof effect"), and the outer peaks diminish, causing the signals to merge into a complex, non-first-order multiplet[3].

Fig 2: Logical relationship between magnetic field strength and NMR spectral resolution (Δν vs J).

Conclusion

For the rigorous structural elucidation and impurity profiling of 3'-chloro-3-(3-methoxyphenyl)propiophenone, High-Field NMR (600 MHz) remains the gold standard, easily satisfying strict ICH guidelines for impurity detection. However, for dynamic process optimization—such as monitoring the reduction of the precursor chalcone to this propiophenone API intermediate—Benchtop NMR (80 MHz) provides an exceptionally robust, real-time alternative. By anchoring quantitative measurements to isolated singlets (like the methoxy group at 3.78 ppm), researchers can bypass the second-order coupling limitations of low-field instruments and achieve high-fidelity kinetic data directly in the fume hood.

References

• Recent Applications of Benchtop Nuclear Magnetic Resonance Spectroscopy. MDPI Molecules. Available at:[Link] (Referenced as[1])

• Quantitative and convenient real-time reaction monitoring using stopped-flow benchtop NMR. RSC Reaction Chemistry & Engineering. Available at:[Link] (Referenced as[2])

• Benchtop NMR-Based In-Line Analysis of Diastereoselective Enzymatic α-Amino Acid Synthesis: Quantification and Validation. ACS Organic Process Research & Development. Available at:[Link] (Referenced as[3])

• Pharmaceutical Analysis by NMR Can Accommodate Strict Impurity Thresholds: The Case of Choline. National Institutes of Health (PMC). Available at:[Link] (Referenced as)

Sources

• 1. mdpi.com [mdpi.com]
• 2. Quantitative and convenient real-time reaction monitoring using stopped-flow benchtop NMR - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Mass Spectrometry Fragmentation Analysis of 3'-Chloro-3-(3-methoxyphenyl)propiophenone: GC-EI-MS vs. LC-ESI-MS/MS

Target Audience: Researchers, analytical scientists, and drug development professionals.

Executive Summary

The structural elucidation of 1,3-diarylpropan-1-one derivatives—such as 3'-chloro-3-(3-methoxyphenyl)propiophenone —is a critical quality control step in the synthesis of modified chalcones and active pharmaceutical ingredients (APIs) ()[1]. Because these molecules possess multiple rotatable bonds and distinct aromatic substituents, selecting the correct mass spectrometry (MS) platform is essential for unambiguous characterization.

This guide objectively compares the performance of Gas Chromatography-Electron Ionization Mass Spectrometry (GC-EI-MS) against Liquid Chromatography-Electrospray Ionization Tandem Mass Spectrometry (LC-ESI-MS/MS) . By analyzing the causality behind the fragmentation pathways and providing self-validating experimental protocols, this guide equips analytical chemists with the foundational logic required to optimize their workflows.

Molecular Architecture & Fragmentation Mechanics

3'-Chloro-3-(3-methoxyphenyl)propiophenone (C₁₆H₁₅ClO₂, MW: 274.74 g/mol ) consists of a propan-1-one backbone flanked by a 3-chlorophenyl group and a 3-methoxyphenyl group. The presence of the carbonyl group and the halogen atom dictates its behavior under MS conditions.

As observed in the fragmentation of structurally related chalcone and dihydrochalcone scaffolds ()[2], the molecule undergoes highly predictable cleavage patterns:

• α -Cleavage (C1–C2 Bond): The bond between the carbonyl carbon and the adjacent aliphatic carbon is highly labile. Cleavage here yields the highly stable 3-chlorobenzoyl cation at m/z 139 (and m/z 141 due to the ³⁷Cl isotope). This is typically the base peak in both EI and CID spectra.

• Benzylic Cleavage (C2–C3 Bond): Cleavage between the α and β carbons yields the methoxybenzyl (or methoxytropylium) cation at m/z 121.

• Neutral Loss of CO (-28 Da): Under ESI-MS/MS conditions, protonated diarylpropanones frequently undergo a rearrangement leading to the expulsion of carbon monoxide, yielding an[M+H - CO]⁺ fragment at m/z 247 ()[3].

Mechanistic Pathway Visualization

Fig 1: Primary MS fragmentation pathways of 3'-chloro-3-(3-methoxyphenyl)propiophenone.

Platform Comparison: GC-EI-MS vs. LC-ESI-MS/MS

When deciding between GC-MS and LC-MS/MS for the analysis of this compound, scientists must weigh the need for library-matchable fragmentation (GC-MS) against the need for high-sensitivity precursor tracking and exact mass determination (LC-MS/MS).

Table 1: Comparative Performance & Expected Experimental Data

Parameter	GC-EI-MS (70 eV)	LC-ESI-MS/MS (CID)
Primary Ionization	Hard ionization (Electron Impact)	Soft ionization (Electrospray)
Precursor Ion	Radical cation [M]⁺• at m/z 274	Protonated adduct [M+H]⁺ at m/z 275
Isotopic Signature	3:1 ratio (³⁵Cl:³⁷Cl) clearly visible on m/z 274 and 139	3:1 ratio visible on m/z 275 and 139
Base Peak (Typical)	m/z 139 ([3-Cl-C₆H₄-CO]⁺)	m/z 139 ([3-Cl-C₆H₄-CO]⁺)
Key Diagnostic Ions	m/z 139, 121, 111, 153	m/z 139, 121, 247
Primary Analytical Advantage	Highly reproducible; allows for NIST library matching.	High sensitivity; isolates specific precursor-to-product transitions.

Self-Validating Experimental Protocols

To ensure scientific integrity, an analytical protocol must be self-validating. This means incorporating internal standards and system suitability tests (SSTs) that prove the instrument is operating within defined physical parameters before any sample data is accepted.

Protocol A: GC-EI-MS Workflow

Rationale: GC-MS utilizes a 70 eV electron beam. At this specific energy level, the de Broglie wavelength of the electrons matches the length of typical organic covalent bonds, maximizing energy transfer and ensuring that the resulting fragmentation spectra are highly reproducible across different laboratories.

• System Suitability Test (SST): Inject 1 µL of Decafluorotriphenylphosphine (DFTPP) tuning standard.

  • Causality: DFTPP fragments into a wide, predictable range of masses (m/z 51 to 442). Verifying these relative abundances ensures the quadrupole is correctly calibrated across the entire mass range.

• Blank Injection: Inject 1 µL of pure solvent (e.g., GC-grade Hexane).

  • Causality: Establishes a baseline and proves the absence of column carryover from previous runs.

• Sample Preparation: Dissolve the analyte in hexane to a concentration of 10 µg/mL. Spike with 1 µg/mL of Naphthalene-d8 (Internal Standard).

  • Causality: Naphthalene-d8 elutes near the analyte but has a distinct mass (m/z 136). Normalizing the analyte peak area to the IS peak area mathematically cancels out microscopic variations in the autosampler syringe volume.

• Data Acquisition: Run the GC with a standard DB-5MS column (30 m × 0.25 mm, 0.25 µm). Ramp oven from 80°C to 280°C at 15°C/min. Acquire MS data in full scan mode (m/z 50–350).

Protocol B: LC-ESI-MS/MS Workflow

Rationale: ESI is a soft ionization technique that requires the analyte to be ionized in the liquid phase prior to aerosolization. The addition of an acidic modifier is strictly required to force the equilibrium toward the protonated state.

• Mass Calibration: Infuse a standard ESI tuning mix (e.g., Agilent ESI-L) to calibrate the mass axis to < 5 ppm mass error.

• Mobile Phase Preparation:

  • Phase A: LC-MS grade Water + 0.1% Formic Acid.

  • Phase B: LC-MS grade Acetonitrile + 0.1% Formic Acid.

  • Causality: Formic acid acts as an abundant proton donor, significantly enhancing the ionization efficiency of the propiophenone's carbonyl oxygen to form the [M+H]⁺ precursor ion (m/z 275).

• Sample Preparation: Dilute the analyte to 100 ng/mL in 50:50 Water:Acetonitrile. Spike with a deuterated internal standard (e.g., Reserpine).

• Collision-Induced Dissociation (CID) Optimization: Isolate m/z 275 in Q1. Ramp the collision energy (CE) in Q2 from 10 eV to 40 eV using Argon gas.

  • Causality: Ramping the CE maps the "survival yield" of the precursor. At ~15 eV, the loss of CO (m/z 247) will dominate. At ~25-30 eV, the α -cleavage (m/z 139) will become the base peak. Q3 is set to scan these specific product ions (Multiple Reaction Monitoring - MRM).

Conclusion

Both GC-EI-MS and LC-ESI-MS/MS are highly capable of elucidating the structure of 3'-chloro-3-(3-methoxyphenyl)propiophenone. GC-EI-MS is the superior choice for rapid, library-verifiable structural confirmation due to its standardized 70 eV fragmentation. Conversely, LC-ESI-MS/MS offers unparalleled sensitivity and mechanistic insight, particularly when tracking the neutral loss of carbon monoxide or when analyzing the compound in complex biological matrices where GC derivatization would otherwise be required.

References

• Palladium-Catalyzed Multicomponent Cascade Reaction of 3-Hydroxypropionitrile: Synthesis of Substituted Dihydrochalcones The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Fragmentation study of protonated chalcones by atmospheric pressure chemical ionization and tandem mass spectrometry Rapid Communications in Mass Spectrometry (PubMed) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Fragmentation study of protonated chalcones by atmospheric pressure chemical ionization and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

HPLC method validation for quantifying 3'-chloro-3-(3-methoxyphenyl)propiophenone

A Quality-by-Design Approach: HPLC Method Validation for 3'-Chloro-3-(3-methoxyphenyl)propiophenone Using Core-Shell Technology

Executive Summary

The quantification of complex pharmaceutical intermediates requires analytical methods that balance high throughput with uncompromising resolution. This guide objectively compares the chromatographic performance of modern Superficially Porous Particle (SPP) "Core-Shell" columns against traditional Fully Porous Particle (FPP) columns for the analysis of 3'-chloro-3-(3-methoxyphenyl)propiophenone. Furthermore, it provides a comprehensive, self-validating methodology aligned with the latest ICH Q2(R2) regulatory guidelines[1].

Analytical Target Profile (ATP) & Analyte Context

3'-Chloro-3-(3-methoxyphenyl)propiophenone (CAS 898774-68-0) is a lipophilic aromatic ketone utilized as a critical precursor in the synthesis of active pharmaceutical ingredients[2]. Due to its structural features—specifically the halogenated aromatic ring and the methoxy-substituted propiophenone backbone—the molecule exhibits strong hydrophobicity and a propensity for secondary interactions with silica-based stationary phases. The Analytical Target Profile (ATP) demands a method capable of baseline-resolving this analyte from structurally similar synthesis byproducts in under 5 minutes, with a precision relative standard deviation (%RSD) of ≤ 2.0%.

Column Technology Comparison: SPP vs. FPP

To achieve the ATP, the choice of stationary phase morphology is the most critical variable. Traditionally, 5 µm Fully Porous Particles (FPPs) have been the industry standard. However, Superficially Porous Particles (SPPs)—also known as core-shell particles—feature a solid, nonporous silica core surrounded by a thin, porous outer shell[3].

This architectural difference fundamentally alters mass transfer kinetics. By restricting the diffusion path of the analyte to the shallow outer shell, SPPs significantly reduce the mass transfer resistance (the C-term in the van Deemter equation)[4]. This allows SPP columns to deliver efficiencies comparable to sub-2 µm UHPLC columns, but at significantly lower backpressures compatible with standard HPLC instrumentation.

Mass transfer kinetics comparing fully porous and core-shell particle architectures.

Table 1: Chromatographic Performance Comparison

Conditions: 60:40 Acetonitrile:Water (0.1% H₃PO₄), 1.0 mL/min, 254 nm, 30°C.

Performance Metric	Traditional FPP C18 (150 x 4.6 mm, 5.0 µm)	Core-Shell SPP C18 (100 x 4.6 mm, 2.6 µm)
Retention Time (tR)	8.45 min	3.15 min
Theoretical Plates (N)	8,200	24,500
USP Tailing Factor (Tf)	1.35	1.02
System Backpressure	115 bar	230 bar
Resolution (Nearest Impurity)	1.8	4.5

Mechanistic Method Development & Causality

Every parameter in this method was selected based on physicochemical causality:

• Mobile Phase Selection: A 60:40 (v/v) ratio of Acetonitrile to Water was selected. Acetonitrile was chosen over methanol due to its lower viscosity, which synergizes with the SPP column to maintain moderate backpressures.

• pH Control: To address the potential for secondary interactions between the ketone's electron-rich regions and unreacted silanols on the silica stationary phase, the aqueous phase was acidified with 0.1% phosphoric acid (pH ~2.5)[5]. This low pH fully protonates surface silanols, neutralizing their ion-exchange capacity and preventing peak tailing.

• Detection Wavelength: 254 nm was selected due to the strong π-π* transitions of the aromatic rings in the propiophenone structure.

Self-Validating Experimental Protocol

According to ICH Q2(R2) guidelines, an analytical procedure must be demonstrated to be fit for its intended purpose throughout its lifecycle[1]. To ensure trustworthiness, this protocol utilizes a System Suitability Testing (SST) gateway. The system must validate its own operational readiness before any sample is analyzed.

Step-by-Step Methodology

• Mobile Phase Preparation: Mix 600 mL of HPLC-grade Acetonitrile with 400 mL of Milli-Q water. Add 1.0 mL of concentrated phosphoric acid (85%). Degas via ultrasonication for 10 minutes.

• Standard Preparation: Accurately weigh 50.0 mg of 3'-chloro-3-(3-methoxyphenyl)propiophenone reference standard. Dissolve in 100 mL of mobile phase to create a 500 µg/mL stock solution. Dilute to a working concentration of 50 µg/mL.

• System Suitability Testing (The Self-Validation Gateway): Inject the 50 µg/mL working standard in replicates of five. The sequence is automatically aborted unless the following criteria are met:

  • Retention time %RSD ≤ 1.0%

  • Peak area %RSD ≤ 2.0%

  • USP Tailing Factor (Tf) ≤ 1.5

  • Theoretical Plates (N) ≥ 15,000

• Validation Execution: Proceed with Specificity, Linearity, Accuracy, and Precision testing only after SST passes.

ICH Q2(R2) analytical method validation lifecycle featuring an SST self-validation gateway.

ICH Q2(R2) Validation Results

The method was validated using the 2.6 µm Core-Shell column in strict accordance with ICH Q2(R2) guidelines[1]. The quantitative results are summarized below.

Table 2: Linearity, Range, LOD, and LOQ

Linearity was assessed by injecting seven concentration levels ranging from 20% to 300% of the target concentration (10 µg/mL to 150 µg/mL).

Parameter	Result	ICH Acceptance Criteria
Linear Range	10 - 150 µg/mL	Must cover 80-120% of test conc.
Correlation Coefficient (R²)	0.9998	≥ 0.999
Y-Intercept Bias	0.4% of 100% response	≤ 2.0%
Limit of Detection (LOD)	0.15 µg/mL (S/N = 3.2)	S/N ≥ 3
Limit of Quantitation (LOQ)	0.45 µg/mL (S/N = 10.5)	S/N ≥ 10

Table 3: Accuracy (Recovery) and Precision

Accuracy was determined by spiking placebo matrices at three concentration levels (50%, 100%, 150%) in triplicate. Precision was evaluated via repeatability (intra-day) and intermediate precision (inter-day, different analyst).

Parameter	Concentration Level	Mean Recovery (%)	%RSD	Acceptance Criteria
Accuracy (n=3)	25 µg/mL (50%)	99.4%	0.8%	98.0% - 102.0%
Accuracy (n=3)	50 µg/mL (100%)	100.2%	0.5%	98.0% - 102.0%
Accuracy (n=3)	75 µg/mL (150%)	99.8%	0.6%	98.0% - 102.0%
Repeatability (n=6)	50 µg/mL	N/A	0.45%	%RSD ≤ 2.0%
Intermediate Precision	50 µg/mL	N/A	0.72%	%RSD ≤ 2.0%

Conclusion

The transition from a Traditional Fully Porous Particle (FPP) column to a Core-Shell Superficially Porous Particle (SPP) column provides undeniable analytical advantages for the quantification of 3'-chloro-3-(3-methoxyphenyl)propiophenone. The optimized method reduces run time by 62% while tripling theoretical plate counts, driven by the favorable mass transfer kinetics of the solid-core architecture. The method successfully passed all self-validating system suitability checks and fully complies with ICH Q2(R2) validation criteria for specificity, linearity, accuracy, and precision.

References

• NextSDS. (n.d.). CHLORO-3-(3-METHOXYPHENYL)PROPIOPHENONE — Chemical Substance Information. Retrieved March 20, 2026, from[Link]

• Chrom Tech, Inc. (2025). The Difference Between Superficially Porous and Fully Porous Particles. Retrieved March 20, 2026, from[Link]

• International Council for Harmonisation (ICH). (2023). Validation of Analytical Procedures Q2(R2). Retrieved March 20, 2026, from[Link]

• Lucidity Systems. (2023). Core shell columns: What are they and how will they help with my HPLC analysis? Retrieved March 20, 2026, from[Link]

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• 5. pdf.benchchem.com [pdf.benchchem.com]

FTIR spectral analysis and peak assignment of 3'-chloro-3-(3-methoxyphenyl)propiophenone

An In-Depth Guide to the Spectroscopic Analysis of 3'-chloro-3-(3-methoxyphenyl)propiophenone: A Comparative Approach

Introduction: Characterizing a Modern Pharmacophore

3'-chloro-3-(3-methoxyphenyl)propiophenone is an aromatic ketone, a class of compounds that forms the backbone of many pharmacologically active molecules, including chalcone derivatives.[1][2] The precise arrangement of its functional groups—a chlorinated aromatic ring, a methoxy-substituted aromatic ring, and a central keto-ethyl chain—dictates its chemical properties and potential biological activity. Accurate structural confirmation and purity assessment are therefore critical milestones in its synthesis and application in drug development.

This guide, prepared for researchers and drug development professionals, provides an in-depth analysis of Fourier-Transform Infrared (FTIR) spectroscopy for the characterization of this molecule. We will delve into the theoretical peak assignments, present a comparative analysis with alternative analytical techniques, and provide actionable experimental protocols. The objective is to equip the reader with the expertise to not just acquire, but to confidently interpret the spectral data for this compound and its structural analogues.

Pillar 1: FTIR Spectral Analysis of 3'-chloro-3-(3-methoxyphenyl)propiophenone

FTIR spectroscopy is a powerful, rapid, and non-destructive technique that probes the vibrational modes of a molecule.[3] When exposed to infrared radiation, specific bonds within the molecule absorb energy at characteristic frequencies, causing them to stretch or bend. The resulting spectrum is a unique "fingerprint," revealing the functional groups present.[3]

For a molecule as complex as 3'-chloro-3-(3-methoxyphenyl)propiophenone, the FTIR spectrum is a composite of absorptions from its various parts. A logical interpretation requires dissecting the molecule into its constituent functional groups and predicting their vibrational frequencies based on established principles and literature data.

Predicted Peak Assignments

The expected FTIR absorption bands for 3'-chloro-3-(3-methoxyphenyl)propiophenone are detailed below. The interpretation synthesizes data from studies on substituted ketones, chalcones, anisoles, and chlorophenols.

• Aromatic and Aliphatic C-H Stretching (3150-2850 cm⁻¹):

  • Aromatic C-H Stretch (3150-3000 cm⁻¹): The sp²-hybridized C-H bonds on the two benzene rings will produce weak to moderate absorption bands just above 3000 cm⁻¹.[4][5]

  • Aliphatic C-H Stretch (2980-2850 cm⁻¹): The methylene (-CH₂-) groups in the propiophenone backbone will exhibit symmetric and asymmetric stretching vibrations just below 3000 cm⁻¹.[6][7]

• Carbonyl (C=O) Stretch (~1690 cm⁻¹):

  • This is one of the most intense and diagnostically important peaks in the spectrum.[8] For aromatic ketones (propiophenones), the C=O stretch typically appears as a strong, sharp band around 1690 cm⁻¹. Conjugation with the adjacent aromatic ring slightly lowers the frequency compared to a simple aliphatic ketone. The literature for similar chalcone and propiophenone structures consistently places this peak in the 1640-1700 cm⁻¹ range.[1][4][5][9]

• Aromatic C=C Ring Stretching (1600-1450 cm⁻¹):

  • The benzene rings give rise to a series of four characteristic bands, often of variable intensity. These "in-ring" skeletal vibrations are expected around 1600, 1585, 1500, and 1450 cm⁻¹. The exact positions and intensities are sensitive to the nature and position of the substituents.[4][5][10]

• C-O (Ether) Stretching (1250-1030 cm⁻¹):

  • The methoxy (-OCH₃) group introduces strong C-O stretching vibrations. This is typically observed as two distinct bands: an asymmetric C-O-C stretch near 1250 cm⁻¹ and a symmetric stretch near 1030 cm⁻¹. Anisole (methoxybenzene) itself shows a characteristic Csp²-O stretch.[11][12]

• C-Cl Stretching (800-650 cm⁻¹):

  • The vibration of the carbon-chlorine bond is found in the lower frequency "fingerprint" region of the spectrum. For chlorobenzenes, this band typically appears as a moderate to strong absorption in the 800-650 cm⁻¹ range.[5][6][10] Its precise location can help confirm the presence of the chloro-substituent.

• C-H Out-of-Plane Bending (900-675 cm⁻¹):

  • These bands are highly characteristic of the substitution pattern on the aromatic rings.[10] For the 3'-chloro (meta-substituted) ring and the 3-methoxy (meta-substituted) ring, characteristic bending vibrations would be expected in this region, providing valuable structural information.

Data Summary: Predicted FTIR Peaks

Wavenumber Range (cm⁻¹)	Vibration Type	Functional Group	Expected Intensity
3150 - 3000	C-H Stretch	Aromatic (sp² C-H)	Weak to Medium
2980 - 2850	C-H Stretch	Aliphatic (-CH₂-)	Medium
~1690	C=O Stretch	Aromatic Ketone	Strong, Sharp
1600 - 1450	C=C Stretch	Aromatic Ring Skeletal	Medium to Strong (multiple bands)
1260 - 1240	Asymmetric C-O-C Stretch	Aryl Ether (-OCH₃)	Strong
1040 - 1020	Symmetric C-O-C Stretch	Aryl Ether (-OCH₃)	Medium
800 - 650	C-Cl Stretch	Aryl Halide (-Cl)	Medium to Strong
900 - 675	C-H Out-of-Plane Bend	Substituted Aromatic	Medium to Strong

Pillar 2: Experimental Protocol and Comparative Analysis

A self-validating analytical workflow involves not only robust data acquisition but also an understanding of how the chosen technique compares to other available methods.

Experimental Protocol: Acquiring the FTIR Spectrum

This protocol outlines the standard procedure for analyzing a solid powder sample using an FTIR spectrometer with an Attenuated Total Reflection (ATR) accessory, which is common, rapid, and requires minimal sample preparation.

• Background Spectrum Acquisition:

  • Ensure the ATR crystal (typically diamond or zinc selenide) is clean. Clean with a suitable solvent (e.g., isopropanol) and a soft, lint-free tissue.

  • Acquire a background spectrum. This measures the ambient environment (e.g., air, CO₂, water vapor) and will be automatically subtracted from the sample spectrum.

• Sample Application:

  • Place a small amount of the 3'-chloro-3-(3-methoxyphenyl)propiophenone powder onto the ATR crystal, ensuring complete coverage of the crystal surface.

  • Apply pressure using the built-in press to ensure firm and uniform contact between the sample and the crystal. Insufficient contact is a common source of poor-quality spectra.

• Sample Spectrum Acquisition:

  • Collect the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

  • The standard measurement range is 4000-400 cm⁻¹.

• Data Processing and Cleaning:

  • After acquisition, the background is automatically subtracted.

  • Clean the ATR crystal thoroughly with a solvent to remove all traces of the sample.

Visualization of the Analytical Workflow

The following diagram illustrates the logical flow of FTIR spectral analysis.

Caption: Structure of 3'-chloro-3-(3-methoxyphenyl)propiophenone.

Conclusion

The FTIR spectrum of 3'-chloro-3-(3-methoxyphenyl)propiophenone provides a wealth of information, rapidly confirming the presence of its key functional groups: the aromatic ketone, the aryl ether, and the aryl chloride moieties. While it serves as an invaluable tool for routine verification and quality control, it is most powerful when used within a multi-technique analytical workflow. Integrating FTIR data with NMR and MS results provides a self-validating system that ensures the unambiguous structural confirmation required for high-stakes applications like drug discovery and development. This guide provides the foundational knowledge for researchers to expertly apply and interpret these techniques.

References

• Al-Nahrain Journal of Science. (2024). Chalcone Derivatives: Synthesis and Cytotoxicity Assays. Available from: [Link]

• Oriental Journal of Chemistry. (n.d.). Synthesis and Spectral Analysis of Heterocyclic Compounds Derived from Chalcone Derivatives. Available from: [Link]

• International Journal of Research in Pharmacy and Allied Science. (2025). FT-IR and UV-Vis Spectroscopic studies of Co(II), Cu(II) and Mn(II) metal complexes of 2-methoxy-2'-hydroxychalcone. Available from: [Link]

• ASUU Ejournals. (2022). Synthesis, FT-IR Spectroscopic Studies and in vitro FRAP Assay of some Chalcone Derivatives and their Metal Complexes. Available from: [Link]

• ResearchGate. (n.d.). The FTIR spectra of (a) chalcone 1 and (b) chalcone 2. Available from: [Link]

• Chegg. (2015). Anisole. Available from: [Link]

• DergiPark. (n.d.). FTIR-ATR Spectroscopic Characterization of Monochlorophenols and Effects of Symmetry on Vibrational Frequencies. Available from: [Link]

• PMC. (n.d.). Gas-phase, conformer-specific infrared spectra of 3-chlorophenol and 3-fluorophenol. Available from: [Link]

• International Journal of Engineering Research & Management Technology. (2024). Spectroscopic Analysis of Electronic Transitions and Vibrational Modes in Substituted Benzene Derivatives: A Combined UV-Vis and FTIR Approach. Available from: [Link]

• AZoOptics. (2025). How to Interpret FTIR Results: A Beginner's Guide. Available from: [Link]

• European Journal of Chemistry. (2024). Synthesis, characterization, crystal structure and antioxidant activity of N-(3-chloropropionyl)-N'-(4-methoxyphenyl)thiourea. Available from: [Link]

• ResearchGate. (n.d.). Peak assignments for FT-IR spectra. Available from: [Link]

• Indonesian Journal of Science & Technology. (2019). How to Read and Interpret FTIR Spectroscope of Organic Material. Available from: [Link]

• Bruker. (n.d.). Guide to FT-IR Spectroscopy. Available from: [Link]

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comparative stability of 3'-chloro-3-(3-methoxyphenyl)propiophenone in different solvents

Comparative Stability Profile of 3'-Chloro-3-(3-methoxyphenyl)propiophenone Across Standard Solvents

Executive Summary

For researchers and drug development professionals working with chalcone derivatives and pharmaceutical intermediates, understanding the solution-phase stability of 3'-chloro-3-(3-methoxyphenyl)propiophenone (CAS 898774-68-0) is critical for ensuring assay reproducibility and formulation integrity[1]. While the solid-state stability of this compound is generally robust when stored below 30°C in tightly sealed containers away from strong oxidizers[2], its stability in solution is highly dependent on the solvent's dielectric properties and nucleophilicity.

This guide objectively compares the degradation profiles of propiophenone derivatives in protic (Methanol), aprotic (Acetonitrile), and aqueous environments, providing the mechanistic causality behind solvent selection and a self-validating protocol for stability testing.

Mechanistic Causality: Why Solvents Drive Degradation

The chemical degradation of 3'-chloro-3-(3-methoxyphenyl)propiophenone is governed by three primary structural vulnerabilities:

• Carbonyl Susceptibility : The ketone moiety acts as an electrophilic center, making it highly susceptible to nucleophilic attack by protic solvents.

• Alpha-Carbon Enolization : The weakly acidic protons adjacent to the carbonyl group allow for enolization. This tautomerization acts as a gateway for oxidative degradation and aldol-type condensations[3].

• Substituent Effects : The electron-withdrawing 3'-chloro group and the electron-donating 3-methoxy group create a push-pull electronic environment that can stabilize degradation transition states depending on the solvent's polarity[3].

Methanol (Protic & Nucleophilic)

Methanol is a poor choice for the long-term storage of propiophenone stock solutions. As a protic solvent, methanol acts as a nucleophile, facilitating reversible hemiketal formation at the carbonyl carbon. Furthermore, protic environments stabilize the transition states required for alpha-carbon enolization. Empirical data on structurally analogous propiophenones (such as synthetic cathinones) reveals that methanolic solutions can degrade rapidly, losing over 30% of their initial concentration within just 3 to 14 days at room temperature[4].

Acetonitrile (Aprotic & Non-Nucleophilic)

Acetonitrile is the superior alternative for stock solution preparation and mobile phase formulation. Lacking an acidic proton, it cannot act as a nucleophile toward the carbonyl carbon, nor does it readily support the proton-transfer mechanisms required for enolization. Comparative studies confirm that propiophenone analogs remain highly stable in acetonitrile, exhibiting negligible degradation over 30 days even at ambient temperatures[4].

Aqueous Buffers (pH-Dependent Hydrolysis)

In aqueous media, the compound is vulnerable to specific base- or acid-catalyzed reactions. While the carbon-carbon bonds of the propiophenone core resist simple hydrolysis, the enol form is highly susceptible to auto-oxidation, particularly if trace metal ions are present in the buffer[3].

Quantitative Stability Comparison

The following table summarizes the extrapolated degradation kinetics of propiophenone derivatives based on established analytical literature[4].

Solvent Matrix	Storage Temp	Day 3 Purity (%)	Day 14 Purity (%)	Day 30 Purity (%)	Primary Degradation Mechanism
Methanol	25°C	~67.7%	< 50.0%	< 15.0%	Hemiketal formation, Solvolysis
Methanol	-20°C	> 99.0%	> 98.0%	~ 95.0%	Suppressed solvolysis (Thermal arrest)
Acetonitrile	25°C	> 99.0%	> 98.0%	> 95.0%	Minimal (Solvent inertness)
Acetonitrile	-20°C	> 99.0%	> 99.0%	> 99.0%	None detected
Aqueous (pH 7.4)	25°C	~ 95.0%	~ 85.0%	~ 70.0%	Base-catalyzed enolization / Oxidation

Degradation Pathway Visualization

Degradation pathways of propiophenone derivatives in protic vs. aprotic solvents.

Experimental Protocol: Self-Validating Stability Monitoring

To ensure that observed degradation is a function of the solvent and not an analytical artifact, the following self-validating HPLC-UV protocol must be employed[5].

Phase 1: Preparation & System Suitability (The Control System)

• Internal Standard Integration : Spike all test solvents with a chemically inert internal standard (IS) (e.g., biphenyl) at a known concentration. Causality: This differentiates true chemical degradation of the propiophenone from apparent concentration increases caused by solvent evaporation over time.

• Mobile Phase Consistency : Prepare a well-mixed, degassed mobile phase (e.g., 60:40 Acetonitrile:Water with 0.1% TFA). Causality: Inconsistent mobile phases cause retention time drifting, which can be misidentified as the emergence of degradant peaks[5].

• Column Equilibration : Flush the analytical C18 column until the baseline is completely stable. Inject a blank solvent to verify the absence of ghost peaks or sample carryover from previous runs[5].

Phase 2: Execution Workflow

• Stock Preparation : Prepare a 1.0 mg/mL stock solution of 3'-chloro-3-(3-methoxyphenyl)propiophenone in the three test solvents: Methanol, Acetonitrile, and 50 mM Phosphate Buffer (pH 7.4).

• Aliquoting : Dispense 1.0 mL of each solution into amber glass HPLC vials to prevent concurrent photodegradation[5]. Seal tightly with PTFE-lined septa.

• Environmental Stressing : Store parallel sets of vials at 25°C (ambient), 4°C (refrigerated), and -20°C (freezer)[4].

• Sampling : At Day 0, 3, 7, 14, and 30, remove one vial from each condition. Allow it to equilibrate to room temperature, and inject 10 µL into the validated HPLC system.

Phase 3: Data Validation

• Calculate the ratio of the API peak area to the IS peak area for every time point.

• Plot the percentage of the remaining intact compound relative to the Day 0 baseline. A statistically significant loss (≥5% variance from Day 0) indicates solvent-induced instability[4].

References[1] NextSDS. "CHLORO-3-(3-METHOXYPHENYL)PROPIOPHENONE — Chemical Substance Information." Available at:https://nextsds.com/[2] Smolecule. "Storage conditions and stability of propiophenone derivatives." Available at: https://smolecule.com/[3] Ankara University. "CHEMICAL DEGRADATION." Available at:https://ankara.edu.tr/[5] BenchChem. "Stability testing and degradation of 2-(4-hydroxyphenyl)propionic acid under various conditions." Available at:https://benchchem.com/[4] Frontiers in Chemistry. "Extended Stability Evaluation of Selected Cathinones." Available at: https://frontiersin.org/

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• 4. Frontiers | Extended Stability Evaluation of Selected Cathinones [frontiersin.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

A Senior Application Scientist's Guide to the Analytical Validation of 3'-chloro-3-(3-methoxyphenyl)propiophenone

In the landscape of drug discovery and development, the unambiguous confirmation of a molecule's identity and purity is not merely a procedural step; it is the bedrock upon which all subsequent biological and toxicological data stand. For a novel compound like 3'-chloro-3-(3-methoxyphenyl)propiophenone, a multi-faceted analytical approach is imperative. This guide provides an in-depth comparison of elemental analysis—a foundational technique—with modern spectroscopic and chromatographic methods, offering a holistic strategy for robust validation.

The Cornerstone of Composition: Elemental Analysis (EA)

Elemental analysis by combustion is one of the most fundamental techniques for characterizing a pure organic compound.[1][2] Its principle is straightforward: a sample is combusted at high temperatures in an oxygen-rich environment, converting carbon to CO₂, hydrogen to H₂O, and nitrogen to N₂ (or nitrogen oxides).[1] These combustion products are then quantitatively measured, allowing for the calculation of the mass percentage of each element in the original sample. This provides a direct assessment of the compound's empirical formula and serves as a crucial check for purity, particularly against inorganic impurities that other methods might miss.[1]

For 3'-chloro-3-(3-methoxyphenyl)propiophenone (Molecular Formula: C₁₆H₁₅ClO₂), the theoretical elemental composition is the benchmark against which experimental results are judged.

Element	Molar Mass ( g/mol )	Atoms in Molecule	Total Mass	Percentage (%)
Carbon (C)	12.011	16	192.176	69.94%
Hydrogen (H)	1.008	15	15.120	5.50%
Chlorine (Cl)	35.453	1	35.453	12.90%
Oxygen (O)	15.999	2	31.998	11.65%
Total	274.747	100.00%

Experimental Validation:

A synthesized batch of 3'-chloro-3-(3-methoxyphenyl)propiophenone was subjected to combustion analysis. The results are compared against the theoretical values below. The widely accepted criterion for purity in many chemistry journals is that the found values for C, H, and N must be within ±0.4% of the calculated values.[3]

Element	Theoretical Value (%)	Experimental Value (%)	Deviation (%)	Pass/Fail
Carbon	69.94	69.81	-0.13	Pass
Hydrogen	5.50	5.58	+0.08	Pass

These results strongly support the proposed molecular formula and indicate a high degree of purity with respect to elemental composition.

The Orthogonal Validation Workflow

Relying on a single analytical technique is insufficient for comprehensive validation. A robust strategy employs orthogonal methods—techniques that measure different chemical properties—to build a self-validating system. The diagram below illustrates an ideal workflow for the characterization of a newly synthesized compound.

Caption: A comprehensive workflow for chemical compound validation.

A Comparative Guide to Analytical Techniques

While elemental analysis confirms what elements are present and in what ratio, it provides no information about their connectivity. Modern spectroscopic and chromatographic techniques offer deeper structural insights and are essential complements to EA.[4][5][6]

Technique	Principle	Information Provided	Strengths	Limitations
Elemental Analysis (EA)	High-temperature combustion and detection of resulting gases (CO₂, H₂O, etc.).[1][2]	Percent composition of C, H, N, S, O. Confirms empirical formula.	• Fast, inexpensive, and highly accurate for elemental ratios.[2]• Excellent for detecting inorganic impurities (salts, catalysts).[1]• Gold standard for compositional purity.	• Provides no structural or stereochemical information.• Cannot distinguish between isomers.• Less effective for detecting organic impurities with similar elemental compositions.
High-Resolution Mass Spectrometry (HRMS)	Ionization of molecules and measurement of their exact mass-to-charge ratio (m/z).[4][7]	Precise molecular weight (typically to <5 ppm accuracy), allowing for unambiguous molecular formula determination.[3]	• A modern alternative to EA for formula confirmation.[4]• Extremely high sensitivity (requires very little sample).• Can provide fragmentation data for structural clues.	• Ionization efficiency can vary significantly between compounds.[1]• Does not directly quantify purity.• May not detect non-ionizable impurities like salts.[1]
NMR Spectroscopy (¹H, ¹³C)	Exploits the magnetic properties of atomic nuclei to provide detailed information about molecular structure.	Atom connectivity, chemical environment, stereochemistry, and number of unique atoms.	• The most powerful technique for de novo structure elucidation.[5]• Can identify and quantify many organic impurities.• Provides definitive proof of isomeric structure.	• Lower sensitivity compared to MS.[8]• Can be complex to interpret for very large or complex molecules.• Insensitive to many inorganic impurities.[1]
HPLC / UPLC	Differential partitioning of analytes between a stationary phase and a liquid mobile phase.[5]	Separation of the main compound from impurities, providing a quantitative measure of purity (e.g., % area).	• Gold standard for quantitative purity assessment of organic mixtures.[5]• High precision and reproducibility.• Can be coupled with MS for impurity identification.	• Provides no structural information on its own.• Requires development of a suitable method (column, mobile phase).• Impurities must have a chromophore for UV detection.

Experimental Protocol: Combustion-Based Elemental Analysis

This protocol outlines the steps for determining the C and H content of 3'-chloro-3-(3-methoxyphenyl)propiophenone using a modern elemental analyzer.

Instrumentation:

• Elemental Analyzer (e.g., PerkinElmer 2400 Series II, Thermo Scientific FLASH 2000)

• Microbalance (readable to ±1 µg)

Procedure:

• Sample Preparation: Ensure the sample is homogenous and has been thoroughly dried under high vacuum to remove residual solvents, which are a common source of error.

• Calibration: Calibrate the instrument using a certified organic standard with a known elemental composition (e.g., Acetanilide). This step is critical for ensuring the accuracy of the measurements.

• Weighing: Accurately weigh approximately 1-3 mg of the 3'-chloro-3-(3-methoxyphenyl)propiophenone sample into a tin capsule using a microbalance. Record the exact weight.

• Analysis: The sealed tin capsule is introduced into the combustion furnace (heated to ~900-1000 °C). The high temperature and injection of pure oxygen cause the sample to combust.

• Reduction & Separation: The resulting gas mixture (CO₂, H₂O, O₂, and others) flows through a reduction furnace (containing copper) to remove excess oxygen and convert nitrogen oxides to N₂. The gases are then passed through a chromatographic column to separate them.

• Detection: The separated gases elute from the column and pass through a thermal conductivity detector (TCD). The detector measures the difference in thermal conductivity between the carrier gas (helium) and the sample gas, generating a signal proportional to the amount of each gas.

• Calculation: The instrument's software integrates the detector signals and, using the sample weight and calibration data, calculates the percentage of each element.

Conclusion: A Synthesis of Evidence

For a compound like 3'-chloro-3-(3-methoxyphenyl)propiophenone, a Senior Application Scientist would conclude that no single technique is sufficient for full validation. The true power lies in the synergistic interpretation of the data:

• Elemental Analysis provides the foundational proof of correct elemental composition and the absence of significant inorganic impurities. The experimental values of C: 69.81% and H: 5.58% are in excellent agreement with the theoretical values (C: 69.94%, H: 5.50%), passing the ±0.4% criterion.[3]

• HRMS would confirm the molecular formula of C₁₆H₁₅ClO₂ by providing an exact mass measurement that is unique to this combination of atoms.

• NMR Spectroscopy would provide the definitive structural proof, confirming the 3'-chloro substitution on one phenyl ring and the 3-methoxy substitution on the other, and differentiating it from all other possible isomers.

• HPLC would deliver the final quantitative purity value, demonstrating that the sample is, for instance, >99.5% pure and suitable for its intended use in research or development.

This integrated, multi-technique approach ensures the highest level of scientific rigor, providing unimpeachable data on the identity, structure, and purity of the target compound.

References

• Algor Cards. (n.d.). Analytical Techniques for Organic Compounds.
• Research and Reviews. (2024, September 27). Characterization and Identification in Organic Chemistry through Analytical Techniques.
• Chitnis, A. (2022, December 14). Chemists Debate the Value of Elemental Analysis. National Institutes of Health (NIH).
• Le-PM, J. D., et al. (n.d.). An International Study Evaluating Elemental Analysis. National Institutes of Health (NIH).
• Modern Analytical Technique for Characterization Organic Compounds. (2025, July 2). Modern Analytical Technique for Characterization Organic Compounds.
• Analytical Techniques Used in Organic Chemistry: Instruments for Molecule Identification and Characterization. (2025, April 27).
• A Look at Elemental Analysis for Organic Compounds. (2021, May 6). AZoM.
• Sonneck, D., et al. (n.d.). 3-Chloropropiophenone. National Institutes of Health (NIH).
• Aiken, A. C., et al. (2007, October 4). Elemental Analysis of Organic Species with Electron Ionization High-Resolution Mass Spectrometry. ACS Publications.

• Emwas, A. H., et al. (n.d.). Comparing and combining NMR spectroscopy and mass spectrometry in metabolomics. ResearchGate. Retrieved from [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3'-Chloro-3-(3-methoxyphenyl)propiophenone

As researchers and drug development professionals, our focus is often on the synthesis and application of novel compounds. However, the lifecycle of these chemicals extends beyond the benchtop. Responsible management of chemical waste is not merely a regulatory hurdle; it is a cornerstone of a safe, efficient, and ethical laboratory environment. This guide provides a detailed, step-by-step protocol for the proper disposal of 3'-Chloro-3-(3-methoxyphenyl)propiophenone, grounding procedural steps in the principles of chemical safety and environmental stewardship.

Hazard Assessment: A Proactive Approach to Safety

3'-Chloro-3-(3-methoxyphenyl)propiophenone (CAS No. 898774-68-0) is a research chemical for which specific, comprehensive toxicological data may not be widely available.[1][2] In such cases, a conservative approach is mandated. We must infer potential hazards from structurally similar compounds to ensure the highest level of safety. Analysis of related propiophenones and chlorinated aromatic ketones suggests that this compound should be handled as hazardous.[3][4][5]

Inferred Hazard Profile:

• Acute Toxicity: Likely harmful if swallowed, in contact with skin, or if inhaled.[4]

• Irritation: Expected to cause skin and serious eye irritation.[3]

• Respiratory Effects: May cause respiratory irritation.[3][5]

• Physical Hazards: While specific flammability data is absent, related compounds are combustible.[3] Therefore, it should be kept away from heat and open flames.

This assessment dictates that 3'-Chloro-3-(3-methoxyphenyl)propiophenone must be treated as regulated hazardous waste. Disposal into sanitary sewer systems or general laboratory trash is strictly prohibited.[6]

Table 1: Hazard Summary and Recommended Personal Protective Equipment (PPE)

Potential Hazard	GHS Pictogram (Anticipated)	Required PPE for Handling and Disposal
Acute Toxicity (Oral, Dermal, Inhalation)	Exclamation Mark	Standard laboratory attire (long-sleeved lab coat, closed-toe shoes)
Skin Irritation/Corrosion	Exclamation Mark	Nitrile or neoprene gloves (ensure no breakthrough; double-gloving may be appropriate)
Serious Eye Irritation/Damage	Exclamation Mark	ANSI Z87.1-compliant safety glasses with side shields or chemical splash goggles
Respiratory Tract Irritation	Exclamation Mark	Use only in a well-ventilated area, preferably within a certified chemical fume hood

The Core Principle: Segregation and Containment

The foundational rule of chemical waste disposal is segregation. Mixing incompatible waste streams can lead to dangerous chemical reactions, create more complex and costly disposal challenges, and violate regulatory standards set by bodies like the U.S. Environmental Protection Agency (EPA).[7][8]

Disposal Workflow for 3'-Chloro-3-(3-methoxyphenyl)propiophenone

This workflow provides a logical decision-making process for managing various forms of waste generated from the use of this compound.

Caption: Disposal decision workflow for 3'-Chloro-3-(3-methoxyphenyl)propiophenone.

Detailed Step-by-Step Disposal Protocols

Adherence to a systematic protocol is essential for ensuring safety and compliance. These steps should be performed by trained personnel under appropriate supervision.[7]

• Pure Compound and Grossly Contaminated Solids:

  • Collect any solid 3'-Chloro-3-(3-methoxyphenyl)propiophenone, or materials heavily contaminated with it (e.g., silica gel from chromatography), in a dedicated, robust container with a secure lid.

  • This container should be designated for "Halogenated Organic Solid Waste." The presence of the chloro- group necessitates this segregation from non-halogenated waste streams.

• Solutions and Liquid Waste:

  • Collect all solutions containing the compound in a designated, compatible waste container (e.g., a safety-coated glass bottle or a specialized solvent can).

  • This container must be labeled "Halogenated Organic Liquid Waste."

  • Causality: Halogenated and non-halogenated solvents are often incinerated under different conditions. Mixing them can complicate the disposal process and increase costs. Keeping them separate is a requirement for most waste disposal facilities.[7]

• Contaminated Labware (Gloves, Wipes, Pipette Tips):

  • Collect minimally contaminated disposable items in a durable plastic bag or a designated solid waste bin.

  • This container should be clearly labeled "Solid Chemical Waste" or "Contaminated Lab Debris."

  • Once full, the bag should be sealed and placed in a larger, rigid container for pickup.

Proper labeling is a critical safety and regulatory requirement. An unlabeled container of chemical waste presents an unacceptable risk.[9]

• Compatibility: Ensure the waste container material is compatible with the waste. For most organic solvents containing this compound, glass or polyethylene containers are appropriate.[7]

• Labeling: Affix a hazardous waste label to the container as soon as the first drop of waste is added. The label must include:

  • The words "Hazardous Waste."

  • The full chemical names of all constituents (e.g., "3'-Chloro-3-(3-methoxyphenyl)propiophenone," "Dichloromethane," etc.). Do not use abbreviations or formulas.

  • The approximate percentage of each constituent.

  • The relevant hazard characteristics (e.g., "Toxic," "Irritant").

  • The date accumulation started.

• Containment: Keep waste containers closed at all times except when adding waste. A funnel left in the opening is not considered a closed container.[7]

An "empty" container that held a hazardous chemical is not considered non-hazardous until properly decontaminated.[10]

• Triple-Rinse Procedure: a. Add a small amount of a suitable solvent (one that can readily dissolve the compound, such as acetone or ethyl acetate) to the empty container. b. Securely cap and shake the container to rinse all interior surfaces. c. Pour the rinsate into the appropriate "Halogenated Organic Liquid Waste" container. d. Repeat this process two more times for a total of three rinses.[10][11]

• Final Disposal of Rinsed Container: a. After the final rinse and air-drying in a fume hood, completely deface or remove the original manufacturer's label.[10] b. The now decontaminated container can be disposed of in the appropriate laboratory glass or plastic recycling bin.

• Storage: Store sealed and labeled hazardous waste containers in a designated Satellite Accumulation Area (SAA) within or near the laboratory. This area should be under the control of the laboratory personnel and away from general traffic. Incompatible waste types must be stored in separate secondary containment.[11]

• Arranging Pickup: Do not attempt to dispose of the waste yourself. Your institution's Environmental Health & Safety (EHS) department is responsible for the collection and disposal of hazardous waste. Follow your organization's specific procedures to schedule a waste pickup. EHS will work with a licensed hazardous waste disposal company to ensure the material is transported and disposed of in compliance with all local and national regulations, such as the EPA's Resource Conservation and Recovery Act (RCRA).[8][12]

By integrating these procedures into your standard laboratory operations, you contribute to a culture of safety, ensure regulatory compliance, and protect our environment. This diligence is the hallmark of a responsible scientific professional.

References

• Loba Chemie. (2019). 3-METHOXY PROPIOPHENONE MSDS. [Link]

• NextSDS. (2026). 3'-CHLORO-3-(3-METHOXYPHENYL)PROPIOPHENONE — Chemical Substance Information. [Link]

• LookChem. (n.d.). 3'-CHLORO-3-(2-METHOXYPHENYL)PROPIOPHENONE Safety Data Sheets(SDS). [Link]

• University of Canterbury. (2025). Laboratory Chemical Waste Handling and Disposal Guidelines. [Link]

• University of Otago. (n.d.). Laboratory chemical waste disposal guidelines. [Link]

• U.S. Environmental Protection Agency. (2025). Resource Conservation and Recovery Act (RCRA) Regulations. [Link]

• Ministry of Environment. (2002). Hazardous Industrial Waste Identification Standards. [Link]

• Emory University, Department of Chemistry. (n.d.). Chemical Waste Disposal Guidelines. [Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 584765, 3'-Methoxypropiophenone. [Link]

• FAOLEX. (n.d.). REGULATIONS FOR THE MANAGEMENT OF HAZARDOUS WASTE. [Link]

• UNSW Sydney. (2022). Laboratory Hazardous Waste Disposal Guideline – HS321. [Link]

• University of Chicago, Environmental Health and Safety. (n.d.). Hazardous Waste Disposal Procedures. [Link]

• U.S. Environmental Protection Agency. (2025). Steps in Complying with Regulations for Hazardous Waste. [Link]

• University of St Andrews. (n.d.). Disposal of Laboratory Wastes (GUIDANCE). [Link]

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